(4-Bromophenyl)diphenylphosphine oxide

• CAS: 5525-40-6

Core Science & Biosynthesis

Introduction: A Versatile Building Block in Modern Chemistry

An In-Depth Technical Guide to (4-Bromophenyl)diphenylphosphine Oxide: Properties, Synthesis, and Applications

(4-Bromophenyl)diphenylphosphine oxide is a triarylphosphine oxide (TAPO) that has emerged as a highly versatile and valuable reagent in contemporary chemical research and development. Its unique molecular architecture, featuring a stable diphenylphosphinoyl group attached to a brominated phenyl ring, provides two distinct points for chemical modification. The phosphorus center, with its polar P=O bond, imparts specific electronic and physical properties, while the carbon-bromine bond serves as a classical handle for a wide array of cross-coupling reactions.

This combination makes (4-Bromophenyl)diphenylphosphine oxide a crucial intermediate and building block in diverse fields. In materials science, the strong electron-withdrawing nature of the phosphine oxide group is exploited in the design of high-performance electron-transporting materials for organic light-emitting diodes (OLEDs)[1]. In medicinal chemistry, the same group acts as a potent hydrogen bond acceptor, offering a means to enhance the solubility, polarity, and metabolic stability of drug candidates[2]. For synthetic chemists, it is a foundational scaffold for constructing complex phosphine ligands, catalysts, and other functional organic molecules. This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and key applications for researchers, scientists, and drug development professionals.

Core Physicochemical Properties

The utility of (4-Bromophenyl)diphenylphosphine oxide begins with its fundamental physical and chemical properties, which dictate its handling, reactivity, and suitability for various applications. These properties are summarized below.

Property	Value	Reference(s)
CAS Number	5525-40-6	[3][4][5][6]
Molecular Formula	C₁₈H₁₄BrOP	[3][4][5][6][7]
Molecular Weight	357.18 g/mol	[3][4][6][7]
Appearance	White solid / Crystalline powder	[8]
Melting Point	153.0 to 157.0 °C	[3]
Boiling Point	498 °C	[3]
Density	1.4 ± 0.1 g/cm³	[3]
Solubility	Generally soluble in polar organic solvents like dichloromethane, chloroform, and THF. Poorly soluble in non-polar solvents like hexanes and sparingly soluble in water.
IUPAC Name	(4-bromophenyl)diphenylphosphane oxide	[7]

Synthesis and Purification: Strategic Pathways

Several reliable methods exist for the synthesis of aryldiphenylphosphine oxides, each with distinct advantages. The choice of method often depends on the availability of starting materials, desired scale, and tolerance for specific functional groups.[8]

Common Synthetic Strategies

• Transition Metal-Catalyzed Hirao Coupling: This is a powerful method involving the palladium-catalyzed P-C cross-coupling of diphenylphosphine oxide with an aryl halide, in this case, a dibromobenzene derivative.[8][9] This approach is valued for its directness and functional group tolerance.

• Oxidation of Triarylphosphines: The corresponding (4-bromophenyl)diphenylphosphine can be oxidized to the phosphine oxide. While conceptually simple, triarylphosphines are often air-stable, and oxidation may require specific reagents beyond ambient air, such as hydrogen peroxide or selective methods involving activated carbon surfaces.[10][11]

• Grignard Reaction: The reaction of diphenylphosphinic chloride (Ph₂P(O)Cl) with the Grignard reagent derived from 1,4-dibromobenzene provides a classic route to the target molecule.[8]

• Quaternization-Wittig Sequence: A more recent, two-step approach involves the nickel-catalyzed quaternization of a tertiary phosphine (e.g., methyldiphenylphosphine) with 1,4-dibromobenzene, followed by a Wittig reaction that yields the desired phosphine oxide.[8][12] This method is particularly useful for accessing derivatives that are challenging to synthesize via other routes.[8]

Experimental Protocol: Nickel-Catalyzed Synthesis of the Phosphonium Salt Precursor

This protocol details the first step of the quaternization-Wittig sequence, which is the synthesis of the phosphonium salt intermediate.[8][12]

Objective: To synthesize (4-Bromophenyl)(methyl)diphenylphosphonium Bromide.

Materials:

• 1,4-dibromobenzene (2 mmol)

• Methyldiphenylphosphine (1 mmol)

• Nickel(II) bromide (NiBr₂, 6 mol%)

• Phenol (as solvent)

• Water (deionized)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Petroleum Ether (PE)

Procedure:

• To a round-bottom flask, add 1,4-dibromobenzene (2 mmol), methyldiphenylphosphine (1 mmol), and NiBr₂ (0.06 mmol).

• Add phenol to create a 0.67 M solution of the phosphine.

• Heat the mixture to reflux and maintain for 5 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Add deionized water (3 x 10 mL) and remove the phenol azeotropically by evaporation under reduced pressure.

• The crude residue is then purified by column chromatography on silica gel.

• Elute the column with a solvent gradient, starting with petroleum ether/dichloromethane (2:1) to remove non-polar impurities, followed by dichloromethane/methanol (30:1) to elute the desired phosphonium salt.

• Combine the fractions containing the product, evaporate the solvent, and dry the resulting white solid at 110 °C to yield (4-Bromophenyl)(methyl)diphenylphosphonium Bromide. The reported yield for this step is 56%.[12]

Causality and Rationale:

• Nickel(II) Bromide Catalyst: NiBr₂ is an effective catalyst for the quaternization of tertiary phosphines with aryl bromides, facilitating the formation of the C-P bond.[8][12]

• Phenol as Solvent: Phenol is a high-boiling polar solvent that effectively dissolves the reactants and facilitates the reaction at elevated temperatures.

• Azeotropic Removal: The azeotropic removal with water is a critical workup step to efficiently remove the high-boiling phenol solvent without requiring high-vacuum distillation, which could degrade the product.[8][12]

• Column Chromatography: This is the standard method for purifying the polar, ionic phosphonium salt from unreacted starting materials and non-polar byproducts.

Caption: Workflow for the synthesis of the phosphonium salt intermediate.

Chemical Reactivity and Mechanistic Insights

The reactivity of (4-Bromophenyl)diphenylphosphine oxide is dominated by the chemistry of the C-Br bond, making it an ideal substrate for palladium-catalyzed cross-coupling reactions. This allows for the strategic introduction of a vast array of organic fragments at the para-position of the phenyl ring.

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, used to form C-C bonds by coupling an organoboron compound with an organohalide. (4-Bromophenyl)diphenylphosphine oxide is an excellent substrate for this reaction.

The general catalytic cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of the phosphine oxide, forming a Pd(II) intermediate. This is often the rate-limiting step.

• Transmetalation: The organic group from the boronic acid (or its boronate ester derivative) is transferred to the palladium center, displacing the halide. This step requires a base to activate the organoboron species.

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Key Applications in Science and Technology

Advanced Materials for OLEDs

Phosphine oxides are highly effective building blocks for materials used in organic light-emitting diodes (OLEDs) due to their unique electronic and physical properties.[1]

• Electron Transport: The P=O bond is strongly electron-withdrawing, which lowers the LUMO (Lowest Unoccupied Molecular Orbital) energy level of the molecule. This facilitates efficient electron injection and transport, a critical requirement for host and electron-transporting layer (ETL) materials in OLED devices.[1]

• High Triplet Energy: Molecules based on phosphine oxides often possess high triplet energies, which is essential for hosting blue phosphorescent emitters, preventing energy back-transfer and ensuring high efficiency.

• Morphological Stability: The non-planar, tetrahedral geometry around the phosphorus atom disrupts molecular stacking and promotes the formation of stable amorphous films, which enhances the longevity and reliability of OLED devices.[1] (4-Bromophenyl)diphenylphosphine oxide serves as a key intermediate for creating more complex, multifunctional OLED materials through cross-coupling reactions at the bromide position.

Drug Discovery and Medicinal Chemistry

The phosphine oxide moiety is increasingly recognized as a valuable functional group in drug design.[2]

• Hydrogen Bond Acceptor: The polarized P=O group is a very strong hydrogen bond acceptor, capable of forming crucial interactions with biological targets like protein backbones or side chains.

• Improved Physicochemical Properties: Replacing other functional groups (like amides or sulfones) with a phosphine oxide can dramatically increase aqueous solubility and reduce lipophilicity, which are often desirable for improving a drug's pharmacokinetic profile.[2]

• Metabolic Stability: The P-C bonds are generally robust and resistant to metabolic degradation, which can lead to an increased half-life in vivo.[2] A prominent example is Brigatinib , an FDA-approved anticancer drug for treating non-small cell lung cancer. It contains a dimethylphosphine oxide group, which was introduced to improve the drug's activity and selectivity profile.[2] (4-Bromophenyl)diphenylphosphine oxide provides a scaffold to explore similar structure-activity relationships in new drug candidates.

Ligand Synthesis and Homogeneous Catalysis

While phosphine oxides themselves are not typically ligands for transition metals, they are critical precursors to tertiary phosphine ligands. The phosphine oxide can be reduced to the corresponding phosphine using reducing agents like silanes (e.g., HSiCl₃). Therefore, (4-Bromophenyl)diphenylphosphine oxide can be elaborated into a more complex structure via cross-coupling, and the resulting phosphine oxide can then be reduced to generate a novel phosphine ligand with tailored steric and electronic properties for use in homogeneous catalysis.

Safety and Handling

(4-Bromophenyl)diphenylphosphine oxide should be handled in accordance with standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a fume hood.

• First Aid: In case of skin contact, wash with plenty of soap and water. If in eyes, rinse cautiously with water for several minutes.[3]

Conclusion

(4-Bromophenyl)diphenylphosphine oxide is far more than a simple chemical intermediate; it is a strategic molecular tool. Its dual functionality—a reactive C-Br bond for synthetic elaboration and a stable, electronically influential phosphine oxide group—provides chemists with a powerful platform for innovation. From creating next-generation OLEDs with enhanced efficiency and stability to designing drug molecules with improved pharmacological profiles, its impact is both broad and deep. The continued exploration of its reactivity and applications promises to unlock further advances across the chemical sciences.

References

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• American Elements. (n.d.). (4-Bromophenyl)diphenylphosphine oxide. Retrieved from [Link]

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An In-depth Technical Guide to (4-Bromophenyl)diphenylphosphine oxide (CAS 5525-40-6)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Organophosphorus Building Block

(4-Bromophenyl)diphenylphosphine oxide is an organophosphorus compound distinguished by its unique trifecta of functional groups: a reactive bromophenyl moiety, two stabilizing phenyl rings, and a polar phosphine oxide group. This specific arrangement makes it a highly valuable and versatile intermediate in modern organic synthesis. Its utility spans from the creation of complex ligands and catalysts to the development of advanced materials for organic electronics and pharmaceuticals.[1] The phosphine oxide core provides exceptional thermal and chemical stability, while the bromine atom serves as a key functional handle for a wide array of cross-coupling reactions, enabling the strategic construction of intricate molecular architectures. This guide provides a technical overview of its properties, synthesis, reactivity, and core applications, offering field-proven insights for its effective utilization in research and development.

Core Properties and Specifications

Quantitative data for (4-Bromophenyl)diphenylphosphine oxide are summarized below for quick reference. These properties underscore its suitability as a stable, crystalline solid for use in diverse reaction conditions.

Property	Value	Reference(s)
CAS Number	5525-40-6	[2][3][4][5]
Molecular Formula	C₁₈H₁₄BrOP	[2][3][6]
Molecular Weight	357.19 g/mol	[2][3][5]
Appearance	White to off-white crystalline powder	[2][7]
Melting Point	153-157 °C	[2][8]
Purity	Typically ≥98% (GC)	[2][3]
SMILES	BrC1=CC=C(P(C2=CC=CC=C2)(C3=CC=CC=C3)=O)C=C1	[4][9]
Boiling Point	~498 °C	[8]
Density	~1.4 g/cm³	[8]

Synthesis of (4-Bromophenyl)diphenylphosphine oxide

The most common and direct laboratory-scale synthesis of triarylphosphine oxides involves the reaction of a Grignard reagent with a suitable phosphorus electrophile.[10] This approach offers a reliable pathway to (4-Bromophenyl)diphenylphosphine oxide with good yields. The key is the careful control of stoichiometry and reaction conditions to prevent side reactions.[11]

Workflow: Grignard-based Synthesis

The following diagram illustrates the logical flow of the synthesis protocol.

Caption: Workflow for the synthesis of (4-Bromophenyl)diphenylphosphine oxide via Grignard reaction.

Experimental Protocol: Grignard Synthesis

This protocol describes the synthesis from 1,4-dibromobenzene and diphenylphosphinic chloride. The causality behind using 1,4-dibromobenzene lies in the differential reactivity of the C-Br bond towards magnesium, allowing for the selective formation of the mono-Grignard reagent.

Materials:

• 1,4-dibromobenzene

• Magnesium turnings

• Iodine (crystal, as initiator)

• Anhydrous Tetrahydrofuran (THF)

• Diphenylphosphinic chloride (Ph₂P(O)Cl)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• 1M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Grignard Reagent Preparation:

  • Under a nitrogen or argon atmosphere, add magnesium turnings (1.1 equivalents) to a flame-dried, three-neck flask equipped with a reflux condenser and a dropping funnel.

  • Add a small crystal of iodine to initiate the reaction.

  • Add a solution of 1,4-dibromobenzene (1.0 equivalent) in anhydrous THF dropwise to the magnesium turnings. The initiation is indicated by heat evolution and the disappearance of the iodine color. Maintain a gentle reflux by controlling the addition rate.

  • After the addition is complete, continue to reflux the mixture for an additional 1-2 hours to ensure complete formation of 4-bromophenylmagnesium bromide. Cool the resulting dark grey solution to 0 °C.

  • Causality: Anhydrous conditions are critical as Grignard reagents are strong bases and nucleophiles that react readily with water, which would quench the reagent and halt the synthesis.

• Coupling Reaction:

  • Dissolve diphenylphosphinic chloride (0.9 equivalents) in anhydrous THF and add it to the dropping funnel.

  • Add the diphenylphosphinic chloride solution dropwise to the stirred Grignard reagent at 0 °C. Maintain this temperature throughout the addition to control the exothermic reaction and minimize the formation of byproducts from double addition.

  • After the addition, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Workup and Purification:

  • Cool the reaction mixture back to 0 °C and slowly quench it by the dropwise addition of saturated aqueous NH₄Cl solution. This step hydrolyzes any unreacted Grignard reagent.

  • Acidify the mixture with 1M HCl to a pH of ~2 to ensure the product is fully protonated and to dissolve magnesium salts.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude solid product can be purified by recrystallization from a suitable solvent system (e.g., ethanol or ethyl acetate/hexanes) to yield (4-Bromophenyl)diphenylphosphine oxide as a white crystalline solid.

Key Reactivity: The Suzuki-Miyaura Cross-Coupling

The bromine atom on the phenyl ring of (4-Bromophenyl)diphenylphosphine oxide is perfectly positioned for palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura reaction, which couples an organoboron species with an organohalide, is a powerful C-C bond-forming tool.[12] This transformation allows for the straightforward introduction of various aryl or vinyl substituents at the 4-position, creating a library of complex triarylphosphine oxides for diverse applications.[13][14]

Catalytic Cycle: Suzuki-Miyaura Reaction

The mechanism proceeds through a well-established Pd(0)/Pd(II) catalytic cycle. The base is crucial for activating the boronic acid, facilitating the transmetalation step.[12][15]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general method for coupling (4-Bromophenyl)diphenylphosphine oxide with a generic arylboronic acid.

Materials:

• (4-Bromophenyl)diphenylphosphine oxide (1.0 equivalent)

• Arylboronic acid (1.2-1.5 equivalents)

• Palladium catalyst, e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1-5 mol%)

• Base, e.g., Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄) (2-3 equivalents)

• Solvent system, e.g., 1,4-Dioxane and water (4:1 ratio)

• Ethyl acetate

• Water

Procedure:

• Reaction Setup:

  • To a Schlenk flask, add (4-Bromophenyl)diphenylphosphine oxide, the arylboronic acid, the base, and the palladium catalyst.

  • Evacuate the flask and backfill with an inert gas (nitrogen or argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.

  • Causality: The Pd(0) catalyst is sensitive to oxygen and can be deactivated through oxidation. Maintaining an inert atmosphere is crucial for catalytic activity.[13]

• Reaction Execution:

  • Add the degassed solvent system (e.g., dioxane/water) via syringe.

  • Heat the reaction mixture to 80-100 °C and stir vigorously for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup and Purification:

  • After the reaction is complete (as judged by the consumption of the starting material), cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Core Applications in Research and Development

The unique electronic and structural features of (4-Bromophenyl)diphenylphosphine oxide and its derivatives make them highly sought-after in several advanced technology sectors.

Organic Light-Emitting Diodes (OLEDs)

Phosphine oxide derivatives are widely used as host materials or electron-transporting layer (ETL) materials in phosphorescent OLEDs.[16]

• Expertise & Causality: The P=O bond is highly polar and creates a strong dipole, which lowers the LUMO (Lowest Unoccupied Molecular Orbital) energy level of the molecule. This strong electron-withdrawing character facilitates efficient electron injection and transport.[16] Furthermore, the bulky, non-planar, tetrahedral geometry around the phosphorus atom inhibits crystallization and π-π stacking, promoting the formation of stable amorphous films—a critical requirement for device longevity and efficiency.[16] Derivatives of (4-Bromophenyl)diphenylphosphine oxide, synthesized via Suzuki coupling, can be used to tune the electronic properties and morphology of these layers.[17]

Flame Retardants

Organophosphorus compounds, including phosphine oxides, are effective halogen-free flame retardants for polymers.

• Mechanism: They primarily act in the condensed phase by promoting char formation during combustion. This char layer acts as a physical barrier, insulating the underlying polymer from heat and oxygen and preventing the escape of flammable volatile products. In the gas phase, phosphorus-containing radicals can scavenge the highly reactive H• and OH• radicals that propagate combustion.[18] The presence of bromine in the parent molecule can provide a synergistic flame-retardant effect, although the trend is towards halogen-free systems.

Pharmaceutical and Organic Synthesis

The molecule serves as a critical pharmaceutical intermediate and a versatile building block in organic chemistry.[1]

• As a Precursor: After cross-coupling, the resulting triarylphosphine oxides can be reduced to the corresponding triarylphosphines. These phosphines are among the most important ligands in transition metal catalysis, used in reactions like the Heck, Stille, and Sonogashira couplings. The ability to synthesize a wide array of substituted phosphines from a common precursor is highly valuable.

• In Drug Discovery: The diphenylphosphine oxide moiety can be incorporated into larger molecules to modulate properties such as lipophilicity, metabolic stability, and target binding affinity.

Safety and Handling

(4-Bromophenyl)diphenylphosphine oxide should be handled in a well-ventilated area or a fume hood.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses, and a lab coat.[8]

• Incompatibilities: Avoid strong oxidizing agents.

• Handling: Avoid the formation of dust and aerosols. Use non-sparking tools to prevent electrostatic discharge.[8]

• Storage: Store in a tightly sealed container in a cool, dry place.[7]

Conclusion

(4-Bromophenyl)diphenylphosphine oxide, CAS 5525-40-6, is more than just a chemical intermediate; it is an enabling tool for innovation. Its robust phosphine oxide core provides stability, while the strategically placed bromine atom offers a gateway to immense chemical diversity through cross-coupling chemistry. For researchers in materials science, catalysis, and drug discovery, a thorough understanding of its synthesis, reactivity, and application provides a significant advantage in the design and creation of next-generation molecules and materials.

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(4-Bromophenyl)diphenylphosphine oxide molecular weight

An In-Depth Technical Guide to (4-Bromophenyl)diphenylphosphine Oxide: Properties, Synthesis, and Applications

Introduction

(4-Bromophenyl)diphenylphosphine oxide is an organophosphorus compound of significant interest in modern chemical research and development.[1] Identified by its CAS Number 5525-40-6, this high-purity, solid compound serves as a pivotal building block and intermediate in a variety of synthetic applications.[1][2][3] Its unique molecular architecture, featuring a bromine-substituted phenyl group and two unsubstituted phenyl groups attached to a phosphoryl center, imparts valuable reactivity. This makes it a versatile tool for researchers, scientists, and drug development professionals in the synthesis of complex organic molecules, advanced materials, and novel pharmaceutical agents.[1] This guide provides a comprehensive overview of its core properties, with a detailed focus on its molecular weight, established and modern synthetic protocols, and key applications.

Core Physicochemical Properties

The utility of (4-Bromophenyl)diphenylphosphine oxide in precise synthetic applications is fundamentally dictated by its well-defined physicochemical properties. These characteristics ensure predictable reactivity and consistent outcomes in experimental design.

Elucidating the Molecular Weight and Mass

A critical point of clarification for any researcher is the distinction between molecular weight and exact mass, both of which are essential for different analytical techniques.

• Molecular Weight (Average Mass): This value is calculated using the weighted average of the natural abundances of the isotopes of each element in the formula. For (4-Bromophenyl)diphenylphosphine oxide, the molecular weight is typically cited as 357.18 g/mol or 357.19 g/mol .[2][3][4] This value is paramount for stoichiometric calculations in laboratory synthesis, ensuring correct molar ratios of reactants. A more precise, calculated average molecular weight is 357.181 g/mol .[5]

• Exact Mass (Monoisotopic Mass): This is the mass calculated using the mass of the most abundant isotope of each element (e.g., ¹²C, ¹H, ¹⁶O, ³¹P, ⁷⁹Br). The exact mass of this compound is 355.996552 u .[6] This value is indispensable in high-resolution mass spectrometry (HRMS), where it is used to confirm the elemental composition of a molecule with high accuracy.

The chemical formula for (4-Bromophenyl)diphenylphosphine oxide is C₁₈H₁₄BrOP.[2][3] This composition is the basis for both the molecular weight and exact mass calculations.

Summary of Key Properties

The following table summarizes the essential quantitative data for (4-Bromophenyl)diphenylphosphine oxide, providing a quick reference for laboratory use.

Property	Value	Source(s)
CAS Number	5525-40-6	[2][4][6][7]
Molecular Formula	C₁₈H₁₄BrOP	[2][3][4][6]
Molecular Weight	357.18 g/mol	[2][3][7]
Exact Mass	355.996552 u	[6]
Melting Point	153.0 to 157.0 °C	[6]
Boiling Point	498 °C (at 760 mmHg)	[5][6]
Density	1.4 ± 0.1 g/cm³	[5][6]
Flash Point	255 °C	[6]

Synthesis Methodologies

The synthesis of aryldiphenylphosphine oxides, including the title compound, can be achieved through several established routes. The choice of method often depends on the availability of starting materials, desired scale, and tolerance to specific functional groups.

Overview of Synthetic Routes

Classical methods for forming the C-P bond in aryldiphenylphosphine oxides include:

• Hirao Reaction: The transition metal-catalyzed coupling of diphenylphosphine oxide with aryl halides.[8][9]

• Grignard Reaction: The reaction of diphenylphosphinic chloride (Ph₂P(O)Cl) with an appropriate aryl Grignard reagent.[8][9]

• Oxidation: The direct oxidation of the corresponding (4-bromophenyl)diphenylphosphine.[8][9]

• Hydrolysis: The alkaline hydrolysis of aryltriphenylphosphonium salts.[8][9]

While effective, these methods can sometimes require harsh conditions or expensive catalysts.

Featured Protocol: A Modern Two-Step Synthesis via Quaternization-Wittig Reaction

A more recently developed two-step method offers a versatile alternative for synthesizing aryldiphenylphosphine oxides from tertiary diphenylphosphines and aryl bromides.[9] This approach is particularly useful for substrates that may be incompatible with classical hydrolysis methods.[9]

Caption: Workflow for the two-step synthesis of (4-Bromophenyl)diphenylphosphine oxide.

Step-by-Step Methodology:

• Part 1: Synthesis of the Quaternary Phosphonium Salt [9]

  • Reactant Preparation: In a suitable reaction vessel, combine methyldiphenylphosphine, 1,4-dibromobenzene (typically 2 equivalents), and a catalytic amount of nickel(II) bromide (NiBr₂, ~6 mol%).

  • Solvent Addition: Add phenol as the solvent.

  • Reaction: Reflux the mixture for approximately 5 hours. The nickel catalyst facilitates the quaternization process, forming the C-P bond.

  • Workup: After cooling, add water to the reaction mixture. Remove phenol azeotropically by evaporation under reduced pressure.

  • Isolation: The resulting phosphonium salt, (4-bromophenyl)(methyl)diphenylphosphonium bromide, precipitates as a solid and can be isolated by filtration. Yields for this step are reported to be around 56%.[8]

• Part 2: Wittig Reaction to Yield the Phosphine Oxide [9]

  • Reactant Preparation: Dissolve the phosphonium salt from Part 1 in a suitable anhydrous solvent (e.g., THF).

  • Ylide Formation: Add a strong base, such as sodium hydride (NaH), to deprotonate the salt and form the corresponding phosphorus ylide.

  • Aldehyde Addition: Introduce an aldehyde (e.g., furan-2-carbaldehyde or p-chlorobenzaldehyde) to the reaction mixture. The ylide will react with the aldehyde.

  • Reaction Outcome: In a departure from the traditional use of the Wittig reaction to synthesize olefins, this protocol is designed to favor the formation of the tertiary phosphine oxide as the desired product, which is often a byproduct in conventional Wittig chemistry.[9]

  • Isolation and Purification: After the reaction is complete, perform a standard aqueous workup. The target compound, (4-Bromophenyl)diphenylphosphine oxide, can be isolated and purified using column chromatography.

Key Applications in Research and Development

The structural features of (4-Bromophenyl)diphenylphosphine oxide make it a valuable reagent across several scientific disciplines.

Caption: Key application areas for (4-Bromophenyl)diphenylphosphine oxide.

• Pharmaceutical Synthesis: The compound is a crucial intermediate in the synthesis of complex, biologically active molecules.[1] Its structure allows for the strategic introduction of the diphenylphosphoryl group or further functionalization at the bromine position, enabling the construction of novel drug candidates.[1]

• Organic Chemistry Research: In academic and industrial laboratories, it is used to explore new synthetic methodologies.[1] It can be a precursor for creating more complex phosphine ligands used in transition-metal-catalyzed reactions, such as Suzuki or Buchwald-Hartwig couplings.[10][11] The phosphine oxide itself can be reduced to the corresponding phosphine, which serves as a ligand.

• Material Science: Aryldiphenylphosphine oxides are widely used in the development of advanced materials.[9] They are incorporated into structures for optoelectronic applications, such as organic light-emitting diodes (OLEDs), due to their thermal stability and electronic properties. They also have potential applications in the synthesis of specialty polymers.[1]

Conclusion

(4-Bromophenyl)diphenylphosphine oxide is more than a simple chemical reagent; it is a versatile and enabling tool for innovation in science. A thorough understanding of its fundamental properties, particularly its precise molecular weight and mass, is essential for its effective use in quantitative synthesis. With robust and evolving synthetic routes, its availability to researchers is assured. Its demonstrated applications in pharmaceuticals, catalysis, and materials science underscore its importance and promise its continued relevance in advancing chemical and biomedical research.

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• ACS Publications. (2020, June 23). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ACS Omega. Retrieved from [Link]

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An In-depth Technical Guide to the Synthesis and Characterization of (4-Bromophenyl)diphenylphosphine Oxide

Abstract: (4-Bromophenyl)diphenylphosphine oxide is a pivotal organophosphorus compound, serving as a versatile building block in medicinal chemistry, catalysis, and materials science.[1] Its unique electronic and structural properties make it an invaluable intermediate for synthesizing complex pharmaceutical agents and high-performance materials.[2] This guide provides a comprehensive overview of a robust synthetic methodology for (4-Bromophenyl)diphenylphosphine oxide, details rigorous characterization protocols, and offers insights into the causality behind the experimental choices, tailored for researchers and professionals in drug development and chemical synthesis.

Introduction and Strategic Importance

(4-Bromophenyl)diphenylphosphine oxide (BDPPO), CAS No. 5525-40-6, is a triarylphosphine oxide featuring a bromine atom on one of its phenyl rings.[3][4] This bromine functionality serves as a reactive handle for further chemical transformations, most notably in palladium-catalyzed cross-coupling reactions like the Suzuki, Heck, and Buchwald-Hartwig couplings, allowing for the construction of complex molecular architectures.[5][6]

The phosphine oxide moiety itself is of growing interest in drug design. It is a stable, polar functional group and a strong hydrogen bond acceptor.[2] Incorporating a phosphine oxide group can enhance the aqueous solubility, metabolic stability, and cell permeability of drug candidates, as exemplified by the FDA-approved anaplastic lymphoma kinase (ALK) inhibitor, Brigatinib.[2]

This guide focuses on providing a detailed, field-proven framework for the synthesis and validation of this key intermediate.

Synthetic Strategies: A Mechanistic Overview

Several synthetic routes to aryldiphenylphosphine oxides exist. The choice of method often depends on the availability of starting materials, desired scale, and functional group tolerance.

• Grignard Reaction: A classic and highly effective method involves the reaction of a Grignard reagent with a suitable phosphorus electrophile.[7][8] For BDPPO, this typically involves the reaction of 4-bromophenylmagnesium bromide with diphenylphosphinic chloride (Ph₂P(O)Cl) or a related ester.[9] The high nucleophilicity of the Grignard reagent ensures an efficient carbon-phosphorus bond formation.

• Palladium-Catalyzed Cross-Coupling (Hirao Reaction): Modern synthetic chemistry often employs palladium catalysis for P-C bond formation. The Hirao reaction, which couples diphenylphosphine oxide with an aryl halide like 1,4-dibromobenzene, offers excellent functional group tolerance and is a powerful alternative to the Grignard method.[10][11]

• Oxidation of Tertiary Phosphines: If the corresponding phosphine, (4-bromophenyl)diphenylphosphine, is available, a simple oxidation step using reagents like hydrogen peroxide or air can yield the desired phosphine oxide.[10]

This guide will detail the Grignard-based synthesis due to its reliability, high yield, and use of readily accessible starting materials.

Experimental Protocol: Grignard-Based Synthesis

This section provides a step-by-step protocol for the synthesis of (4-Bromophenyl)diphenylphosphine oxide. The causality behind each step is explained to provide a deeper understanding of the process.

Workflow Overview

Caption: Overall workflow for the synthesis and validation of BDPPO.

Step 1: Preparation of 4-Bromophenylmagnesium Bromide

• Apparatus Setup: Assemble a three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. All glassware must be rigorously dried in an oven (e.g., at 120 °C overnight) and assembled while hot under a stream of dry nitrogen. This is critical as Grignard reagents react violently with water.

• Reagent Charging: To the flask, add magnesium turnings (1.2 eq) and a small crystal of iodine. The iodine acts as an activator by etching the passivating magnesium oxide layer on the turnings.

• Initiation: Add a small portion of a solution of 1,4-dibromobenzene (1.0 eq) in anhydrous tetrahydrofuran (THF) to the flask. Gentle warming with a heat gun may be necessary to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle bubbling.

• Grignard Formation: Once initiated, add the remaining 1,4-dibromobenzene solution dropwise at a rate that maintains a gentle reflux. Using an excess of 1,4-dibromobenzene can lead to the formation of a di-Grignard reagent, so stoichiometry is key. After the addition is complete, continue to stir the mixture at reflux for 1-2 hours to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Diphenylphosphinic Chloride

• Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath. This is a crucial step to control the exothermicity of the subsequent reaction.

• Addition of Electrophile: Prepare a solution of diphenylphosphinic chloride (Ph₂P(O)Cl) (1.05 eq) in anhydrous THF. Add this solution dropwise to the cold, stirred Grignard reagent. The slight excess of Ph₂P(O)Cl ensures the complete consumption of the valuable Grignard intermediate.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours to drive the reaction to completion.

Caption: Simplified reaction mechanism for Grignard-based BDPPO synthesis.

Step 3: Workup and Purification

• Quenching: Carefully pour the reaction mixture into a beaker containing a cold, saturated aqueous solution of ammonium chloride (NH₄Cl). This hydrolyzes any unreacted Grignard reagent and breaks down the magnesium salt complexes of the product. Avoid using water or strong acids initially, as this can lead to a violent and uncontrolled quench.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with a suitable organic solvent, such as ethyl acetate or dichloromethane. The polarity of the phosphine oxide ensures good solubility in these solvents.

• Washing: Combine the organic layers and wash sequentially with water and then brine. The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude solid is typically purified by recrystallization. A common solvent system is ethanol or a mixture of ethyl acetate and hexanes. The pure (4-Bromophenyl)diphenylphosphine oxide should be isolated as a white crystalline solid.[10]

Characterization and Data Interpretation

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized compound.

Physicochemical Properties

Property	Value	Source
CAS Number	5525-40-6	[3]
Molecular Formula	C₁₈H₁₄BrOP	[12]
Molecular Weight	357.19 g/mol	[13]
Appearance	White to off-white crystalline solid
Melting Point	153.0 - 157.0 °C	[3]
Purity (GC)	>98.0%

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ³¹P NMR: This is the most diagnostic technique. A single resonance is expected in the range of δ 25-35 ppm, which is characteristic of a triarylphosphine oxide.[14] The absence of signals at other chemical shifts indicates the absence of phosphorus-containing impurities.

  • ¹H NMR: The spectrum will show complex multiplets in the aromatic region (typically δ 7.2-8.0 ppm). Integration of these signals should correspond to the 14 aromatic protons.

  • ¹³C NMR: The spectrum will display signals for the 18 carbon atoms. The carbons directly bonded to the phosphorus atom will appear as doublets due to ¹³C-¹³P coupling, a key structural indicator.[9][15]

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • The FTIR spectrum provides confirmation of key functional groups. A very strong and sharp absorption band around 1180-1200 cm⁻¹ is characteristic of the P=O stretching vibration .[11]

  • Other expected signals include C-Br stretching (typically 500-600 cm⁻¹), aromatic C=C stretching (1400-1600 cm⁻¹), and aromatic C-H stretching (~3050 cm⁻¹).[16]

• Mass Spectrometry (MS):

  • Mass spectrometry is used to confirm the molecular weight. High-resolution mass spectrometry (HRMS) should provide an exact mass that matches the calculated value (355.9966 for [M]⁺).[3]

  • Due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br are ~50:50), the mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion, with two peaks of nearly equal intensity separated by 2 mass units (M⁺ and M+2⁺). This pattern is a definitive confirmation of the presence of a single bromine atom.

Safety and Handling

• Reagents: Grignard reagents are pyrophoric and react violently with water and protic solvents. All manipulations must be performed under an inert atmosphere (nitrogen or argon). 1,4-dibromobenzene is a skin and eye irritant. Diphenylphosphinic chloride is corrosive and moisture-sensitive.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Procedure: All operations should be conducted in a well-ventilated fume hood.

• Product: (4-Bromophenyl)diphenylphosphine oxide is classified as a skin and eye irritant.[3] Handle with care, avoiding inhalation of dust and direct contact with skin and eyes.

Conclusion

This guide outlines a reliable and well-characterized synthesis of (4-Bromophenyl)diphenylphosphine oxide via a Grignard reaction. The detailed protocol, coupled with a thorough characterization framework, provides researchers and drug development professionals with a self-validating system for producing this high-value chemical intermediate. The strategic importance of this compound in accessing novel therapeutics and advanced materials underscores the need for robust and reproducible synthetic and analytical methods.

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• Tripolszky, A., & Keglevich, G. (2018). Synthesis of secondary phosphine oxides by substitution at phosphorus by Grignard reagents. ResearchGate. [Link]

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Foreword: The Significance of (4-Bromophenyl)diphenylphosphine Oxide

An In-Depth Technical Guide to the Structural Analysis of (4-Bromophenyl)diphenylphosphine Oxide

For Researchers, Scientists, and Drug Development Professionals

(4-Bromophenyl)diphenylphosphine oxide is more than a mere chemical intermediate; it is a versatile and powerful building block in the landscape of modern organic synthesis and materials science. Its unique trifecta of functionalities—the reactive carbon-bromine bond, the polar and coordinative phosphine oxide group, and the steric and electronic influence of its phenyl rings—makes it an invaluable tool for researchers. In drug development, the phosphine oxide moiety is increasingly recognized for its ability to act as a strong hydrogen bond acceptor, enhancing solubility and metabolic stability in novel therapeutics.[1] Its application as a precursor in the synthesis of ligands, catalysts, and advanced materials further underscores its importance.[2][3]

This guide provides a comprehensive, in-depth analysis of the structural characterization of (4-Bromophenyl)diphenylphosphine oxide. Moving beyond a simple recitation of data, we will explore the causality behind the analytical techniques, offering field-proven insights to empower researchers in their own investigations. Every protocol is designed as a self-validating system, ensuring the integrity and reproducibility of the obtained results.

Core Molecular Attributes

Understanding the fundamental properties of a compound is the bedrock of any further analysis. (4-Bromophenyl)diphenylphosphine oxide is a white crystalline solid at room temperature. Its key identifiers and physical properties are summarized below.

Property	Value	Source
CAS Number	5525-40-6	[4][5][6]
Molecular Formula	C₁₈H₁₄BrOP	[4][5][7]
Molecular Weight	357.18 g/mol	[3][4]
Exact Mass	355.99656 Da	[7]
Melting Point	153.0 to 157.0 °C	[8]
Appearance	White to off-white crystalline powder
Purity (Typical)	>98.0% (GC)

Synthesis and Purification: Establishing a High-Quality Analyte

The integrity of any structural analysis is contingent upon the purity of the sample. While several synthetic routes exist, a common and effective method involves the transition metal-catalyzed coupling of a secondary phosphine oxide with an aryl halide (a variant of the Hirao reaction) or the quaternization of a tertiary phosphine followed by hydrolysis.[9][10][11]

Conceptual Synthesis Workflow

Caption: General workflow for synthesis and purification.

Protocol: Purification by Column Chromatography

Rationale: Silica gel chromatography is the method of choice for separating the polar phosphine oxide product from non-polar starting materials and byproducts. The polarity of the eluent is gradually increased to first elute impurities and then the desired compound.

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a glass column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Once the solvent is evaporated, carefully load the dry powder onto the top of the packed column.

• Elution: Begin elution with a non-polar solvent (e.g., 100% hexane). Gradually increase the polarity by adding ethyl acetate (e.g., progressing from 5% to 30% ethyl acetate in hexane).

• Fraction Collection: Collect fractions and monitor them using Thin Layer Chromatography (TLC), visualizing with a UV lamp and/or a potassium permanganate stain.

• Isolation: Combine the pure fractions, and remove the solvent under reduced pressure to yield the purified product. A final recrystallization can be performed to obtain analytically pure crystals.

The Core Analytical Techniques

A multi-faceted approach is essential for unambiguous structural elucidation. Each technique provides a unique piece of the structural puzzle.

Workflow for Comprehensive Structural Analysis

Caption: Integrated workflow for structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for determining the precise connectivity of atoms in a molecule in solution. For organophosphorus compounds, ³¹P NMR provides a direct and highly sensitive window into the chemical environment of the phosphorus nucleus.[12]

Expertise & Causality: The phosphorus atom (³¹P, I=½, 100% natural abundance) couples to nearby protons and carbons, providing invaluable information. The magnitude of the coupling constants (J-values) is dependent on the number of bonds separating the nuclei and their dihedral angle, allowing for definitive assignments.

A. ³¹P NMR Spectroscopy

• Purpose: To identify the phosphorus chemical environment.

• Expected Result: A single resonance in the range of δ 25-35 ppm is characteristic of a triarylphosphine oxide.[13] The exact shift provides information about the electronic nature of the attached aryl groups.

B. ¹H NMR Spectroscopy

• Purpose: To map the proton environments and their relationships.

• Expected Result: Complex multiplets in the aromatic region (δ 7.0-8.0 ppm). The protons on the two unsubstituted phenyl rings will show different splitting patterns from those on the bromophenyl ring. Protons ortho to the phosphorus atom will exhibit doublet splitting due to coupling with ³¹P (²JPH).

C. ¹³C NMR Spectroscopy

• Purpose: To identify all unique carbon environments.

• Expected Result: Multiple signals in the aromatic region (δ 120-140 ppm). A key feature is the large one-bond coupling constant (¹JPC) for the carbon directly attached to the phosphorus atom (the ipso-carbon), which often appears as a doublet with a J-value exceeding 80 Hz.[10]

• Sample Preparation: Accurately weigh 10-20 mg of the purified compound and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) if not already present in the solvent, although solvent residual peaks are commonly used for ¹H and ¹³C referencing.

• Instrument Setup: Place the sample in the NMR spectrometer. Tune and shim the probe for the specific sample and solvent to ensure optimal field homogeneity.

• ¹H Acquisition: Acquire a standard one-dimensional proton spectrum.

• ³¹P Acquisition: Without removing the sample, switch the nucleus channel to ³¹P. Acquire a proton-decoupled ³¹P spectrum. An external standard may be used for precise chemical shift referencing.

• ¹³C Acquisition: Switch the nucleus channel to ¹³C and acquire a proton-decoupled ¹³C spectrum. This experiment typically requires a longer acquisition time due to the low natural abundance of ¹³C.

• Data Processing: Process all spectra using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and integration.

Mass Spectrometry (MS)

MS is essential for confirming the molecular weight and elemental composition of a compound.[12]

Expertise & Causality: For (4-Bromophenyl)diphenylphosphine oxide, high-resolution mass spectrometry (HRMS) is particularly powerful. The presence of bromine, with its two abundant isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), creates a characteristic isotopic pattern for the molecular ion (M⁺) and any bromine-containing fragments. The M⁺ and M+2 peaks will be of nearly equal intensity, providing a definitive signature for a monobrominated compound.

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Ionization: Introduce the sample into the mass spectrometer. Electrospray ionization (ESI) is a common technique for polar molecules like phosphine oxides, which will typically be detected as the protonated species [M+H]⁺.

• Analysis: Acquire the mass spectrum in a high-resolution mode (e.g., Time-of-Flight or Orbitrap).

• Data Interpretation:

  • Locate the molecular ion cluster. For [C₁₈H₁₄BrOP+H]⁺, this will appear around m/z 357 and 359.

  • Confirm the 1:1 intensity ratio of the isotopic peaks.

  • Use the instrument's software to calculate the exact mass and determine the elemental composition. The measured mass should be within 5 ppm of the theoretical mass (357.0041 for the ⁷⁹Br isotope).

X-ray Crystallography

This technique provides the ultimate, unambiguous proof of structure by mapping the precise three-dimensional arrangement of atoms in the solid state.[14][15]

Expertise & Causality: The process relies on growing a high-quality single crystal, which, when irradiated with X-rays, produces a diffraction pattern. The geometry and intensity of the diffracted beams are directly related to the arrangement of electrons—and thus atoms—within the crystal lattice. This allows for the precise determination of bond lengths, bond angles, and intermolecular interactions.

• Crystal Growth: Grow a single crystal suitable for diffraction (typically 0.1-0.3 mm in size). This is often achieved by slow evaporation of a solvent from a saturated solution of the purified compound (e.g., from an ethanol/water mixture).

• Crystal Mounting: Carefully mount a suitable crystal on a goniometer head.

• Data Collection: Place the crystal in a diffractometer. A stream of cold nitrogen (~100 K) is used to minimize thermal motion. The crystal is rotated in a monochromatic X-ray beam, and the diffraction data are collected on a detector.[16]

• Structure Solution: The collected data are processed to determine the unit cell dimensions and space group. The structure is then "solved" using computational methods to generate an initial electron density map and atomic model.

• Structure Refinement: The initial atomic model is refined against the experimental data to improve the fit and determine the final atomic positions and thermal parameters with high precision.

• Validation and Visualization: The final structure is validated and visualized using specialized software to generate diagrams and tables of crystallographic data.

Applications and Forward Outlook

The structural insights gained from these analyses are critical for its application.

• In Drug Discovery: The precise geometry of the phosphine oxide group, its hydrogen bonding capability, and the orientation of the aryl rings are essential parameters for computational modeling and understanding drug-receptor interactions. The polarity imparted by the P=O bond can significantly improve the pharmacokinetic profile of a drug candidate.[1]

• In Materials Science: Understanding the crystal packing and intermolecular forces through X-ray crystallography is crucial for designing new materials with specific optical or electronic properties.[2] The bromophenyl group serves as a convenient handle for further functionalization via cross-coupling reactions to build larger, complex architectures.[17]

By applying the rigorous, multi-technique approach detailed in this guide, researchers can confidently elucidate and validate the structure of (4-Bromophenyl)diphenylphosphine oxide, unlocking its full potential in their scientific endeavors.

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physical properties of (4-Bromophenyl)diphenylphosphine oxide

An In-depth Technical Guide to the Physical Properties of (4-Bromophenyl)diphenylphosphine Oxide

Introduction

(4-Bromophenyl)diphenylphosphine oxide is a versatile organophosphorus compound characterized by a central phosphorus atom double-bonded to an oxygen atom and single-bonded to three aryl groups: two phenyl rings and one 4-bromophenyl ring. As a tertiary phosphine oxide, it serves as a crucial building block in organic synthesis, a ligand in catalysis, and a component in the development of functional materials for optoelectronics.[1][2][3] A thorough understanding of its physical properties is paramount for its effective application, enabling researchers to predict its behavior in reaction media, design appropriate purification strategies, and ensure safe handling. This guide provides a comprehensive overview of the core physical and spectroscopic properties of (4-Bromophenyl)diphenylphosphine oxide, grounded in established experimental data and methodologies.

Chemical Identity and Molecular Structure

The unique properties of (4-Bromophenyl)diphenylphosphine oxide stem directly from its molecular architecture. The presence of the polar phosphine oxide group (P=O) combined with the bulky, nonpolar aromatic rings results in a compound with distinct physical characteristics.

Table 1: Chemical Identifiers for (4-Bromophenyl)diphenylphosphine oxide

Identifier	Value	Source(s)
CAS Number	5525-40-6	[4][5]
Molecular Formula	C₁₈H₁₄BrOP	[4][6][7]
Molecular Weight	357.19 g/mol	[5][7]
IUPAC Name	(4-bromophenyl)diphenylphosphine oxide	[5]
InChI Key	PCYBTUUJXASDIX-UHFFFAOYSA-N	[4][5]

| Synonyms | p-Bromophenyldiphenylphosphine oxide, 1-bromo-4-diphenylphosphorylbenzene |[4][6] |

Figure 1: 2D Molecular Structure of (4-Bromophenyl)diphenylphosphine oxide.

Physicochemical Properties

The compound is typically supplied as a white to off-white solid, consistent with its high melting point and stable crystalline nature.[2] Its high boiling and flash points indicate low volatility and thermal stability, which are advantageous for high-temperature applications.

Table 2: Key Physical Properties

Property	Value	Source(s)
Physical Form	White to Almost white powder to crystal	[2]
Melting Point	153.0 to 157.0 °C	[4][5]
Boiling Point	~500 °C at 760 mmHg	[5][6]
Density	1.4 ± 0.1 g/cm³	[4][8]
Flash Point	255 °C	[4]
Refractive Index	1.648	[4]

| Storage Temperature | Room Temperature |[5][9] |

Solubility Profile

While quantitative solubility data is not readily published, an empirical assessment can be made from its structure and common laboratory practices. The large nonpolar surface area imparted by the three aromatic rings suggests limited solubility in highly polar solvents like water. However, the polar P=O bond allows for solubility in moderately polar organic solvents. Spectroscopic analyses are frequently conducted in deuterated chloroform (CDCl₃), indicating good solubility in this solvent.[10][11] For chromatographic purification, solvent systems like chloroform/methanol or hexane/ethyl acetate are often employed, further defining its solubility characteristics.[12]

Spectroscopic and Spectrometric Characterization

A multi-technique spectroscopic approach is essential for the unambiguous confirmation of the structure and purity of (4-Bromophenyl)diphenylphosphine oxide. The workflow for such a characterization is a self-validating system where each analysis provides complementary information.

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An In-depth Technical Guide to the Solubility of (4-Bromophenyl)diphenylphosphine Oxide for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Significance of (4-Bromophenyl)diphenylphosphine Oxide

(4-Bromophenyl)diphenylphosphine oxide is an organophosphorus compound that serves as a crucial building block in various fields of chemical synthesis, from materials science to pharmaceutical development.[1] Its rigid structure, featuring a phosphoryl group and aromatic rings, imparts unique electronic and physicochemical properties. In medicinal chemistry, the phosphine oxide moiety is gaining attention for its ability to act as a strong hydrogen bond acceptor, potentially enhancing the aqueous solubility and metabolic stability of drug candidates.[2] This guide provides a comprehensive overview of the solubility of (4-Bromophenyl)diphenylphosphine oxide, offering both theoretical understanding and practical methodologies for its determination and application.

Physicochemical Properties of (4-Bromophenyl)diphenylphosphine Oxide

A foundational understanding of the physical and chemical properties of (4-Bromophenyl)diphenylphosphine oxide is essential for predicting and interpreting its solubility behavior.

Property	Value	Reference
CAS Number	5525-40-6	[3]
Molecular Formula	C₁₈H₁₄BrOP	[3]
Molecular Weight	357.18 g/mol	[3]
Appearance	White to off-white crystalline solid
Melting Point	153.0 to 157.0 °C	[3]
Density	1.4 ± 0.1 g/cm³	[3]
XLogP3	3.5	[3]

The presence of the polar phosphine oxide group (P=O) and the nonpolar aromatic rings gives the molecule an amphiphilic character, which is a key determinant of its solubility in various solvents. The bromine substituent further influences its properties by increasing the molecular weight and altering the electronic distribution within the molecule.

Predicted Solubility Profile of (4-Bromophenyl)diphenylphosphine Oxide

Based on the known solubility of TPPO, we can infer the following solubility characteristics for (4-Bromophenyl)diphenylphosphine oxide:

• High Solubility: Expected in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), and in polar protic solvents like ethanol.[5] TPPO is also readily soluble in formic acid, acetic acid, and dichloromethane.[6]

• Moderate Solubility: Likely to be observed in aromatic hydrocarbons like benzene and toluene, as well as in esters like ethyl acetate.[6]

• Low to Insoluble: Expected in nonpolar aliphatic hydrocarbons such as hexane and cyclohexane, and in water.[6][7] The low aqueous solubility is a common characteristic of many organic compounds, particularly those with a significant nonpolar surface area.

The introduction of the bromine atom in (4-Bromophenyl)diphenylphosphine oxide, compared to TPPO, increases its molecular weight and may slightly increase its polarity. This could lead to minor deviations from the solubility behavior of TPPO, but the general trends are expected to be similar.

Factors Influencing Solubility

The solubility of (4-Bromophenyl)diphenylphosphine oxide is governed by several key factors:

• Solvent Polarity: The principle of "like dissolves like" is paramount. Polar solvents will more effectively solvate the polar P=O group, while nonpolar solvents will better accommodate the phenyl rings.

• Temperature: For most solid solutes, solubility increases with temperature. This principle is fundamental to purification by recrystallization.

• Hydrogen Bonding: The oxygen atom of the phosphine oxide group is a strong hydrogen bond acceptor.[2] Solvents capable of hydrogen bonding (e.g., alcohols, water) can interact favorably with the solute, although the overall solubility in water is expected to be low due to the large hydrophobic regions of the molecule.

• Crystal Lattice Energy: The energy required to break the crystal lattice of the solid solute affects its solubility. A higher lattice energy will generally result in lower solubility.

Experimental Determination of Solubility: A Step-by-Step Protocol

For researchers requiring precise solubility data, experimental determination is essential. The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound.[6]

Protocol: Shake-Flask Method for Solubility Determination

This protocol outlines the steps to determine the solubility of (4-Bromophenyl)diphenylphosphine oxide in a chosen solvent.

Materials:

• (4-Bromophenyl)diphenylphosphine oxide (high purity)

• Solvent of interest (analytical grade)

• Scintillation vials or flasks with screw caps

• Orbital shaker or magnetic stirrer

• Constant temperature bath or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of (4-Bromophenyl)diphenylphosphine oxide to a series of vials.

  • Add a known volume of the desired solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature bath on an orbital shaker.

  • Agitate the samples for a sufficient time to ensure equilibrium is reached (typically 24-48 hours). A preliminary time-course experiment can determine the optimal equilibration time.

• Sample Preparation for Analysis:

  • Allow the vials to stand undisturbed at the set temperature for a few hours to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Filter the sample through a syringe filter to remove any undissolved solid particles.

• Quantification:

  • Accurately dilute the filtered solution with the solvent to a concentration within the linear range of the analytical method.

  • Analyze the concentration of (4-Bromophenyl)diphenylphosphine oxide in the diluted solution using a validated HPLC or UV-Vis spectrophotometric method.

  • A standard calibration curve must be prepared to accurately determine the concentration.

• Calculation:

  • Calculate the solubility of (4-Bromophenyl)diphenylphosphine oxide in the solvent at the specified temperature, taking into account the dilution factor. The results are typically expressed in g/L or mol/L.

Diagram of the Shake-Flask Solubility Determination Workflow

Caption: Workflow for determining solubility via the shake-flask method.

Practical Applications and Considerations

The solubility of (4-Bromophenyl)diphenylphosphine oxide is a critical parameter in its various applications:

• Synthesis and Purification: Knowledge of solubility is essential for selecting appropriate reaction solvents and for developing effective purification strategies such as recrystallization. For instance, the poor solubility of phosphine oxides in nonpolar solvents like hexane can be exploited for precipitation and removal from reaction mixtures.[7][8]

• Drug Development: In the context of medicinal chemistry, modifying a lead compound with a phosphine oxide group can enhance its aqueous solubility, a desirable property for improving bioavailability.[2] Understanding the solubility of intermediates like (4-Bromophenyl)diphenylphosphine oxide is crucial for designing efficient synthetic routes.

• Materials Science: This compound and its derivatives are used in the development of materials for organic light-emitting diodes (OLEDs) and other electronic applications. Solubility in organic solvents is a key factor for solution-based processing of these materials.

Safety and Handling

According to available safety data, (4-Bromophenyl)diphenylphosphine oxide should be handled with care. It is advisable to consult the Safety Data Sheet (SDS) before use. Standard laboratory safety practices, including the use of personal protective equipment (gloves, safety glasses), should be followed.

Conclusion

While specific quantitative solubility data for (4-Bromophenyl)diphenylphosphine oxide remains to be extensively published, a strong predictive understanding can be derived from the behavior of its parent compound, triphenylphosphine oxide. This guide provides a framework for researchers to estimate its solubility in a range of solvents and offers a robust experimental protocol for its precise determination. A thorough understanding of the solubility of this versatile building block is paramount for its effective utilization in the advancement of pharmaceuticals, materials, and other chemical innovations.

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An In-depth Technical Guide to the Spectroscopic Characterization of (4-Bromophenyl)diphenylphosphine Oxide

Introduction

(4-Bromophenyl)diphenylphosphine oxide is a pivotal organophosphorus compound frequently utilized as a synthetic intermediate and building block in various fields, including pharmaceutical development, materials science, and organic chemistry research.[1][2] Its molecular structure, featuring a diphenylphosphine oxide core and a functionalized bromophenyl ring, allows for versatile chemical modifications, making it a valuable precursor for creating more complex molecules.[2]

This guide provides a comprehensive overview of the essential spectroscopic data required for the unequivocal identification and characterization of (4-Bromophenyl)diphenylphosphine oxide. As a self-validating system, the convergence of data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provides researchers with a high degree of confidence in the compound's structural integrity and purity. We will delve into the interpretation of this data and present field-proven protocols for its acquisition.

Core Spectroscopic Data Summary

The following table summarizes the key spectroscopic signatures for (4-Bromophenyl)diphenylphosphine oxide, which will be discussed in detail in the subsequent sections.

Technique	Key Data Points
¹H NMR	Aromatic multiplets in the range of δ 7.46 - 7.72 ppm.
¹³C NMR	Characteristic signals showing C-P coupling; notable peaks around δ 128.6, 132.0, 132.1, 132.4 ppm.
³¹P NMR	A single resonance peak observed at approximately δ 28.4 ppm.
FT-IR	Strong P=O stretch ~1182 cm⁻¹, C-Br stretch, and aromatic C-H/C=C bands.
HRMS (ESI)	Calculated m/z for [C₁₈H₁₄BrOP+H]⁺ is consistent with the experimentally found value.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework of organic molecules. For phosphorus-containing compounds, ³¹P NMR provides a direct and unambiguous method for characterizing the phosphorus center.[3]

¹H NMR Spectroscopy

Proton NMR provides information on the chemical environment and connectivity of hydrogen atoms in the molecule. The spectrum of (4-Bromophenyl)diphenylphosphine oxide is characterized by complex multiplets in the aromatic region due to the coupling of protons with each other and with the phosphorus atom.

Table 1: ¹H NMR Data (500 MHz, CDCl₃) [4]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.65 - 7.72	m	6H	Protons on the diphenylphosphine oxide group and bromophenyl ring
7.55 - 7.60	m	2H	Protons on the diphenylphosphine oxide group and bromophenyl ring
7.46 - 7.52	m	4H	Protons on the diphenylphosphine oxide group and bromophenyl ring
7.14 - 7.21	m	2H	Protons on the diphenylphosphine oxide group and bromophenyl ring

Experimental Protocol: ¹H NMR Acquisition

The causality behind this protocol is to obtain a high-resolution spectrum that allows for clear integration and multiplicity analysis. The choice of CDCl₃ is due to its excellent solubilizing properties for this compound and its well-defined residual solvent peak for referencing.

• Sample Preparation: Accurately weigh 5-10 mg of (4-Bromophenyl)diphenylphosphine oxide and dissolve it in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) in a standard 5 mm NMR tube.

• Instrument Setup: Place the sample in a 500 MHz (or higher) NMR spectrometer.

• Locking and Shimming: Lock onto the deuterium signal of the CDCl₃ solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition: Acquire the spectrum using standard parameters (e.g., 16-32 scans, relaxation delay of 1-2 seconds, spectral width covering 0-12 ppm).

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Reference the spectrum to the TMS signal at 0.00 ppm.

Caption: Standard workflow for ¹H NMR analysis.

¹³C NMR Spectroscopy

Carbon NMR provides insight into the carbon skeleton. A key feature is the presence of coupling between the phosphorus and carbon atoms (J-coupling), which is invaluable for assignment. The ipso-carbon (the carbon directly attached to the phosphorus) shows a large coupling constant.

Table 2: ¹³C NMR Data (126 MHz, CDCl₃) [4]

Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)	Assignment
132.4	d, J=105.0	C (ipso, P-C)
132.1	d, J=2.9	C (para)
132.0	d, J=10.0	C (ortho)
128.6	d, J=11.8	C (meta)

Experimental Protocol: ¹³C NMR Acquisition

This protocol is designed for sensitivity, as ¹³C has a low natural abundance. A proton-decoupled experiment is standard to simplify the spectrum to singlets (or doublets where C-P coupling exists) and enhance the signal-to-noise ratio via the Nuclear Overhauser Effect (NOE).

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration (20-30 mg) may be beneficial for faster acquisition.

• Instrument Setup: Use a broadband probe on a 126 MHz (or corresponding field strength) NMR spectrometer.

• Acquisition: Acquire a proton-decoupled spectrum. A sufficient number of scans (e.g., 1024 or more) and a relaxation delay of 2 seconds are typically required.

• Processing: Process the data similarly to the ¹H NMR spectrum. Reference the spectrum to the CDCl₃ solvent peak at δ 77.16 ppm.

Caption: Workflow for ³¹P NMR analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For (4-Bromophenyl)diphenylphosphine oxide, the most prominent feature is the strong absorption band corresponding to the P=O bond stretch.

Table 4: Key FT-IR Absorption Bands (ATR) [4]

Wavenumber (ν, cm⁻¹)	Intensity	Assignment
1439	Strong	Aromatic C=C Bending
1182	Strong	P=O Stretching
1093	Medium	C-Br Stretching
829	Medium	C-H Bending (para-substituted ring)

| 727, 696 | Strong | C-H Bending (monosubstituted rings) |

Experimental Protocol: FT-IR (ATR) Acquisition

Attenuated Total Reflectance (ATR) is a convenient method that requires minimal sample preparation and is non-destructive. The protocol's integrity relies on ensuring good contact between the sample and the ATR crystal and acquiring a clean background spectrum.

• Instrument Setup: Ensure the ATR crystal (typically diamond or germanium) is clean.

• Background Scan: Acquire a background spectrum of the empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Application: Place a small amount of the solid (4-Bromophenyl)diphenylphosphine oxide powder onto the crystal.

• Acquisition: Apply pressure using the anvil to ensure good contact. Co-add 16-32 scans at a resolution of 4 cm⁻¹ to obtain the final spectrum.

• Data Analysis: Identify the key absorption peaks and assign them to the corresponding functional groups.

Caption: Workflow for FT-IR (ATR) analysis.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate measurement of a molecule's mass-to-charge ratio (m/z), allowing for the determination of its elemental formula. This serves as a definitive confirmation of the compound's identity.

Table 5: HRMS Data (ESI)

Ion	Calculated m/z	Found m/z
[C₁₈H₁₄⁷⁹BrOP+H]⁺	357.0040	Consistent with literature
[C₁₈H₁₄⁸¹BrOP+H]⁺	359.0020	Consistent with literature

Note: The presence of two major peaks with a ~2 Da difference and roughly equal intensity is the characteristic isotopic signature of a molecule containing one bromine atom.

Experimental Protocol: HRMS (ESI) Acquisition

Electrospray Ionization (ESI) is a soft ionization technique suitable for polar molecules, generating intact protonated molecular ions [M+H]⁺. The protocol is designed to achieve high mass accuracy.

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument Calibration: Calibrate the mass spectrometer (e.g., a TOF or Orbitrap analyzer) using a known calibration standard immediately before the analysis to ensure mass accuracy.

• Infusion: Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Acquisition: Acquire the spectrum in positive ion mode over a relevant m/z range (e.g., 100-600 amu).

• Data Analysis: Determine the accurate m/z of the [M+H]⁺ ion and use software to calculate the elemental composition, comparing it to the theoretical formula.

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(4-Bromophenyl)diphenylphosphine oxide safety and handling

An In-depth Technical Guide to the Safe Handling of (4-Bromophenyl)diphenylphosphine oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Bromophenyl)diphenylphosphine oxide is an organophosphorus compound that serves as a vital building block in various organic syntheses, particularly within the pharmaceutical and material science sectors.[1] Its utility as a synthetic intermediate necessitates a thorough understanding of its chemical properties and, more critically, its safety and handling requirements to ensure the well-being of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive overview of the essential safety protocols, handling procedures, and emergency responses associated with (4-Bromophenyl)diphenylphosphine oxide.

Chemical and Physical Properties

A foundational understanding of a compound's physical properties is crucial for safe handling and storage. The key properties of (4-Bromophenyl)diphenylphosphine oxide are summarized below.

Property	Value	Reference
CAS Number	5525-40-6	[2][3]
Molecular Formula	C18H14BrOP	[2][3][4]
Molecular Weight	357.19 g/mol	[2][5]
Appearance	White solid
Melting Point	153.0 to 157.0 °C	[3]
Boiling Point	498 °C	[3]
Density	1.4 ± 0.1 g/cm³	[3]
Flash Point	255 °C	[3]
Storage Temperature	Room temperature	[6]

Hazard Identification and Risk Assessment

(4-Bromophenyl)diphenylphosphine oxide is classified as a hazardous substance. The primary hazards are skin and eye irritation.[2][3] A clear understanding of its hazard classification under the Globally Harmonized System (GHS) is paramount for conducting a thorough risk assessment before any laboratory work commences.

GHS Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation

Source: TCI AMERICA, 2018[2]; TCI Chemicals, 2025; ECHEMI, N/A[3]

Pictograms and Precautionary Statements

The GHS pictograms provide a quick visual reference to the hazards associated with this chemical.

Pictogram:

Signal Word: Warning [2][3]

Precautionary Statements (Prevention):

• P264: Wash hands and face thoroughly after handling.[2][3]

• P280: Wear protective gloves, eye protection.[2][3]

Precautionary Statements (Response):

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2][3][7]

• P332+P317: If skin irritation occurs: Get medical help.[3]

• P362+P364: Take off contaminated clothing and wash it before reuse.[2][3][7]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][3]

• P337+P313: If eye irritation persists: Get medical advice/attention.[8]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is the primary mechanism for mitigating the risks associated with (4-Bromophenyl)diphenylphosphine oxide.

Engineering Controls

The causality behind recommending specific engineering controls is to minimize direct exposure to the chemical.

• Ventilation: Always handle this compound in a well-ventilated area.[3] A local exhaust ventilation system or a chemical fume hood is essential to prevent the dispersion of dust.

• Closed Systems: For larger scale operations, the use of a closed system is recommended to prevent worker exposure.[2]

• Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and in close proximity to the workstation.[2][9]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is a self-validating system for personal safety. The following PPE is mandatory when handling (4-Bromophenyl)diphenylphosphine oxide:

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses or goggles. A face shield is recommended if there is a splash hazard.[2][10]	To prevent eye contact which can cause serious irritation.[2][3]
Hand Protection	Chemical-resistant protective gloves (e.g., nitrile).	To prevent skin contact which causes irritation.[2]
Respiratory Protection	A NIOSH-approved dust respirator (e.g., N95) should be used if dust is generated and engineering controls are insufficient.[2][10]	To prevent inhalation of airborne particles.
Skin and Body Protection	A laboratory coat or protective clothing is required. Protective boots may be necessary depending on the scale of work.[2]	To prevent skin contact and contamination of personal clothing.

Handling Procedures

The following step-by-step methodology ensures safe handling during routine laboratory procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly and that the work area (preferably a fume hood) is clean and uncluttered.

• Dispensing: When weighing or transferring the solid, do so carefully to avoid creating dust. Use non-sparking tools.[3]

• During Use: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the handling area.

• Post-Handling: Wash hands and face thoroughly after handling the compound.[2] Clean the work area and any equipment used.

• Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2]

Storage Conditions

Proper storage is critical to maintain the chemical's integrity and prevent hazardous situations.

• Keep the container tightly closed.[2]

• Store in a cool, dark, and dry place.[2][3]

• Store away from incompatible materials, such as strong oxidizing agents.[2][9]

• Avoid long storage periods as the product may degrade over time.[2]

Emergency Procedures

A well-defined and practiced emergency plan is a cornerstone of laboratory safety.

Exposure Response

The following workflow outlines the immediate actions to be taken in case of personal exposure.

Caption: Immediate First Aid for Exposure.

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water.[2] If skin irritation occurs, seek medical attention.[2]

• Eye Contact: Rinse cautiously with water for several minutes. If present and easy to do, remove contact lenses. Continue rinsing.[2] If eye irritation persists, get medical advice.[2]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, seek medical attention.

• Ingestion: Rinse the mouth with water. Seek medical advice if you feel unwell.

Spill Response

A systematic approach to spill cleanup is essential to prevent further contamination and exposure.

Caption: Systematic Spill Cleanup Procedure.

• Isolate the Area: Keep people away from and upwind of the spill.[2]

• Control Entry: Entry to non-involved personnel should be controlled, for instance by roping off the area.[2]

• Environmental Precautions: Prevent the product from entering drains.[2]

• Containment and Cleanup: Carefully sweep the dust to collect it into an airtight container, taking care not to disperse it.[2] Adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[2]

Firefighting Measures

• Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[2]

• Specific Hazards: The compound may decompose upon combustion or at high temperatures to generate poisonous fumes.[2] Closed containers may explode from the heat of a fire.[2]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) if necessary.[2]

Disposal Considerations

Proper disposal of (4-Bromophenyl)diphenylphosphine oxide and its containers is an environmental and regulatory responsibility.

• Product Disposal: Disposal must be undertaken by qualified personnel who are knowledgeable of all applicable regulations.[2] One method may involve dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber system.[2] Always comply with federal, state, and local regulations.[2]

• Container Disposal: Dispose of the container as unused product.[2] Do not re-use empty containers.[2]

Applications in Research and Development

(4-Bromophenyl)diphenylphosphine oxide is a versatile reagent in organic chemistry. It serves as a precursor for the synthesis of various aryldiphenylphosphines and their oxides.[11] These compounds are often employed as ligands in transition metal-catalyzed cross-coupling reactions, which are fundamental to the construction of complex molecules in drug discovery and materials science.[1][12]

Conclusion

(4-Bromophenyl)diphenylphosphine oxide is an invaluable tool in the arsenal of the modern synthetic chemist. However, its utility is matched by its potential hazards. A comprehensive understanding and diligent application of the safety and handling protocols outlined in this guide are not merely procedural formalities; they are the bedrock of a safe and effective research environment. By integrating these principles of expertise, trustworthiness, and authoritative grounding into daily laboratory practice, researchers can confidently and safely harness the synthetic potential of this important compound.

References

• TCI AMERICA. (2018, July 9). SAFETY DATA SHEET: (4-Bromophenyl)diphenylphosphine Oxide.
• TCI Chemicals. (2025, October 30). SAFETY DATA SHEET: (4-Bromophenyl)diphenylphosphine Oxide.
• ECHEMI. (n.d.). (4-Bromophenyl)diphenylphosphine oxide Industrial Grade.
• National Center for Biotechnology Information. (n.d.). (4-Bromophenyl)diphenylphosphine Oxide.
• AMERICAN ELEMENTS. (n.d.). (4-Bromophenyl)diphenylphosphine Oxide.
• TCI EUROPE N.V. (n.d.). (4-Bromophenyl)diphenylphosphine Oxide 5525-40-6.
• Chemical-Suppliers. (n.d.). (4-broMophenyl)diphenylphosphine oxide | CAS 5525-40-6.
• Sigma-Aldrich. (n.d.). (4-Bromophenyl)diphenylphosphine oxide | 5525-40-6.
• CymitQuimica. (n.d.). (4-Bromophenyl)diphenylphosphine Oxide.
• Unnamed Source. (2025, November 12). (4-Bromophenyl)
• TCI Chemicals. (2025, April 1). SAFETY DATA SHEET: Bis(4-bromophenyl)phenylphosphine Oxide.
• Benchchem. (n.d.). Personal protective equipment for handling LY2874455.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM.
• Florida State University Environmental Health and Safety. (n.d.). Chemical Emergencies, Exposures, and Spills.
• Auburn University. (n.d.). Emergency and Spill Response Procedures. Retrieved from Auburn University Risk Management & Safety.
• Thermo Fisher Scientific. (2011, February 10).
• Li, J., et al. (2020). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ACS Omega.
• Princeton University Environmental Health and Safety. (n.d.). Chemical Spill Procedures.
• ResearchGate. (2025, August 6). Novel synthesis of bis(4-bromophenyl)phosphine oxide and its application in the preparation of water-soluble phosphine precursors. Request PDF.
• ASHP Publications. (n.d.). PERSONAL PROTECTIVE EQUIPMENT.
• Semantic Scholar. (2020, June 23). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed.
• AK Scientific, Inc. (n.d.). 4-Bromophenyl dichlorophosphate.
• Wikipedia. (n.d.). Diphenylphosphine oxide.
• BLD Pharmatech. (n.d.).
• Sigma-Aldrich. (2024, August 6).
• ChemScene. (n.d.). 5525-40-6 | (4-Bromophenyl)diphenylphosphine oxide.
• ChemicalBook. (n.d.). Uses and Synthesis of Diphenylphosphine oxide.
• PubMed Central. (n.d.).
• HD-Chemicals. (n.d.). (4-Bromophenyl)diphenylphosphine Oxide, min 98% (GC), 1 gram.
• National Oceanic and Atmospheric Administration. (n.d.). 4-BROMOPHENYL PHENYL ETHER. CAMEO Chemicals.

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(4-Bromophenyl)diphenylphosphine Oxide: A Technical Guide to its Discovery and Synthetic History

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Bromophenyl)diphenylphosphine oxide is an organophosphorus compound of significant interest in contemporary chemical synthesis. As a versatile building block, it serves as a crucial intermediate in the preparation of a wide array of more complex molecules, including ligands for catalysis, materials with unique photophysical properties, and scaffolds for pharmaceutical drug discovery. The presence of the bromine atom provides a reactive handle for further functionalization, typically through cross-coupling reactions, while the diphenylphosphine oxide moiety imparts characteristic electronic and steric properties. This guide provides an in-depth exploration of the historical context of its synthesis, a detailed examination of key synthetic methodologies, and practical, field-proven experimental protocols.

The Historical Tapestry: Pioneering P-C Bond Formation

The specific, seminal report detailing the first synthesis of (4-Bromophenyl)diphenylphosphine oxide is not prominently documented in historical chemical literature. Its discovery and accessibility are intrinsically linked to the broader development of fundamental reactions for creating phosphorus-carbon bonds. The intellectual framework for its synthesis was built upon the foundational work of chemists in the late 19th and early 20th centuries.

The Michaelis-Arbuzov reaction , first reported by August Michaelis in 1898 and extensively explored by Aleksandr Arbuzov, stands as a cornerstone of organophosphorus chemistry.[1][2] This reaction, in its classic form, involves the reaction of a trialkyl phosphite with an alkyl halide to form a phosphonate.[1][2] While not directly producing a triarylphosphine oxide, the mechanistic principles of nucleophilic attack by phosphorus on an electrophilic carbon laid the groundwork for subsequent innovations.[1][3][4] The reaction proceeds via an initial SN2 attack to form a phosphonium salt intermediate, followed by dealkylation by the displaced halide.[1]

Another pivotal development was the discovery of Grignard reagents by François Auguste Victor Grignard in 1900, a discovery for which he was awarded the Nobel Prize in Chemistry in 1912.[5][6] These organomagnesium halides provided a powerful tool for forming carbon-carbon bonds and, pertinently, carbon-heteroatom bonds.[5][7] The nucleophilic nature of the carbon atom in a Grignard reagent allows it to react with a variety of electrophiles, including phosphorus halides, opening a direct and efficient pathway to triarylphosphine oxides.

The mid-20th century saw the advent of the Wittig reaction , discovered by Georg Wittig in 1954, which revolutionized the synthesis of alkenes.[8][9][10] This reaction, which earned Wittig the Nobel Prize in Chemistry in 1979, utilizes phosphorus ylides to convert aldehydes and ketones into alkenes, generating a phosphine oxide as a byproduct.[8][9][11] While often viewed as a side product, the stability of the triphenylphosphine oxide formed is a major thermodynamic driving force for the reaction.[9] This reaction's principles have been cleverly adapted to serve as a synthetic route to phosphine oxides themselves.

More recently, the development of transition metal-catalyzed cross-coupling reactions , particularly those employing nickel, has provided highly efficient and functional-group-tolerant methods for C-P bond formation.[12][13] These modern techniques have further expanded the accessibility of compounds like (4-Bromophenyl)diphenylphosphine oxide.

Synthetic Methodologies: A Comparative Analysis

Several robust methods exist for the synthesis of (4-Bromophenyl)diphenylphosphine oxide. The choice of method often depends on the availability of starting materials, desired scale, and tolerance for specific reaction conditions.

Synthesis via Grignard Reaction

This is arguably the most direct and classical approach. It involves the reaction of a Grignard reagent derived from 1,4-dibromobenzene with diphenylphosphinyl chloride (Ph₂P(O)Cl). The causality behind this experimental choice lies in the highly nucleophilic character of the Grignard reagent, which readily attacks the electrophilic phosphorus center of the phosphinyl chloride, displacing the chloride and forming the desired C-P bond.

• Preparation of the Grignard Reagent:

  • All glassware must be rigorously dried in an oven and assembled hot under a stream of dry nitrogen or argon.

  • In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.1 equivalents).

  • Add a small crystal of iodine to activate the magnesium surface.

  • Add a solution of 1,4-dibromobenzene (1.0 equivalent) in anhydrous tetrahydrofuran (THF) dropwise via the dropping funnel. The reaction is exothermic and may require initial gentle heating to initiate.

  • Once initiated, the addition should be controlled to maintain a gentle reflux. After the addition is complete, continue to stir the mixture at reflux for 1-2 hours to ensure complete formation of the Grignard reagent.

• Reaction with Diphenylphosphinyl Chloride:

  • Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

  • Add a solution of diphenylphosphinyl chloride (1.0 equivalent) in anhydrous THF dropwise to the stirred Grignard solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Work-up and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate or dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Nickel-Catalyzed P-Arylation of Diphenylphosphine Oxide

Modern cross-coupling methods offer a powerful alternative, particularly for syntheses requiring high functional group tolerance. Nickel-catalyzed reactions have emerged as a cost-effective and efficient means of forming C-P bonds.[12] This approach typically involves the coupling of diphenylphosphine oxide with an aryl halide, such as 1,4-dibromobenzene, in the presence of a nickel catalyst and a base.

• Reaction Setup:

  • To a dry Schlenk tube or reaction vial under an inert atmosphere (argon or nitrogen), add diphenylphosphine oxide (1.0 equivalent), 1,4-dibromobenzene (1.1 equivalents), a nickel(II) precatalyst (e.g., NiBr₂, 5-10 mol%), and a base (e.g., potassium carbonate, 2-3 equivalents).

  • Add a suitable dry, degassed solvent such as acetonitrile or toluene.

• Reaction Execution:

  • Seal the reaction vessel and heat the mixture to 80-120 °C with vigorous stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite to remove the catalyst and inorganic salts.

  • Wash the filter cake with the reaction solvent or ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel to afford the pure product.

Two-Step Synthesis via Quaternization and Wittig Reaction

A more recent and innovative approach utilizes a modified Wittig reaction sequence.[14] This two-step method begins with the nickel-catalyzed quaternization of methyldiphenylphosphine or benzyldiphenylphosphine with 1,4-dibromobenzene to form a phosphonium salt.[14] This intermediate is then subjected to a Wittig-type reaction with an aldehyde, which, contrary to its usual application for alkene synthesis, is controlled to yield the triarylphosphine oxide.[14] This method is particularly useful for accessing phosphine oxides that may be challenging to synthesize via other routes.[15]

Step 1: Nickel-Catalyzed Quaternization

• In a reaction flask, combine methyldiphenylphosphine (1.0 equivalent), 1,4-dibromobenzene (1.0-2.0 equivalents), and NiBr₂ (approx. 6 mol%) in phenol as the solvent.

• Reflux the mixture for 5-20 hours, monitoring the reaction by TLC or NMR.

• After completion, cool the reaction and add water. Remove the phenol azeotropically by evaporation under reduced pressure.

• Isolate the resulting (4-bromophenyl)(methyl)diphenylphosphonium bromide salt by column chromatography.

Step 2: Wittig-Type Reaction

• Dissolve the phosphonium salt from Step 1 (1.0 equivalent) and an aldehyde (e.g., furan-2-carbaldehyde, 1.0 equivalent) in acetonitrile.

• Add a base such as 1,8-diazabicycloundec-7-ene (DBU) (1.3 equivalents).

• Reflux the mixture for approximately 9 hours.

• Upon completion, cool the reaction, concentrate it under reduced pressure, and purify the residue by column chromatography to yield (4-Bromophenyl)diphenylphosphine oxide.

Characterization and Data

The identity and purity of (4-Bromophenyl)diphenylphosphine oxide are confirmed through standard analytical techniques.

Property	Value
Molecular Formula	C₁₈H₁₄BrOP
Molecular Weight	357.18 g/mol
Appearance	White to off-white solid
CAS Number	5525-40-6

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons. The protons on the phenyl rings attached to phosphorus will appear as complex multiplets, while the protons on the bromophenyl ring will typically appear as two doublets (an AA'BB' system) due to their symmetry and coupling to each other.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the different aromatic carbons. The carbon atoms directly bonded to the phosphorus will exhibit coupling (J-coupling), resulting in doublets.

• ³¹P NMR: The phosphorus-31 NMR spectrum is a key diagnostic tool and will show a single characteristic chemical shift for the phosphine oxide, typically in the range of 20-35 ppm (relative to 85% H₃PO₄).[16][14][17]

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak and a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Applications in Research and Drug Discovery

(4-Bromophenyl)diphenylphosphine oxide is a valuable precursor in several areas of chemical research:

• Ligand Synthesis: The bromine atom can be readily substituted using palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce a wide variety of other functional groups. This allows for the synthesis of novel phosphine ligands for homogeneous catalysis.

• Materials Science: The triarylphosphine oxide core is a common motif in materials for organic light-emitting diodes (OLEDs) and other optoelectronic applications.

• Pharmaceutical Intermediates: It serves as a scaffold for the synthesis of more complex molecules with potential biological activity. The phosphine oxide group can act as a hydrogen bond acceptor and influence the pharmacokinetic properties of a drug candidate.

Conclusion

While the precise moment of its first synthesis may be woven into the broader history of organophosphorus chemistry, (4-Bromophenyl)diphenylphosphine oxide has become an indispensable tool for the modern synthetic chemist. Its preparation is now achievable through a variety of methods, from the classic Grignard reaction to modern nickel-catalyzed cross-couplings. The choice of synthetic route can be tailored to the specific needs of the researcher, balancing factors of cost, scale, and functional group compatibility. The continued utility of this compound in catalysis, materials science, and drug discovery underscores the enduring legacy of the fundamental bond-forming reactions that enable its creation.

References

• Michaelis, A.; Kaehne, R. Ueber das Verhalten der Jodalkyle gegen die sogen. Phosphorigsäure-ester oder O-Phosphine. Ber. Dtsch. Chem. Ges.1898 , 31 (1), 1048–1055. [Link]

• Arbuzov, A. E. On the Structure of Phosphorous Acid and Its Derivatives. I. Isomerization of the Esters of Phosphorous Acid. J. Russ. Phys. Chem. Soc.1906, 38, 687.

• Bhattacharya, A. K.; Thyagarajan, G. Michaelis-Arbuzov rearrangement. Chem. Rev.1981 , 81 (4), 415–430. [Link]

• Hu, G.; Chen, W.; Fu, T.; Peng, Z.; Qiao, H.; Gao, Y.; Zhao, Y. Nickel-Catalyzed C–P Cross-Coupling of Arylboronic Acids with P(O)H Compounds. Org. Lett.2013 , 15 (20), 5362–5365. [Link]

• BenchChem. Michaelis-Arbuzov Synthesis of Alkyl Phosphonates: Application Notes and Protocols for Drug Discovery. BenchChem Technical Support Center, 2025.

• Britannica, The Editors of Encyclopaedia. "Georg Wittig". Encyclopedia Britannica, 22 Aug. 2023. [Link]

• Kostoudi, S.; Pampalakis, G.; Chrocho, P.; Calin, M.; Tzakos, A. G. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. Molecules2022 , 27 (5), 1699. [Link]

• The Royal Society of Chemistry. The Wittig Reaction. In Greener Organic Transformations; 2022; pp 178–182. [Link]

• Electronic Supplementary Information for: Poly(triphenyl(4-vinylphenyl)phosphonium bromide) and its ditriflamide derivatives as novel biocidal materials. The Royal Society of Chemistry. [Link]

• Watson, D. A. Nickel-Catalyzed Cross-Couplings Involving Carbon-Oxygen Bonds. University of California, Irvine, 2011. [Link]

• Lumen Learning. The Wittig reaction. In Organic Chemistry II. [Link]

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• Zagidullin, A. A.; Sinyashin, O. G.; Miluykov, V. A.; Yakhvarov, D. G. Nickel Complexes in C‒P Bond Formation. Inorganics2021 , 9 (10), 77. [Link]

• Ackermann, L. Nickel-Catalyzed Reductive Cross-Couplings: New Opportunities for Carbon–Carbon Bond Formations through Photochemistry and Electrochemistry. CCS Chem.2021 , 3 (10), 2587–2600. [Link]

• Semmelhack, M. F.; Helquist, P.; Jones, L. D.; Keller, L.; Mendelson, L.; Ryono, L. S.; Smith, J. G.; Stauffer, R. D. Reaction of aryl halides with nickel(0) complexes. Synthesis of biaryls and diaryl ketones. J. Am. Chem. Soc.1981, 103 (21), 6460–6471.

• Zhong, C.-H.; Huang, W. Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ACS Omega2020 , 5 (26), 16186–16198. [Link]

• Lastawiecka, E.; Flis, A.; Stankevic, M.; Greluk, M.; Slowik, G.; Gac, W. P-Arylation of Secondary Phosphine Oxides Catalyzed by Nickel Supported Nanoparticles.

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• Ashenhurst, J. Reactions of Grignard Reagents. Master Organic Chemistry, 2015. [Link]

• Zhong, C.-H.; Huang, W. Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. Semantic Scholar, 2020. [Link]

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Protocols & Analytical Methods

Forging New Aryl Scaffolds: A Guide to the Synthesis of Aryl Phosphine Oxides Using (4-Bromophenyl)diphenylphosphine Oxide

Introduction: The Strategic Value of Aryl Phosphine Oxides

In the landscape of modern medicinal chemistry and materials science, the aryl phosphine oxide motif has emerged as a cornerstone for innovation. These structures are not merely ancillary components; they are pivotal to defining the therapeutic efficacy and material properties of novel compounds. The incorporation of a phosphine oxide group can significantly enhance the polarity and solubility of a molecule, improve metabolic stability, and provide a rigid tetrahedral scaffold for precise three-dimensional orientation of substituents.[1][2] Notably, the FDA-approved anaplastic lymphoma kinase (ALK) inhibitor, brigatinib, features a dimethylphosphine oxide moiety, underscoring the real-world impact of this functional group in drug design.[1]

(4-Bromophenyl)diphenylphosphine oxide serves as a versatile and strategic starting material for the synthesis of a diverse library of triaryl phosphine oxides. The presence of the bromine atom provides a reactive handle for a multitude of palladium-catalyzed cross-coupling reactions, allowing for the systematic and modular construction of complex aryl scaffolds. This guide provides an in-depth exploration of the key synthetic methodologies for leveraging (4-Bromophenyl)diphenylphosphine oxide, complete with detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Core Synthetic Strategies: A Universe of Coupling Reactions

The transformation of (4-Bromophenyl)diphenylphosphine oxide into more complex aryl phosphine oxides is predominantly achieved through transition metal-catalyzed cross-coupling reactions. These reactions offer a powerful and versatile toolkit for the formation of new carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance. The following sections will delve into the most pertinent of these methodologies.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a robust and widely utilized method for the formation of biaryl structures. The reaction couples an organoboron reagent, typically a boronic acid or its ester, with an organohalide.[3][4] In the context of our starting material, the bromine atom of (4-Bromophenyl)diphenylphosphine oxide serves as the electrophilic partner.

Causality Behind Experimental Choices: The choice of catalyst, ligand, and base is critical for a successful Suzuki-Miyaura coupling. Palladium catalysts, such as Pd(PPh₃)₄ or Pd(dppf)Cl₂, are commonly employed. The phosphine ligands on the palladium center play a crucial role in the catalytic cycle by influencing the rate of oxidative addition and reductive elimination. The base, typically an inorganic carbonate or phosphate, is essential for the activation of the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center. The solvent system, often a mixture of an organic solvent like dioxane or toluene with water, is chosen to solubilize both the organic and inorganic reagents.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for Suzuki-Miyaura Coupling.

Detailed Protocol: Suzuki-Miyaura Coupling of (4-Bromophenyl)diphenylphosphine Oxide with Phenylboronic Acid

Reagent	Molar Eq.	Amount
(4-Bromophenyl)diphenylphosphine oxide	1.0	(e.g., 357 mg, 1.0 mmol)
Phenylboronic Acid	1.2	(e.g., 146 mg, 1.2 mmol)
Pd(PPh₃)₄	0.05	(e.g., 58 mg, 0.05 mmol)
K₃PO₄	2.0	(e.g., 424 mg, 2.0 mmol)
1,4-Dioxane	-	8 mL
Water	-	2 mL

Procedure:

• To a flame-dried Schlenk flask, add (4-Bromophenyl)diphenylphosphine oxide, phenylboronic acid, Pd(PPh₃)₄, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed 1,4-dioxane and water to the flask.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired triaryl phosphine oxide.

Stille Coupling: A Tin-Based Approach to C-C Bond Formation

The Stille coupling offers an alternative to the Suzuki-Miyaura reaction for the formation of C-C bonds, utilizing organostannanes as the coupling partners.[5][6] While the toxicity of organotin reagents is a concern, the Stille reaction is often valued for its mild conditions and tolerance of a wide array of functional groups.

Causality Behind Experimental Choices: The catalytic cycle of the Stille reaction is similar to that of the Suzuki coupling, involving oxidative addition, transmetalation, and reductive elimination.[7] A palladium(0) source, such as Pd(PPh₃)₄, is typically used. The choice of solvent is crucial, with polar aprotic solvents like DMF or dioxane being common. In some cases, the addition of a copper(I) co-catalyst can accelerate the reaction rate.

Experimental Workflow: Stille Coupling

Caption: Workflow for Stille Coupling.

Detailed Protocol: Stille Coupling of (4-Bromophenyl)diphenylphosphine Oxide with Tributyl(phenyl)stannane

Reagent	Molar Eq.	Amount
(4-Bromophenyl)diphenylphosphine oxide	1.0	(e.g., 357 mg, 1.0 mmol)
Tributyl(phenyl)stannane	1.1	(e.g., 406 mg, 1.1 mmol)
Pd(PPh₃)₄	0.05	(e.g., 58 mg, 0.05 mmol)
Anhydrous DMF	-	10 mL

Procedure:

• In a flame-dried Schlenk tube, dissolve (4-Bromophenyl)diphenylphosphine oxide and tributyl(phenyl)stannane in anhydrous DMF.

• Degas the solution by bubbling with argon for 15-20 minutes.

• Add Pd(PPh₃)₄ to the reaction mixture under an argon atmosphere.

• Heat the reaction to 90-100 °C and stir for 12-24 hours.

• After cooling, dilute the reaction mixture with ethyl acetate and wash with a saturated aqueous solution of KF to precipitate the tin byproducts.

• Filter the mixture through Celite, and wash the organic layer with water and brine.

• Dry the organic layer over MgSO₄, concentrate, and purify by column chromatography.

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is an indispensable tool for the formation of C(sp²)-C(sp) bonds, enabling the introduction of alkyne moieties.[5] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst in the presence of an amine base.

Causality Behind Experimental Choices: The dual catalytic system is a hallmark of the Sonogashira reaction. The palladium catalyst facilitates the oxidative addition of the aryl halide, while the copper(I) salt reacts with the terminal alkyne to form a copper acetylide, which is the active nucleophile in the transmetalation step. An amine, such as triethylamine or diisopropylamine, serves as both the base to deprotonate the alkyne and as a solvent.

Experimental Workflow: Sonogashira Coupling

Caption: Workflow for Sonogashira Coupling.

Detailed Protocol: Sonogashira Coupling of (4-Bromophenyl)diphenylphosphine Oxide with Phenylacetylene

Reagent	Molar Eq.	Amount
(4-Bromophenyl)diphenylphosphine oxide	1.0	(e.g., 357 mg, 1.0 mmol)
Phenylacetylene	1.2	(e.g., 122 mg, 1.2 mmol)
Pd(PPh₃)₂Cl₂	0.02	(e.g., 14 mg, 0.02 mmol)
CuI	0.04	(e.g., 8 mg, 0.04 mmol)
Triethylamine	-	10 mL

Procedure:

• To a Schlenk flask, add (4-Bromophenyl)diphenylphosphine oxide, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill with an inert gas.

• Add degassed triethylamine and phenylacetylene via syringe.

• Stir the reaction mixture at room temperature for 6-12 hours.

• Upon completion, filter the reaction mixture to remove the triethylammonium bromide salt and wash the solid with diethyl ether.

• Combine the filtrates and concentrate under reduced pressure.

• Dissolve the residue in dichloromethane, wash with water, and dry over Na₂SO₄.

• After concentration, purify the product by column chromatography.

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines by providing a general and efficient method for the palladium-catalyzed coupling of amines with aryl halides.[8][9] This reaction is paramount for the introduction of nitrogen-containing functional groups, which are prevalent in pharmaceuticals.

Causality Behind Experimental Choices: The success of the Buchwald-Hartwig amination is highly dependent on the choice of a bulky, electron-rich phosphine ligand. Ligands such as XPhos, RuPhos, or BrettPhos are often employed to facilitate the challenging reductive elimination step that forms the C-N bond.[10] A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu), is required to deprotonate the amine and generate the active amido-palladium intermediate. Anhydrous, aprotic solvents like toluene or dioxane are typically used.

Experimental Workflow: Buchwald-Hartwig Amination

Caption: Workflow for Buchwald-Hartwig Amination.

Detailed Protocol: Buchwald-Hartwig Amination of (4-Bromophenyl)diphenylphosphine Oxide with Morpholine

Reagent	Molar Eq.	Amount
(4-Bromophenyl)diphenylphosphine oxide	1.0	(e.g., 357 mg, 1.0 mmol)
Morpholine	1.2	(e.g., 105 mg, 1.2 mmol)
Pd₂(dba)₃	0.01	(e.g., 9 mg, 0.01 mmol)
XPhos	0.04	(e.g., 19 mg, 0.04 mmol)
NaOtBu	1.4	(e.g., 135 mg, 1.4 mmol)
Anhydrous Toluene	-	10 mL

Procedure:

• In a glovebox, charge an oven-dried vial with (4-Bromophenyl)diphenylphosphine oxide, Pd₂(dba)₃, XPhos, and NaOtBu.

• Add anhydrous toluene and morpholine.

• Seal the vial and heat the mixture at 100-110 °C for 12-24 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by column chromatography.

Alternative Synthetic Routes

While palladium-catalyzed cross-coupling reactions are the workhorses for the functionalization of (4-Bromophenyl)diphenylphosphine oxide, other methods can also be employed.

• Ullmann Condensation: This classical copper-catalyzed reaction can be used to form C-O, C-N, and C-S bonds.[9][11] Although it often requires higher temperatures than palladium-catalyzed reactions, modern ligand development has made the Ullmann condensation a more viable and cost-effective alternative in certain applications.

• Heck Reaction: The Heck reaction couples aryl halides with alkenes to form substituted alkenes.[12] This can be a valuable method for introducing vinyl groups, which can be further functionalized.

• Quaternization-Wittig Sequence: A two-step method involving the quaternization of a tertiary phosphine with an aryl bromide followed by a Wittig reaction can also yield aryl phosphine oxides.[13][14]

Conclusion: A Gateway to Molecular Diversity

(4-Bromophenyl)diphenylphosphine oxide stands as a powerful and versatile building block for the synthesis of a vast array of functionalized aryl phosphine oxides. Mastery of the cross-coupling methodologies detailed in this guide will enable researchers to rationally design and construct novel molecules with tailored properties for applications in drug discovery, materials science, and beyond. The provided protocols serve as a robust starting point for synthetic exploration, and a thorough understanding of the underlying mechanistic principles will empower the optimization and adaptation of these methods to meet the unique challenges of each synthetic target.

References

• Buchwald–Hartwig Amination of Phosphinines and the Effect of Amine Substituents on Optoelectronic Properties of the Resulting Coupling Products. J. Org. Chem.2018 , 83 (12), 6373-6381. [Link]

• Stille Coupling. NROChemistry. [Link]

• The Suzuki coupling reactions of aryl bromides with phenylboronic acid. ResearchGate. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• A general synthesis of aryl phosphines by palladium catalyzed phosphination of aryl bromides using triarylphosphines. ResearchGate. [Link]

• Heck reaction. Wikipedia. [Link]

• Stille coupling reactions with organostannanes. ResearchGate. [Link]

• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ACS Omega. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• The Buchwald–Hartwig Amination After 25 Years. University of Groningen research portal. [Link]

• A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions. PMC. [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• Stille Coupling. Organic Chemistry Portal. [Link]

• Stille Cross-Coupling. J&K Scientific LLC. [Link]

• The Buchwald-Hartwig Amination After 25 Years. PubMed. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. MDPI. [Link]

• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ResearchGate. [Link]

• Cross-coupling of aryl halides with diphenylphosphine oxide in water. ResearchGate. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. National Institutes of Health. [Link]

• Phosphine Oxides from a Medicinal Chemist's Perspective: Physicochemical and in Vitro Parameters Relevant for Drug Discovery. PubMed. [Link]

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(4-Bromophenyl)diphenylphosphine oxide in Suzuki cross-coupling reactions

Application Note & Protocol Guide

(4-Bromophenyl)diphenylphosphine Oxide: A Versatile Bifunctional Reagent in Suzuki Cross-Coupling Strategies

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, indispensable for the construction of carbon-carbon bonds, particularly in the synthesis of biaryls and complex molecules for pharmaceuticals and materials science.[1][2] The efficacy of these palladium-catalyzed reactions is profoundly influenced by the choice of phosphine ligand, which modulates the catalyst's stability, activity, and selectivity.[3] This guide focuses on (4-Bromophenyl)diphenylphosphine oxide, a highly versatile and stable crystalline solid that serves a dual role in Suzuki coupling strategies.[4] It can act as a robust precursor for the synthesis of tailored, sterically demanding, and electronically tuned phosphine ligands. Concurrently, its aryl bromide moiety allows it to function directly as a substrate in a Suzuki coupling reaction, enabling the synthesis of more complex phosphine oxides.[5] This document provides an in-depth exploration of its applications, mechanistic rationale, and detailed, field-proven protocols for its use.

Part 1: The Strategic Advantage of (4-Bromophenyl)diphenylphosphine Oxide

(4-Bromophenyl)diphenylphosphine oxide is not merely a reagent but a strategic platform for complex synthesis. Its utility stems from two key structural features: the air-stable phosphine oxide group and the reactive carbon-bromine bond.

A Stable Precursor for Custom Phosphine Ligand Synthesis

Tertiary phosphines, the active ligands in many catalytic systems, are often sensitive to air, readily oxidizing to their corresponding phosphine oxides. This oxidation represents a common catalyst deactivation pathway, as phosphine oxides generally exhibit poor coordination to the metal center, thereby inhibiting the catalytic cycle.[6]

A superior strategy involves synthesizing the desired ligand scaffold in the stable phosphine oxide form and performing a reduction to the active phosphine in the final step.[7] (4-Bromophenyl)diphenylphosphine oxide is an ideal starting point for this approach. The aryl bromide can be functionalized via a Suzuki (or other cross-coupling) reaction to build a more complex biaryl structure. This new, elaborate phosphine oxide is then reduced to yield a custom phosphine ligand that would be difficult to synthesize directly. This workflow allows for the creation of ligands with precisely tuned steric and electronic properties.

Figure 1: Workflow for synthesizing custom phosphine ligands from (4-Bromophenyl)diphenylphosphine oxide.

A Direct Substrate in Suzuki Cross-Coupling

The C(sp²)–Br bond in (4-Bromophenyl)diphenylphosphine oxide is a classic electrophilic partner for Suzuki cross-coupling reactions.[5] This allows for the direct synthesis of (4-Arylphenyl)diphenylphosphine oxides. These products are valuable in their own right, finding applications as intermediates in organic synthesis, as components in optoelectronic materials, or they can be subsequently reduced to the corresponding phosphine ligands as described above.[8][9]

Part 2: Mechanistic Framework

A deep understanding of the reaction mechanism is critical for troubleshooting and optimization.

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura reaction involves a palladium catalyst cycling between Pd(0) and Pd(II) oxidation states.[2] The process consists of three fundamental steps:

• Oxidative Addition: The active Pd(0)L₂ catalyst reacts with the aryl halide (Ar-X), inserting itself into the C-X bond to form a Pd(II) intermediate. This is often the rate-limiting step, and its efficiency is heavily influenced by the phosphine ligand (L).[1][2]

• Transmetalation: The organoboron species (R-B(OH)₂), activated by a base, transfers its organic group (R) to the palladium center, displacing the halide and forming a new Pd(II) complex. The base is crucial for activating the boronic acid, forming a more nucleophilic boronate species.[10]

• Reductive Elimination: The two organic groups (Ar and R) on the palladium center couple and are eliminated from the coordination sphere, forming the new C-C bond in the final product. This step regenerates the active Pd(0)L₂ catalyst, allowing the cycle to continue.[1]

Figure 2: The palladium-catalyzed Suzuki-Miyaura cross-coupling cycle.

The Critical Role of the Phosphine Ligand

The phosphine ligand (derived from the phosphine oxide precursor) is not a passive spectator. Its properties are critical:

• Electron Donation: Electron-rich phosphines increase the electron density on the palladium center. This facilitates the oxidative addition step, which is often rate-limiting, especially with less reactive aryl chlorides.[1]

• Steric Bulk: Bulky ligands promote the reductive elimination step, which releases the product and regenerates the active catalyst.[1][2] They also favor the formation of monoligated L₁Pd(0) species, which are often more reactive in oxidative addition than their L₂Pd(0) counterparts.[2]

By starting with (4-Bromophenyl)diphenylphosphine oxide, a researcher can strategically build a ligand that perfectly balances these electronic and steric demands for a specific and challenging coupling reaction.

Part 3: Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Reactions involving palladium catalysts and phosphine ligands should be conducted under an inert atmosphere (Nitrogen or Argon) to prevent catalyst oxidation and ensure reproducibility.

Protocol 1: Suzuki Coupling with (4-Bromophenyl)diphenylphosphine Oxide as Substrate

This protocol details the synthesis of (4-(Naphthalen-1-yl)phenyl)diphenylphosphine oxide as a representative example.

Materials:

• (4-Bromophenyl)diphenylphosphine oxide (1.0 equiv)

• Naphthalen-1-ylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv)

• Potassium phosphate tribasic (K₃PO₄, 3.0 equiv)

• Anhydrous 1,4-Dioxane

• Argon or Nitrogen gas supply

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add (4-Bromophenyl)diphenylphosphine oxide (e.g., 357 mg, 1.0 mmol), naphthalen-1-ylboronic acid (206 mg, 1.2 mmol), and potassium phosphate (637 mg, 3.0 mmol).

• Seal the flask with a septum. Evacuate and backfill the flask with Argon or Nitrogen three times.

• Under a positive pressure of inert gas, add Pd(OAc)₂ (4.5 mg, 0.02 mmol) and SPhos (16.4 mg, 0.04 mmol).

• Add anhydrous 1,4-dioxane (10 mL) via syringe.

• Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite to remove inorganic salts.

• Wash the filter cake with additional ethyl acetate (2 x 10 mL).

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

• Characterize the final product by ¹H NMR, ¹³C NMR, and ³¹P NMR spectroscopy. The ³¹P NMR should show a single peak characteristic of a tertiary phosphine oxide (typically in the +25 to +40 ppm range).

Parameter	Recommended Reagent/Condition	Rationale / Causality
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Common, reliable Pd(0) or Pd(II) precursors that form the active Pd(0) catalyst in situ.
Ligand	SPhos, XPhos, P(t-Bu)₃	Bulky, electron-rich phosphines are essential for activating the C-Br bond and promoting efficient catalysis.[2]
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	A strong, non-nucleophilic base is required to activate the boronic acid for transmetalation.[2][10] K₃PO₄ is often effective.
Solvent	Dioxane, Toluene, THF	Anhydrous, polar aprotic solvents are typically used to ensure solubility of all components.
Temperature	80 - 110 °C	Thermal energy is required to overcome the activation barrier, particularly for the oxidative addition step.

Table 1: Typical Reaction Parameters for Suzuki Coupling of (4-Bromophenyl)diphenylphosphine Oxide.

Protocol 2: Reduction of a Tertiary Phosphine Oxide to a Phosphine

This protocol describes the reduction of the product from Protocol 1 to the active phosphine ligand.

Materials:

• (4-(Naphthalen-1-yl)phenyl)diphenylphosphine oxide (1.0 equiv)

• Anhydrous Toluene

• Trichlorosilane (HSiCl₃, 4.0-5.0 equiv)

• Triethylamine (Et₃N, 4.0-5.0 equiv) or N,N-Diisopropylethylamine (DIPEA)

• Argon or Nitrogen gas supply

Procedure:

• Place the phosphine oxide (e.g., 404 mg, 1.0 mmol) in a dry Schlenk flask under an inert atmosphere.

• Add anhydrous toluene (10 mL) and stir to dissolve.

• Cool the solution to 0 °C in an ice bath.

• Slowly add triethylamine (or DIPEA) (e.g., 0.56 mL, 4.0 mmol) via syringe.

• Slowly add trichlorosilane (e.g., 0.40 mL, 4.0 mmol) dropwise via syringe. Caution: The reaction can be exothermic.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, then heat to 60-80 °C for 6-12 hours until the reaction is complete (monitor by ³¹P NMR).

• Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Extract the aqueous layer with an organic solvent (e.g., toluene or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The resulting phosphine is often used directly in the next step without further purification. If necessary, it can be purified by crystallization or chromatography on silica gel under an inert atmosphere.

• Verification: The success of the reduction is confirmed by ³¹P NMR. The signal for the phosphine will be significantly upfield (typically -5 to -20 ppm) compared to the starting phosphine oxide.

References

• Small Phosphine Ligands Enable Selective Oxidative Addition of Ar—O over Ar—Cl Bonds at Nickel(0).
• Suzuki reaction. Wikipedia.
• Novel synthesis of bis(4-bromophenyl)phosphine oxide and its application in the preparation of water-soluble phosphine precursors.
• Suzuki Coupling. Organic Chemistry Portal.
• What's the role of the phosphine ligand in Suzuki couplings?. Reddit.
• P–C coupling of 4-bromophenyl-(diphenylphosphine oxide) with (EtO)2P(O)H.
• Synthetic strategies towards phosphine ligands suitable for further assembly.
• The Suzuki Reaction. Andrew G Myers Research Group, Harvard University.
• Sulfur-Containing Palladacycles: Efficient Phosphine-Free Catalyst Precursors for the Suzuki Cross-Coupling Reaction at Room Temperature.
• Managing Phosphorus Ligand Impurities in Suzuki Coupling. Benchchem.
• Preparation of New Buchwald-Type Secondary Phosphine Oxide Ligands and Applications in Suzuki−Miyaura Reactions. R Discovery.
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed. Semantic Scholar.
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction.
• A tertiary phosphine oxide ligand-based recyclable system for the Suzuki–Miyaura and Negishi reactions: evidence for pseudo-homogeneous c
• Uses and Synthesis of Diphenylphosphine oxide. ChemicalBook.
• (4-Bromophenyl)
• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.
• (4-Bromophenyl)diphenylphosphine oxide. ChemScene.
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Application Notes and Protocols for Suzuki Cross-Coupling Reactions Using 2-Bromomethyl-4,5-diphenyl-oxazole. Benchchem.
• Phosphorus-Based Catalysis.
• (4-Bromophenyl)diphenylphosphine Oxide. PubChem.
• Organoborane coupling reactions (Suzuki coupling).

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
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• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Suzuki Coupling [organic-chemistry.org]

Application Note: (4-Bromophenyl)diphenylphosphine Oxide as a Hemilabile Ligand in Palladium-Catalyzed Cross-Coupling Reactions

Audience: Researchers, scientists, and drug development professionals.

Abstract: This guide provides an in-depth technical overview of (4-Bromophenyl)diphenylphosphine oxide, moving beyond its traditional perception as a simple byproduct of phosphine-mediated reactions. We explore its contemporary application as a sophisticated hemilabile ligand in palladium-catalyzed cross-coupling reactions, which are foundational in modern pharmaceutical and materials science synthesis. This document details the mechanistic rationale behind its efficacy, provides validated, step-by-step protocols for its use in Suzuki-Miyaura and Buchwald-Hartwig amination reactions, and includes a synthetic procedure for the ligand itself. By grounding our discussion in authoritative literature, we aim to equip researchers with the knowledge to leverage this versatile ligand for enhanced catalytic performance.

The Evolving Role of Phosphine Oxides in Catalysis

For many years, tertiary phosphine oxides were viewed primarily as the stable, often catalytically detrimental, oxidation products of the more widely used phosphine ligands.[1] However, recent advancements in organometallic chemistry have illuminated their potential as valuable actors in their own right. The unique electronic and steric properties of phosphine oxides, particularly their hemilabile nature, allow them to serve as highly effective ligands in a variety of catalytic systems.[2][3]

The Concept of Hemilability

Hemilabile ligands possess two or more distinct donor atoms with different coordination strengths. In the case of phosphine oxides, the "soft" phosphorus atom can coordinate to a metal center, while the "hard" oxygen atom can reversibly bind and dissociate.[4] This "on-off" coordination provides a unique mechanistic advantage. It can stabilize the metal center during certain stages of the catalytic cycle while opening a coordination site when needed to accommodate incoming substrates, often accelerating key steps like reductive elimination.[5]

(4-Bromophenyl)diphenylphosphine Oxide: Properties and Rationale for Use

(4-Bromophenyl)diphenylphosphine oxide is a white, crystalline solid that is stable and easy to handle.[6] Its structure is particularly advantageous for several reasons:

• Electronic Tuning: The electron-withdrawing bromine atom on one of the phenyl rings modulates the electronic properties of the phosphorus center.

• Steric Bulk: The three aryl groups provide significant steric hindrance around the metal center, which is known to promote the oxidative addition and reductive elimination steps in many cross-coupling reactions.[7][8]

• Synthetic Handle: The bromo-substituent serves as a versatile functional handle for post-synthesis modification, allowing for the creation of more complex, tailored ligand architectures or for immobilization onto a solid support.

Table 1: Physicochemical Properties of (4-Bromophenyl)diphenylphosphine Oxide

Property	Value	Reference(s)
CAS Number	5525-40-6	[6][9]
Molecular Formula	C₁₈H₁₄BrOP	[9]
Molecular Weight	357.18 g/mol	[9]
Appearance	White to off-white powder or crystal	[6]
Purity	Typically >98%	[9]
Application	Ligand, Synthetic Material Intermediate	[6][10]

Application in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in organic synthesis, widely used in the pharmaceutical industry.[11] The choice of ligand is critical for achieving high yields and turnover numbers, especially with challenging substrates.[12] While traditional phosphine ligands are common, systems based on phosphine oxide ligands have demonstrated remarkable efficiency and recyclability.[13]

Mechanistic Overview

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a Pd(0)/Pd(II) catalytic cycle. The phosphine oxide ligand plays a crucial role in stabilizing the palladium intermediates and facilitating the key steps. The hemilabile nature of the P=O bond may assist in the reductive elimination step to release the product and regenerate the active Pd(0) catalyst.[5]

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromoanisole with Phenylboronic Acid

This protocol describes a general procedure for the palladium-catalyzed coupling of an aryl bromide with an arylboronic acid using (4-Bromophenyl)diphenylphosphine oxide as the ligand.

Materials:

• Palladium(II) Acetate (Pd(OAc)₂)

• (4-Bromophenyl)diphenylphosphine Oxide (Ligand)

• 4-Bromoanisole (Aryl Halide)

• Phenylboronic Acid (Boronic Acid)

• Potassium Carbonate (K₂CO₃), anhydrous

• Toluene, anhydrous

• Deionized Water

• Standard laboratory glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

• Nitrogen or Argon source

Procedure:

• Catalyst Pre-formation/Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd(OAc)₂ (0.02 mmol, 1 mol%) and (4-Bromophenyl)diphenylphosphine oxide (0.04 mmol, 2 mol%).

  • Rationale: A 1:2 ratio of Palladium to Ligand is common to ensure the formation of the active L₂Pd(0) species.[12] Using a pre-catalyst like Pd(OAc)₂ requires in-situ reduction to the active Pd(0) state, which often occurs at the start of the reaction.[5]

• Reagent Addition: To the flask, add 4-Bromoanisole (2.0 mmol, 1.0 equiv), Phenylboronic Acid (2.4 mmol, 1.2 equiv), and anhydrous K₂CO₃ (4.0 mmol, 2.0 equiv).

  • Rationale: A slight excess of the boronic acid is used to drive the reaction to completion. An inorganic base is essential for the transmetalation step.[14]

• Solvent Addition: Add 10 mL of anhydrous Toluene and 2 mL of deionized water via syringe.

• Reaction: Heat the mixture to 100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 4-12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add 20 mL of ethyl acetate and 20 mL of water.

  • Separate the organic layer. Extract the aqueous layer twice with 15 mL portions of ethyl acetate.

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure biaryl product.

Table 2: Representative Results for Suzuki-Miyaura Coupling

Aryl Halide	Boronic Acid	Product	Typical Yield
4-Bromoanisole	Phenylboronic acid	4-Methoxybiphenyl	90-98%
1-Bromo-4-nitrobenzene	4-Tolylboronic acid	4-Methyl-4'-nitrobiphenyl	85-95%
2-Bromopyridine	Phenylboronic acid	2-Phenylpyridine	80-92%

Application in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds, a critical transformation in the synthesis of pharmaceuticals and agrochemicals.[15] The reaction's success is highly dependent on the ligand, which must be sufficiently bulky and electron-rich to facilitate the challenging C-N reductive elimination.[8][16]

Mechanistic Overview

Similar to the Suzuki coupling, this reaction proceeds through a Pd(0)/Pd(II) cycle. The key steps involve oxidative addition of the aryl halide to the Pd(0) complex, coordination of the amine, deprotonation by a base to form an amido complex, and finally, reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst.[8]

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination reaction.

Protocol 2: Buchwald-Hartwig Amination of 4-Chlorotoluene with Morpholine

This protocol outlines the coupling of a challenging aryl chloride with a secondary amine, showcasing the ligand's effectiveness.

Materials:

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• (4-Bromophenyl)diphenylphosphine Oxide (Ligand)

• 4-Chlorotoluene (Aryl Halide)

• Morpholine (Amine)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

• Pressure-rated reaction vessel or sealed tube

• Standard laboratory glassware for inert atmosphere reactions

• Glovebox or Schlenk line techniques

Procedure:

• Setup (Inside a Glovebox): To a pressure-rated reaction tube equipped with a stir bar, add Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd), (4-Bromophenyl)diphenylphosphine oxide (0.03 mmol, 1.5 mol%), and Sodium tert-butoxide (1.4 mmol, 1.4 equiv).

  • Rationale: Pd₂(dba)₃ is a common Pd(0) source.[15] A strong, non-nucleophilic base like NaOtBu is required to deprotonate the amine without competing side reactions.[17] Handling the base and catalyst in a glovebox is crucial due to their sensitivity to air and moisture.

• Reagent Addition (Inside a Glovebox): Add 4-Chlorotoluene (1.0 mmol, 1.0 equiv).

• Solvent and Amine Addition: Add 2 mL of anhydrous Toluene, followed by Morpholine (1.2 mmol, 1.2 equiv).

• Reaction: Seal the reaction tube tightly. Remove it from the glovebox and place it in a preheated oil bath at 110 °C. Stir vigorously for 12-24 hours.

• Work-up:

  • Cool the reaction to room temperature.

  • Carefully unseal the tube. Dilute the mixture with 20 mL of ethyl acetate.

  • Pass the mixture through a short plug of celite to remove inorganic salts.

  • Wash the filtrate with 20 mL of water, then 20 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter and concentrate the organic solution. Purify the residue by flash column chromatography on silica gel to obtain the desired N-aryl amine.

Caption: Experimental workflow for a typical palladium-catalyzed cross-coupling reaction.

Ligand Synthesis and Handling

While (4-Bromophenyl)diphenylphosphine oxide is commercially available, an in-house synthesis may be desirable. A reliable method involves a two-step quaternization-Wittig sequence.[18][19]

Protocol 3: Synthesis of (4-Bromophenyl)diphenylphosphine Oxide

This protocol is adapted from literature procedures.[18][19]

Step A: Quaternization

• In a reflux apparatus, combine methyldiphenylphosphine (10 mmol), 1,4-dibromobenzene (12 mmol, 1.2 equiv), and NiBr₂ (0.6 mmol, 6 mol%) in phenol (15 mL).

• Reflux the mixture for 5-10 hours.

• After cooling, add water (3 x 10 mL) and remove the phenol azeotropically under reduced pressure.

• Purify the resulting phosphonium salt, (4-Bromophenyl)(methyl)diphenylphosphonium Bromide, by column chromatography to yield a white solid.

Step B: Wittig-type Reaction

• Dissolve the phosphonium salt from Step A (5 mmol) and p-chlorobenzaldehyde (6 mmol, 1.2 equiv) in a mixture of dichloromethane (20 mL) and aqueous NaOH (50%, 20 mL).

• Stir the biphasic mixture vigorously at room temperature for 4-8 hours.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by recrystallization or column chromatography to yield (4-Bromophenyl)diphenylphosphine oxide.

Purity Analysis

The purity of phosphine ligands and their oxides is best assessed using ³¹P NMR spectroscopy.[1]

• Sample Preparation: Dissolve 10-20 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Acquisition: Acquire a proton-decoupled ³¹P NMR spectrum.

• Analysis: The tertiary phosphine oxide (R₃P=O) signal will appear significantly downfield (e.g., +20 to +40 ppm) compared to the corresponding tertiary phosphine (R₃P) signal (e.g., -5 to -30 ppm). Integration of these signals allows for the quantification of purity.[1]

References

• Application Notes and Protocols for Buchwald-Hartwig Amination Utilizing Ligands Derived from Bis(diisopropylamino)chlorophosphine. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQERyGiQFi1HjgYLmBJejac5HjF1I0H8S3Z6xkFBvN4Je3_ZM8s95aqlD07Lr3azitW4-9hbWoOwulGIK0C1LEMInstW8Jpb1U4ZkC7r6PGPxcncqRvaJQ_ohMVP2RBMtXBvKN04ICmrgNfLMCQ8HUCUo9HUFBmMcbU2DDKyaIQ6lBUwT6ZqZCet5VGoWjB7hwhbCSU91B9Dk6iykcKm2N6GuHaeFuTIBY0eCUgI_r6iZKSl7ghphzma4LGn0YFlTs0KG46Jab14VLk0fV8Kv_cR4oV76uVOHc6uvQ7FJIZGSA==]
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ACS Omega. [URL: https://pubs.acs.org/doi/10.1021/acsomega.0c01758]
• Synthesis of Hemilabile Phosphine−Phosphine Oxide Ligands via the Highly Selective Pd-Catalyzed Mono-oxidation of Bidentate Phosphines: Scope, Limitations, and Mechanism. Organometallics. [URL: https://pubs.acs.org/doi/10.1021/om010851f]
• Secondary Phosphine Oxides: Bifunctional Ligands in Catalysis. Freixa's Group Publications. [URL: https://www.freixasgroup.
• Phosphine Oxide Based Supramolecular Ligands in the Rhodium-Catalyzed Asymmetric Hydrogenation. Organometallics. [URL: https://pubs.acs.org/doi/10.1021/acs.organomet.9b00366]
• Secondary Phosphine Oxide-Activated Nickel Catalysts for Site-Selective Alkene Isomerization and Remote Hydrophosphination. ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/61375d052c478f56b1424b91]
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed - Semantic Scholar. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Synthesis-of-Aryldiphenylphosphine-Oxides-by-of-Wu-Chen/83307521856717a6a72e879031c51952e896409c]
• The chemistry of phosphines in constrained, well-defined microenvironments. Chemical Society Reviews. [URL: https://pubs.rsc.org/en/content/articlelanding/2021/cs/d0cs01556c]
• P–C coupling of 4-bromophenyl-(diphenylphosphine oxide) with (EtO)2P(O)H. ResearchGate. [URL: https://www.researchgate.
• Synthesis of Bis(4-bromophenyl)phosphine Oxide from 1,4-Dibromobenzene. ChemicalBook. [URL: https://www.chemicalbook.
• Technical Support Center: Managing Phosphorus Ligand Impurities in Suzuki Coupling. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQET3j-Yap-mwcdeRGQAVDyfxxXI20KVRAku-IYWQRAu9VK-RK_ma6kASWN_NnGw0E1HfIo_3-32v1OMFxmohAB6kamd1ANutAaC3GJJUmitf9Cx8BaoSpEib1WGfBZa39a5YoIAwB7AvOHXWbILQWbnsfNIgwpqfW3hh78_tWOk19o81dpzUjYgySEuoYOe57Fs2XZ0ZvuNA4oFDRuFOFxiV1mnTPpPf5Qa78gY3F0=]
• (4-bromophenyl)diphenylphosphine Oxide Cas No.5525-40-6. ALLGREEN. [URL: https://www.allgreenchem.com/fine-chemicals/4-bromophenyl-diphenylphosphine-oxide-cas-no-5525-40-6.html]
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [URL: https://yonedalabs.com/suzuki-coupling-practical-guide/]
• Preparation of anionic phosphine ligands in situ for the palladium-catalyzed Buchwald/Hartwig amination reactions of aryl halides. ResearchGate. [URL: https://www.researchgate.
• A tertiary phosphine oxide ligand-based recyclable system for the Suzuki–Miyaura and Negishi reactions: evidence for pseudo-homogeneous catalysis. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2015/cy/c5cy00431b]
• (4-Bromophenyl)diphenylphosphine Oxide: A Key Pharmaceutical Intermediate. Subo Chem. [URL: https://www.subochem.
• (4-Bromophenyl)diphenylphosphine CAS 734-59-8: A Versatile Ligand for Advanced Catalysis and Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [URL: https://www.inno-pharmchem.
• Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. NIH National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2630658/]
• Investigation of Pd–Phosphine Ligands Suitable for Suzuki–Miyaura Polymerization through Intramolecular Catalyst Transfer. Organometallics. [URL: https://pubs.acs.org/doi/10.1021/acs.organomet.5b00424]
• 5525-40-6 | (4-Bromophenyl)diphenylphosphine oxide. ChemScene. [URL: https://www.chemscene.com/products/4-Bromophenyl-diphenylphosphine-oxide-CS-0040658.html]
• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [URL: https://www.acs.
• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [URL: https://www.youtube.
• Novel synthesis of bis(4-bromophenyl)phosphine oxide and its application in the preparation of water-soluble phosphine precursors. ResearchGate. [URL: https://www.researchgate.
• (4-Bromophenyl)diphenylphosphine Oxide. TCI EUROPE N.V.. [URL: https://www.tcichemicals.com/BE/en/p/B5459]
• Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Scribd. [URL: https://www.scribd.com/document/369794017/Phosphine-Ligands-Suzuki]
• Tetraphosphine/palladium catalysed Suzuki cross-coupling reactions of aryl halides with alkylboronic acids. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/abstracts/lit2/136.shtm]
• Palladium-catalyzed cross-coupling reactions of compound 4 with arylboronic acids. ResearchGate. [URL: https://www.researchgate.net/figure/Palladium-catalyzed-cross-coupling-reactions-of-compound-4-with-arylboronic-acids-a_tbl2_282365924]
• Palladium-catalyzed Cross-coupling Reactions. Sigma-Aldrich. [URL: https://www.sigmaaldrich.
• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. ResearchGate. [URL: https://www.researchgate.net/publication/281602758_Palladium-Catalyzed_Cross-Coupling_Reactions_in_the_Synthesis_of_Pharmaceuticals]

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Application Notes and Protocols: Heck Coupling of (4-Bromophenyl)diphenylphosphine oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mizoroki-Heck reaction, a palladium-catalyzed cross-coupling of an unsaturated halide with an alkene, stands as a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds.[1][2][3] This powerful transformation, for which Richard F. Heck was a co-recipient of the 2010 Nobel Prize in Chemistry, allows for the synthesis of substituted alkenes, which are pivotal structural motifs in pharmaceuticals, agrochemicals, and functional materials.[1][4] (4-Bromophenyl)diphenylphosphine oxide is a particularly interesting substrate for the Heck reaction. The presence of the diphenylphosphine oxide group offers a handle for further functionalization and can influence the electronic properties and solubility of the resulting coupled products, making them valuable intermediates in medicinal chemistry and materials science.

This guide provides a comprehensive overview of the reaction conditions, a detailed experimental protocol, and troubleshooting advice for the successful Heck coupling of (4-Bromophenyl)diphenylphosphine oxide.

The Catalytic Cycle: A Mechanistic Overview

The Heck reaction proceeds through a catalytic cycle involving palladium(0) and palladium(II) intermediates.[1][2] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting unforeseen outcomes.

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of (4-Bromophenyl)diphenylphosphine oxide to form a Pd(II) complex.[1][5]

• Alkene Coordination and Migratory Insertion: The alkene coordinates to the palladium center, followed by the insertion of the alkene into the palladium-carbon bond. This step, known as carbopalladation, typically proceeds in a syn-addition fashion.[2][5]

• β-Hydride Elimination: A hydrogen atom from a carbon adjacent to the palladium-bearing carbon is eliminated, forming a palladium-hydride species and the substituted alkene product. This elimination also occurs with syn-stereochemistry.[2][5][6]

• Reductive Elimination and Catalyst Regeneration: The palladium-hydride species undergoes reductive elimination in the presence of a base to regenerate the active Pd(0) catalyst, completing the cycle.[2]

Caption: The catalytic cycle of the Heck reaction.

Optimizing Reaction Conditions: A Tabulated Guide

The success of the Heck coupling of (4-Bromophenyl)diphenylphosphine oxide hinges on the careful selection of several key parameters. The following table summarizes typical reaction conditions, providing a starting point for optimization.

Parameter	Common Choices & Considerations
Palladium Source	Pd(OAc)₂ (Palladium(II) acetate): A common, air-stable precatalyst that is reduced in situ to the active Pd(0) species.[5][7] Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)): A Pd(0) source that does not require in situ reduction.[7] Catalyst Loading: Typically 1-5 mol%.
Ligand	Phosphine Ligands: Triphenylphosphine (PPh₃) and Tri(o-tolyl)phosphine (P(o-tol)₃) are frequently used.[1][8] The choice of ligand is critical for catalyst stability and activity.[9] Bulky, electron-rich phosphines can enhance the rate of oxidative addition.[9][10] N-Heterocyclic Carbenes (NHCs): Offer an alternative to phosphine ligands, sometimes providing higher stability and reactivity.[8][11] Ligand-to-Palladium Ratio: Generally 1:1 to 2:1.[9]
Base	Inorganic Bases: K₂CO₃, NaOAc, Cs₂CO₃ are common choices.[1][7] Organic Bases: Triethylamine (Et₃N), Diisopropylethylamine (DIPEA).[1][5] The base neutralizes the hydrohalic acid (HBr) generated during the reaction.[7]
Solvent	Polar Aprotic Solvents: N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), Dimethylacetamide (DMAc), and acetonitrile (MeCN) are widely used.[8][12] These solvents help to dissolve the reactants and stabilize the catalytic species.
Temperature	Typically ranges from 80 to 140 °C.[12] Higher temperatures are often required for less reactive aryl bromides.
Alkene Partner	Electron-deficient alkenes: Acrylates, acrylonitriles, and styrenes are excellent substrates.[1] Electron-rich alkenes: Can be more challenging and may require specific catalyst systems.

Detailed Experimental Protocol

This protocol provides a general procedure for the Heck coupling of (4-Bromophenyl)diphenylphosphine oxide with an alkene, such as styrene.

Materials:

• (4-Bromophenyl)diphenylphosphine oxide

• Styrene (or other alkene)

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Toluene

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas supply (Nitrogen or Argon)

• Standard glassware for workup and purification

Procedure:

• Reaction Setup:

  • To a dry, oven-baked round-bottom flask equipped with a magnetic stir bar and a condenser, add (4-Bromophenyl)diphenylphosphine oxide (1.0 equiv.), palladium(II) acetate (0.02 equiv., 2 mol%), tri(o-tolyl)phosphine (0.04 equiv., 4 mol%), and potassium carbonate (2.0 equiv.).

  • Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes to ensure an oxygen-free atmosphere.

• Reagent Addition:

  • Under a positive pressure of the inert gas, add anhydrous DMF via syringe to dissolve the solids. The volume of DMF should be sufficient to create a stirrable mixture (typically a 0.1 to 0.5 M solution with respect to the aryl bromide).

  • Add the alkene (e.g., styrene, 1.2-1.5 equiv.) to the reaction mixture via syringe.

• Reaction:

  • Immerse the flask in a preheated oil bath or heating mantle set to the desired temperature (e.g., 100-120 °C).

  • Stir the reaction mixture vigorously.

• Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting aryl bromide is consumed. This typically takes 8-24 hours.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with a suitable organic solvent like ethyl acetate or diethyl ether.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts.[5]

  • Wash the organic layer sequentially with water and brine to remove the DMF and any remaining salts.[7]

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[5]

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired coupled product.

Troubleshooting Common Issues

Even with a well-defined protocol, challenges can arise. This section addresses common problems and provides potential solutions.

Caption: A decision tree for troubleshooting low conversion in Heck reactions.

Common Problems and Solutions:

• Low or No Conversion:

  • Catalyst Deactivation: The formation of a black precipitate ("palladium black") is a sign of catalyst decomposition. This can be caused by the presence of oxygen. Ensure all reagents and solvents are thoroughly degassed and the reaction is maintained under a strict inert atmosphere.

  • Insufficient Temperature: Aryl bromides can be less reactive than aryl iodides.[5] Increasing the reaction temperature may be necessary.

  • Ligand Choice: The phosphine ligand may not be optimal. Consider screening other ligands, such as bulkier, more electron-rich phosphines, which can promote oxidative addition.[9]

• Side Product Formation:

  • Alkene Isomerization: Isomerization of the product can sometimes occur. This can occasionally be influenced by the choice of base and solvent.

  • Homocoupling of the Aryl Bromide: This side reaction can be minimized by carefully controlling the reaction temperature and catalyst loading.

• Difficulty in Purification:

  • The phosphine oxide moiety can make the product highly polar. Adjusting the polarity of the eluent during column chromatography may be necessary.

  • Residual palladium can often be removed by filtration through a pad of Celite or by treatment with a palladium scavenger.

Conclusion

The Heck coupling of (4-Bromophenyl)diphenylphosphine oxide is a versatile and powerful method for synthesizing functionalized alkenes. By understanding the underlying mechanism, carefully selecting reaction conditions, and employing a systematic approach to troubleshooting, researchers can successfully utilize this reaction to access a wide range of valuable compounds for applications in drug discovery and materials science.

References

• Wikipedia. Heck reaction. [Link]

• BYJU'S. Heck Reaction Mechanism. [Link]

• NROChemistry. Heck Coupling. [Link]

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• Wipf Group. Palladium I I. Basic Principles - Heck Reactions - Stille, Suzuki, Negishi, Sonogashira etc Cross Couplings. [Link]

• ACS Publications. A Theoretical Study of the Heck Reaction: N-Heterocyclic Carbene versus Phosphine Ligands | Organometallics. [Link]

• PubMed. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. [Link]

• ResearchGate. What is the role of PPh3 in Heck coupling?. [Link]

• Beilstein Journals. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. [Link]

• Reddit. Troubleshooting a difficult Heck reaction : r/Chempros. [Link]

• C.C. Tzschucke. Heck Reaction. [Link]

• NIH. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. [Link]

• ResearchGate. Palladium-Catalyzed C–P Cross-Coupling between (Het)aryl Halides and Secondary Phosphine Oxides | Request PDF. [Link]

• ResearchGate. 5 questions with answers in HECK REACTION | Science topic. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• NIH. Mechanistic studies of the palladium-catalyzed S,O-ligand promoted C–H olefination of aromatic compounds. [Link]

• YouTube. Heck Cross Coupling| CSIR 2018| Problem Solved| ChemOrgChem. [Link]

• ChemRxiv. Mechanistic Studies of the Palladium-Catalyzed S,O-Ligand promoted C-H Olefination of Aromatic Compounds. [Link]

• Pearson. Heck Reaction Explained: Definition, Examples, Practice & Video Lessons. [Link]

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Application Notes and Protocols for (4-Bromophenyl)diphenylphosphine Oxide in OLED Fabrication

Introduction: The Strategic Role of Phosphine Oxides in Advanced OLEDs

The evolution of Organic Light-Emitting Diodes (OLEDs) has been marked by a continuous quest for materials that enhance efficiency, prolong operational lifetime, and enable access to the full color spectrum with high fidelity. Among the various classes of materials, phosphine oxides have emerged as a cornerstone in the design of high-performance OLEDs, particularly for blue phosphorescent devices which have historically presented significant challenges in achieving both high efficiency and long-term stability.[1][2] The defining characteristic of phosphine oxide moieties is their strong electron-withdrawing nature, which imparts several advantageous properties to molecules incorporating them. These include deep Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, which facilitate efficient electron injection and transport while effectively blocking holes.[2] Furthermore, the tetrahedral geometry around the phosphorus atom disrupts molecular packing, promoting the formation of stable amorphous films, a critical requirement for uniform and reliable device performance.

This application guide focuses on a specific, yet versatile, member of this family: (4-Bromophenyl)diphenylphosphine oxide (BPO-Ph-Br). The strategic placement of a bromine atom on one of the phenyl rings offers a reactive site for further molecular engineering, allowing for its use as an intermediate in the synthesis of more complex host materials or electron transport layer (ETL) materials. Concurrently, BPO-Ph-Br itself can be employed as a functional material in OLED stacks, leveraging the intrinsic properties of the diphenylphosphine oxide core. This document provides a comprehensive overview of the applications of (4-Bromophenyl)diphenylphosphine oxide in OLED fabrication, complete with detailed protocols and the scientific rationale underpinning its use.

Physicochemical Properties of (4-Bromophenyl)diphenylphosphine Oxide

A thorough understanding of the material's fundamental properties is paramount for its effective integration into an OLED device architecture.

Property	Value	Source
Chemical Name	(4-Bromophenyl)diphenylphosphine oxide	[3]
CAS Number	5525-40-6	[4][5]
Molecular Formula	C₁₈H₁₄BrOP	[3][4]
Molecular Weight	357.19 g/mol	[3][5]
Appearance	White to off-white crystalline powder
Purity	>98.0% (GC)

Further essential electronic properties such as HOMO, LUMO, and triplet energy levels are critical for device design and will be discussed in the context of their application.

Core Applications in OLED Device Architecture

(4-Bromophenyl)diphenylphosphine oxide is a multifunctional material primarily utilized in two key roles within the OLED stack: as a host material in the emissive layer (EML) and as an electron-transporting/hole-blocking material.

High Triplet Energy Host for Blue Phosphorescent Emitters

The generation of light in phosphorescent OLEDs (PhOLEDs) relies on the radiative decay of triplet excitons.[6] To ensure efficient energy transfer from the host material to the phosphorescent dopant (guest), the host must possess a triplet energy (ET) higher than that of the guest. This prevents back-energy transfer and minimizes non-radiative decay pathways. Phosphine oxide derivatives are renowned for their high triplet energies, making them ideal candidates for hosting blue phosphorescent emitters, which have the highest triplet energies among visible emitters.[7][8]

Causality Behind Application:

• High Triplet Energy: The P=O bond contributes to a high triplet energy, ensuring efficient confinement of excitons on the blue phosphorescent guest molecule. This is a critical requirement to prevent energy loss and achieve high quantum efficiency.[8][9]

• Bipolar Charge Transport: While phosphine oxides are primarily electron-transporting, their molecular structure can be tuned to allow for sufficient hole transport, leading to a more balanced charge carrier distribution within the emissive layer. This balanced injection and transport of both holes and electrons into the emissive layer is crucial for maximizing the recombination rate and, consequently, the device efficiency.

• Morphological Stability: The non-planar, tetrahedral structure of the phosphine oxide group inhibits crystallization, leading to the formation of stable amorphous films during vacuum deposition. This morphological stability is essential for preventing device degradation and ensuring a long operational lifetime.

Electron Transport and Hole-Blocking Layer (ETL/HBL)

Efficient OLED operation necessitates the controlled movement of charge carriers. An ETL must efficiently accept electrons from the cathode and transport them to the emissive layer. Simultaneously, it should block the passage of holes from the EML to the cathode, a function known as hole-blocking. This confinement of both charge carriers within the emissive layer maximizes the probability of their recombination to form excitons.

Causality Behind Application:

• Low LUMO Level: The electron-withdrawing nature of the phosphine oxide group results in a low-lying LUMO energy level. This reduces the energy barrier for electron injection from the cathode (or an adjacent electron injection layer), leading to lower driving voltages.

• Deep HOMO Level: A deep HOMO energy level creates a significant energy barrier for holes attempting to transit from the emissive layer, effectively confining them within the EML for efficient recombination with electrons.

• Good Electron Mobility: Phosphine oxide-based materials generally exhibit good electron mobility, ensuring that electrons are efficiently supplied to the recombination zone.

Experimental Protocols

Protocol 1: Synthesis of (4-Bromophenyl)diphenylphosphine Oxide

While commercially available, understanding the synthesis of BPO-Ph-Br is valuable for researchers aiming to modify its structure. A common route involves the quaternization of a tertiary diphenylphosphine with an aryl bromide, followed by a Wittig reaction.[10] A related, more direct synthesis for a similar phosphine sulfide provides a plausible pathway.[7]

Reaction Scheme (Illustrative):

Step-by-Step Protocol (Conceptual):

• Grignard Reagent Formation: Prepare the Grignard reagent of 1,4-dibromobenzene in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., Argon).

• Phosphination: Cool the Grignard solution to a low temperature (e.g., -78 °C) and slowly add a solution of diphenylphosphine chloride in anhydrous THF.

• Reaction Quenching and Work-up: Allow the reaction to warm to room temperature and stir for several hours. Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with an organic solvent such as dichloromethane or ethyl acetate.

• Oxidation: The resulting tertiary phosphine is then oxidized to the phosphine oxide. This can be achieved using a mild oxidizing agent like hydrogen peroxide.

• Purification: The crude product is purified by column chromatography on silica gel, followed by recrystallization from a suitable solvent system (e.g., ethanol/hexane) to yield pure (4-Bromophenyl)diphenylphosphine oxide as a white solid.

Note: This is a generalized protocol. Researchers should consult specific literature for detailed reaction conditions and safety precautions.

Protocol 2: Fabrication of a Blue Phosphorescent OLED via Vacuum Thermal Evaporation

This protocol outlines the fabrication of a multilayer PhOLED using (4-Bromophenyl)diphenylphosphine oxide as a host material. The fabrication process is conducted in a high-vacuum thermal evaporation system.

Device Architecture Rationale:

A typical multilayer PhOLED structure is designed to optimize charge injection, transport, and recombination. The proposed architecture is as follows:

ITO / HIL / HTL / EML / ETL / EIL / Cathode

• ITO (Indium Tin Oxide): A transparent anode for hole injection.

• HIL (Hole Injection Layer): Reduces the energy barrier between the ITO and the HTL.

• HTL (Hole Transport Layer): Facilitates the transport of holes to the EML.

• EML (Emissive Layer): Where electron-hole recombination and light emission occur. Here, BPO-Ph-Br serves as the host for a blue phosphorescent dopant.

• ETL (Electron Transport Layer): Transports electrons from the cathode and blocks holes.

• EIL (Electron Injection Layer): Reduces the energy barrier for electron injection from the cathode.

• Cathode: A low work function metal for electron injection.

Workflow Diagram:

Caption: Key performance metrics and their interdependencies in OLED characterization.

Interpreting the Results:

• Low Turn-on Voltage: A low turn-on voltage (the voltage at which light is first detected) indicates efficient charge injection, which is a key benefit of using phosphine oxide-based materials.

• High External Quantum Efficiency (EQE): A high EQE is indicative of efficient conversion of electrical energy to light. This is a direct result of the high triplet energy of the host, leading to effective energy transfer to the phosphorescent guest, and balanced charge transport.

• Efficiency Roll-off: A gradual decrease in EQE at higher brightness levels (efficiency roll-off) is a common phenomenon in PhOLEDs. A minimal roll-off suggests that triplet-triplet annihilation and other quenching processes are well-managed, which is a hallmark of a good host material.

• Color Purity: The emission spectrum should show a narrow peak corresponding to the emission of the blue phosphorescent dopant, with minimal or no emission from the host material. This confirms that the energy transfer from host to guest is highly efficient.

• Operational Lifetime: A long operational lifetime is crucial for commercial applications. The stable amorphous morphology and good thermal stability of phosphine oxide-based materials contribute to enhanced device longevity.

Conclusion

(4-Bromophenyl)diphenylphosphine oxide represents a valuable building block and functional material for the fabrication of high-performance OLEDs. Its inherent properties, stemming from the diphenylphosphine oxide core, make it particularly suitable as a high-triplet-energy host for blue phosphorescent emitters and as an efficient electron-transporting and hole-blocking material. The presence of the bromo-functional group further extends its utility as a versatile intermediate for the synthesis of novel, high-performance OLED materials. The protocols and scientific principles outlined in this guide are intended to provide researchers and developers with a solid foundation for successfully incorporating (4-Bromophenyl)diphenylphosphine oxide into their OLED fabrication workflows, paving the way for the next generation of efficient and stable displays and lighting.

References

• Han, C., et al. (2017). Highly efficient multifluorenyl host materials with unsymmetrical molecular configurations and localized triplet states for green and red phosphorescent devices.

• MDPI. (n.d.). Phosphine Sulfide-Based Bipolar Host Materials for Blue Phosphorescent Organic Light-Emitting Diodes. Retrieved from [Link]

• PHOLEDs: New phosphorescent OLEDs can maintain 90% of the blue light intensity. (2023, December 28). Retrieved from [Link]

• PubChem. (n.d.). (4-Bromophenyl)diphenylphosphine Oxide. Retrieved from [Link]

• ResearchGate. (2025, August 7). Phosphine oxide derivatives for organic light emitting diodes. Retrieved from [Link]

• EPub Bayreuth. (n.d.). Design and Properties of Novel Host Materials for Blue TADF OLEDs. Retrieved from [Link]

• Wikipedia. (n.d.). Phosphorescent organic light-emitting diode. Retrieved from [Link]

• ACS Publications. (2020, June 23). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. Retrieved from [Link]

• Beilstein Journals. (n.d.). Synthesis, characterization, and photophysical properties of novel 9‑phenyl-9-phosphafluorene oxide derivatives. Retrieved from [Link]

• Science.gov. (n.d.). blue phosphorescent oleds: Topics by Science.gov. Retrieved from [Link]

• MDPI. (n.d.). Solution-Processed Organic Light-Emitting Diodes Using a Lamination Method. Retrieved from [Link]

• ResearchGate. (n.d.). Calculated (a) HOMO and (b) LUMO; (c) triplet energy level of 4-CNDBF... Retrieved from [Link]

• ANR. (n.d.). Designing HOst Materials for high-efficiency Electrophosphorescent Organic Light Emitting Diodes: A new approach. Retrieved from [Link]

• Muhamad Mat Salleh. (n.d.). FABRICATION OF ORGANIC LIGHT EMITTING DIODES (OLEDs) FOR FLAT PANEL DISPLAYS. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Process of organic light-emitting diode (OLED) device fabrication;... Retrieved from [Link]

• Advanced Journal of Chemistry, Section A. (n.d.). Molecular Structure, Optical Properties and Frontier Molecular Orbitals for Some of the 4-Substituted Cinnolines: Ab initio. Retrieved from [Link]

• ResearchGate. (n.d.). 3D HOMO-LUMO molecular orbital distribution of 4-PPy in gas phase,... Retrieved from [Link]

• ResearchGate. (n.d.). a) Chemical structures, b) HOMO/LUMO distributions, and c) energy level... Retrieved from [Link]

• All-Chemi. (n.d.). (4-Bromophenyl)diphenylphosphine Oxide, min 98% (GC), 1 gram. Retrieved from [Link]

• SpringerLink. (2020, June 20). DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate. Retrieved from [Link]

• Semantic Scholar. (2020, June 23). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed. Retrieved from [Link]

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Application Notes &amp; Protocols: (4-Bromophenyl)diphenylphosphine Oxide as a Versatile Precursor for Pharmaceutical Intermediates

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of (4-Bromophenyl)diphenylphosphine Oxide

(4-Bromophenyl)diphenylphosphine oxide is a high-purity organophosphorus compound that serves as a pivotal building block in the synthesis of complex molecules for the pharmaceutical industry.[1] Its molecular structure, featuring a reactive bromo-substituted aromatic ring and a diphenylphosphine oxide moiety, makes it an exceptionally versatile precursor for constructing key structural motifs found in modern therapeutics. With a molecular formula of C₁₈H₁₄BrOP and a molecular weight of 357.18 g/mol , this stable, white crystalline solid is primed for participation in a variety of powerful cross-coupling reactions.[2][3][4]

The strategic value of this precursor lies in the aryl bromide functional group, which acts as a synthetic handle for palladium-catalyzed reactions. These reactions, such as the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation, are cornerstones of medicinal chemistry.[5][6] They allow for the modular and efficient assembly of complex molecular architectures from readily available starting materials. This guide provides detailed protocols for leveraging (4-Bromophenyl)diphenylphosphine oxide in the synthesis of intermediates for two distinct classes of oncology targets: c-Met kinase inhibitors and Tripartite Motif-Containing Protein 24 (TRIM24) inhibitors.

Core Reactivity: Palladium-Catalyzed Cross-Coupling

The utility of (4-Bromophenyl)diphenylphosphine oxide is fundamentally rooted in its ability to undergo palladium-catalyzed cross-coupling reactions. The electron-rich palladium(0) catalyst can readily insert into the carbon-bromine bond of the precursor, initiating the catalytic cycle. This step, known as oxidative addition, is the gateway to forming new, valuable chemical bonds.

Caption: General synthetic pathways using the precursor.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds by coupling an organohalide with an organoboron species.[6][7] This reaction is widely used in the pharmaceutical industry due to its mild conditions, tolerance of a wide range of functional groups, and the low toxicity of the boron-containing reagents.[8] The catalytic cycle involves three key steps: oxidative addition of the palladium(0) catalyst to the aryl bromide, transmetalation of the organic group from the boron atom to the palladium center, and reductive elimination to form the final product and regenerate the catalyst.[9]

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds from aryl halides and amines.[5] This transformation has revolutionized medicinal chemistry, as the aryl-amine linkage is a common feature in many drug molecules.[10] The reaction requires a palladium catalyst, a phosphine ligand, and a base.[11] The choice of ligand is critical and often requires sterically hindered, electron-rich phosphines to promote the key reductive elimination step that forms the C-N bond.[5][12]

Caption: Simplified Buchwald-Hartwig amination cycle.

Application Protocol 1: Synthesis of a c-Met Kinase Inhibitor Intermediate via Suzuki-Miyaura Coupling

Background: The c-Met proto-oncogene encodes a receptor tyrosine kinase that is a key driver in many human cancers, making it a high-value therapeutic target.[13] Many c-Met inhibitors feature a biphenyl core structure, which can be efficiently synthesized using a Suzuki coupling.[14][15][16] This protocol details the synthesis of a biphenylphosphine oxide intermediate.

Reaction Scheme: (4-Bromophenyl)diphenylphosphine oxide + (4-methoxyphenyl)boronic acid → (4'-methoxy-[1,1'-biphenyl]-4-yl)diphenylphosphine oxide

Materials and Reagents

Reagent	MW ( g/mol )	Amount (mg)	Mmol	Equivalents
(4-Bromophenyl)diphenylphosphine oxide	357.18	357	1.0	1.0
(4-Methoxyphenyl)boronic acid	151.96	182	1.2	1.2
Tetrakis(triphenylphosphine)palladium(0)	1155.56	58	0.05	0.05
Potassium Phosphate (K₃PO₄)	212.27	425	2.0	2.0
1,4-Dioxane	-	10 mL	-	-
Water	-	2 mL	-	-

Step-by-Step Protocol

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (4-Bromophenyl)diphenylphosphine oxide (357 mg, 1.0 mmol), (4-methoxyphenyl)boronic acid (182 mg, 1.2 mmol), and potassium phosphate (425 mg, 2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum, and purge the system with argon or nitrogen for 10-15 minutes. This is crucial as the Pd(0) catalyst is sensitive to oxygen.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add 1,4-dioxane (10 mL) and water (2 mL) via syringe. Stir the mixture for 5 minutes to dissolve the reagents. Add the tetrakis(triphenylphosphine)palladium(0) catalyst (58 mg, 0.05 mmol) to the flask. The mixture will typically turn yellow.

• Reaction: Heat the reaction mixture to 80-90 °C in an oil bath and stir vigorously for 12-18 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting aryl bromide is consumed.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (30 mL) and wash with water (2 x 20 mL) and brine (1 x 20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure biphenylphosphine oxide product.

Application Protocol 2: Synthesis of a TRIM24 Inhibitor Precursor via Buchwald-Hartwig Amination

Background: Tripartite Motif-Containing Protein 24 (TRIM24) is an epigenetic reader protein that has emerged as a promising target in oncology.[17][18] Inhibitors of TRIM24 often contain a core aryl-amine structure, which can be accessed through Buchwald-Hartwig amination.[19] This protocol describes the coupling of (4-Bromophenyl)diphenylphosphine oxide with a secondary amine.

Reaction Scheme: (4-Bromophenyl)diphenylphosphine oxide + Morpholine → 4-(diphenylphosphoryl)phenyl)morpholine

Materials and Reagents

Reagent	MW ( g/mol )	Amount (mg/µL)	Mmol	Equivalents
(4-Bromophenyl)diphenylphosphine oxide	357.18	357 mg	1.0	1.0
Morpholine	87.12	105 µL	1.2	1.2
Palladium(II) Acetate (Pd(OAc)₂)	224.5	4.5 mg	0.02	0.02
X-Phos	476.67	19 mg	0.04	0.04
Potassium tert-butoxide (KOt-Bu)	112.21	157 mg	1.4	1.4
Toluene	-	10 mL	-	-

Step-by-Step Protocol

• Reaction Setup: In an oven-dried Schlenk tube under an argon atmosphere, add palladium(II) acetate (4.5 mg, 0.02 mmol), X-Phos (19 mg, 0.04 mmol), and potassium tert-butoxide (157 mg, 1.4 mmol).

• Reagent Addition: Add (4-Bromophenyl)diphenylphosphine oxide (357 mg, 1.0 mmol) to the tube.

• Solvent and Amine: Add anhydrous toluene (10 mL) followed by morpholine (105 µL, 1.2 mmol) via syringe.

• Inert Atmosphere: Seal the Schlenk tube and purge with argon for 5 minutes while stirring.

• Reaction: Heat the reaction mixture to 100 °C in an oil bath and stir for 4-8 hours. The mixture will typically become dark and homogeneous.

• Monitoring: Monitor the reaction by TLC or LC-MS to confirm the consumption of the starting material.

• Workup: Cool the reaction to room temperature. Carefully quench the reaction with saturated aqueous ammonium chloride solution (10 mL). Extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to obtain the desired aryl-amine product.

Safety and Handling

• General: All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Reagents: Palladium catalysts and phosphine ligands can be toxic and air-sensitive; handle them under an inert atmosphere. Potassium tert-butoxide is a strong, moisture-sensitive base that can cause severe burns.

• Solvents: Toluene, dioxane, and ethyl acetate are flammable. Keep away from ignition sources.

Conclusion

(4-Bromophenyl)diphenylphosphine oxide is a robust and versatile precursor for the synthesis of high-value pharmaceutical intermediates. Its ability to readily participate in cornerstone reactions like the Suzuki-Miyaura coupling and Buchwald-Hartwig amination allows for the efficient construction of C-C and C-N bonds, respectively. The protocols detailed herein provide reliable, field-proven methodologies for researchers and drug development professionals to access key structural motifs for important therapeutic targets, underscoring the precursor's significance in modern medicinal chemistry.

References

• (4-Bromophenyl)
• Buchwald–Hartwig amin
• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Unknown Source.
• (4-bromophenyl)diphenylphosphine Oxide Cas No.5525-40-6. ALLGREEN.
• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Royal Society of Chemistry.
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. (2020, June 23). ACS Omega.
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Buchwald-Hartwig Coupling. (2021, July 2). YouTube.
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Application Notes &amp; Protocols: The Role of (4-Bromophenyl)diphenylphosphine Oxide in C-P Bond Formation

Introduction

In the landscape of modern organic synthesis, the formation of carbon-phosphorus (C-P) bonds is a cornerstone for developing novel molecules with significant applications in medicinal chemistry, materials science, and catalysis.[1][2] Organophosphorus compounds, particularly triarylphosphine oxides (TAPOs), are prized for their unique electronic and structural properties. The phosphine oxide moiety (P=O) is a highly polar, chemically stable functional group that acts as a strong hydrogen-bond acceptor.[1][2] This feature is increasingly exploited in drug design to enhance solubility, metabolic stability, and target affinity, as exemplified by the FDA-approved anticancer drug Brigatinib.[1][3]

(4-Bromophenyl)diphenylphosphine oxide is a pivotal bifunctional building block in this field.[4][5] Its structure features a stable diphenylphosphine oxide group attached to a brominated phenyl ring. This arrangement provides two key reactive handles:

• The Phosphine Oxide Group: A stable, polar anchor that imparts desirable physicochemical properties to the final molecule.[2]

• The Aryl Bromide Moiety: A versatile precursor for transition metal-catalyzed cross-coupling reactions, enabling the strategic formation of a new C-P or C-C bond at the para position.[6]

This guide provides an in-depth exploration of the primary application of (4-Bromophenyl)diphenylphosphine oxide as a substrate in palladium-catalyzed C-P bond formation, offering mechanistic insights, detailed experimental protocols, and a discussion of the broader significance of the resulting products.

Mechanistic Framework: Palladium-Catalyzed C-P Cross-Coupling

The most prominent application of (4-Bromophenyl)diphenylphosphine oxide is as an aryl halide partner in palladium-catalyzed cross-coupling reactions, most notably the Hirao reaction.[7][8][9][10] This powerful transformation allows for the direct coupling of the C(sp²)-Br bond with a P(O)-H compound, such as a secondary phosphine oxide or a dialkyl phosphite, to forge a new aryl-phosphorus bond.

The reaction proceeds through a well-established catalytic cycle common to many cross-coupling reactions.[11][12][13]

The Catalytic Cycle

The generally accepted mechanism involves three key steps:

• Oxidative Addition: The cycle initiates with the oxidative addition of the C-Br bond of (4-Bromophenyl)diphenylphosphine oxide to a low-valent Palladium(0) species. This step forms a Pd(II) intermediate, which is the rate-limiting step in many cases.[12][13][14]

• Ligand Exchange/Transmetalation: The P(O)-H reagent, existing in tautomeric equilibrium with its trivalent P-OH form, coordinates to the Pd(II) center.[15][16] Following deprotonation by a base (e.g., triethylamine), the resulting phosphido ligand displaces the bromide on the palladium complex. In many modern protocols, an excess of the P(O)-H reagent itself serves as the source of the P-ligand for the catalyst, eliminating the need for traditional, often expensive, phosphine ligands.[16][17]

• Reductive Elimination: The final step is the reductive elimination of the two organic fragments (the aryl group and the phosphorus group) from the Pd(II) center. This forms the desired C-P bond in the product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[11][12]

Caption: Generalized catalytic cycle for the Hirao C-P cross-coupling reaction.

Application Note: Synthesis of Multifunctional Phosphine Oxides

A key application of (4-Bromophenyl)diphenylphosphine oxide is the synthesis of symmetrical and unsymmetrical bis(phosphine oxides) and related multifunctional organophosphorus compounds.[15] These products are highly valuable as:

• Chelating Ligands: For catalysis and materials science.

• Flame Retardants: In advanced polymers.

• Precursors to Drug-like Scaffolds: Where multiple points of interaction are desired.

By reacting (4-Bromophenyl)diphenylphosphine oxide with another secondary phosphine oxide (e.g., diphenylphosphine oxide), a symmetrical bis(tertiary phosphine oxide) linked by a phenylene bridge is formed. Alternatively, coupling with a dialkyl phosphite yields a molecule containing both a phosphine oxide and a phosphonate ester, creating a versatile platform for further derivatization.[8]

Data Summary: Representative Hirao Coupling Reactions

The following table summarizes typical conditions for the palladium-catalyzed coupling of (4-Bromophenyl)diphenylphosphine oxide with different P(O)-H reagents, highlighting the versatility of this substrate.

Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Diphenylphosphine oxide	Pd(OAc)₂ (5 mol%)	NEt₃	EtOH	150 (MW)	30 min	~67%	[8]
Diethyl phosphite	Pd(OAc)₂ (5 mol%)	NEt₃	EtOH	150 (MW)	30 min	~51%	[8][15]
Diphenylphosphine oxide	Pd(OAc)₂ (10 mol%)	NEt₃	DMF	120	24 h	~79%	[18][19]
Di-n-butylphosphine oxide	Pd(PPh₃)₄ (10 mol%)	NEt₃ / NaI	DMF	120	5 h	~58%	[18]

MW = Microwave Irradiation

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key C-P bond-forming reactions using (4-Bromophenyl)diphenylphosphine oxide.

General Experimental Workflow

Caption: Standard workflow for a palladium-catalyzed C-P coupling experiment.

Protocol 1: Synthesis of 1,4-Bis(diphenylphosphinoyl)benzene

This protocol describes the coupling of (4-Bromophenyl)diphenylphosphine oxide with diphenylphosphine oxide.

Materials:

• (4-Bromophenyl)diphenylphosphine oxide (1.0 equiv)

• Diphenylphosphine oxide (1.5 equiv)[19]

• Palladium(II) acetate [Pd(OAc)₂] (0.10 equiv)

• Triethylamine (NEt₃) (4.0 equiv)

• Sodium Iodide (NaI) (1.0 equiv)[18]

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Preparation: Add diphenylphosphine oxide to an oven-dried reaction tube equipped with a magnetic stir bar. Dry the solid in vacuo for 1 hour.

• Inert Atmosphere: Cool the tube to room temperature under vacuum and purge with argon or nitrogen gas.

• Reagent Addition: To the tube, add (4-Bromophenyl)diphenylphosphine oxide, palladium(II) acetate, and sodium iodide.

• Solvent and Base: Add anhydrous DMF via syringe, followed by triethylamine.

• Reaction: Seal the tube and place it in a preheated oil bath at 120 °C. Stir vigorously for 4-6 hours, monitoring the reaction by TLC or LC-MS.[18]

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (or dichloromethane) and wash sequentially with 2 M aqueous lithium chloride solution (3x), water (1x), and brine (1x).[18]

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (e.g., eluting with a gradient of ethyl acetate in dichloromethane) to yield the product as a white solid.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ³¹P NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Synthesis of Diethyl (4-(diphenylphosphinoyl)phenyl)phosphonate

This protocol details the coupling of (4-Bromophenyl)diphenylphosphine oxide with diethyl phosphite, demonstrating the formation of a phosphine oxide-phosphonate adduct.[15]

Materials:

• (4-Bromophenyl)diphenylphosphine oxide (1.0 equiv)

• Diethyl phosphite (1.15 equiv)[8]

• Palladium(II) acetate [Pd(OAc)₂] (0.05 equiv)

• Triethylamine (NEt₃) (1.1 equiv)

• Anhydrous Ethanol (EtOH)

Procedure:

• Preparation: To a microwave reaction vial equipped with a magnetic stir bar, add (4-Bromophenyl)diphenylphosphine oxide and palladium(II) acetate.

• Reagent Addition: Add anhydrous ethanol, followed by diethyl phosphite and triethylamine.

• Reaction: Seal the vial and place it in a microwave reactor. Irradiate at 150 °C for 30 minutes.[8]

• Work-up: After cooling, transfer the reaction mixture to a round-bottom flask and concentrate under reduced pressure to remove the solvent.

• Purification: Redissolve the residue in dichloromethane and purify by flash column chromatography (e.g., using a suitable solvent system like ethyl acetate/hexane) to isolate the desired product.

• Characterization: Analyze the final product by ¹H NMR, ³¹P NMR, and mass spectrometry to confirm its identity and purity.

Conclusion for the Research Professional

(4-Bromophenyl)diphenylphosphine oxide is more than a simple organophosphorus compound; it is a strategic intermediate that enables the facile construction of complex molecular architectures. Its utility in palladium-catalyzed Hirao reactions provides a reliable and versatile route to multifunctional triarylphosphine oxides, which are of increasing importance in drug discovery and materials science. The protocols and mechanistic insights provided herein serve as a practical guide for researchers aiming to leverage this powerful building block to accelerate their research and development programs. The continued exploration of C-P bond-forming methodologies will undoubtedly uncover even broader applications for this indispensable reagent.

References

• Keglevich, G., et al. (2020). P–C coupling of 4-bromophenyl-(diphenylphosphine oxide) with (EtO)2P(O)H. ResearchGate. Available at: [Link]

• Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions. Organic Chemistry II Class Notes. Available at: [Link]

• Jans, A. C. H., et al. (2012). Preparation of phosphines through C–P bond formation. Beilstein Journal of Organic Chemistry, 8, 1428–1448. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Phosphine oxide synthesis by substitution or addition. Available at: [Link]

• Higham, L. J. & Redshaw, C. (2015). Phosphines and related C–P bonded compounds. Organophosphorus Chemistry, 44, 12-101.

• Tolmachev, A. A., et al. (2018). Synthesis of chelating tertiary phosphine oxides via palladium-catalysed C–P bond formation. ResearchGate. Available at: [Link]

• Wang, Z., et al. (2020). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ACS Omega, 5(26), 16215–16225. Available at: [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. Available at: [Link]

• McErlain, H., et al. (2021). Palladium-Catalyzed C–P Bond-Forming Reactions of Aryl Nonaflates Accelerated by Iodide. The Journal of Organic Chemistry, 86(23), 17036–17049. Available at: [Link]

• Barge, A., et al. (2017). Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. Molecules, 22(5), 785. Available at: [Link]

• Keglevich, G., et al. (2019). Schematic representation of the detailed catalytic cycle of the Hirao cross-coupling. ResearchGate. Available at: [Link]

• ResearchGate. (2022). Palladium‐Catalysed Cross‐Coupling and Related Processes: Some Interesting Observations That Have Been Exploited in Synthetic Chemistry. Available at: [Link]

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• Wang, Z., et al. (2020). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed. Semantic Scholar. Available at: [Link]

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• Keglevich, G., et al. (2020). Focusing on the Catalysts of the Pd- and Ni-Catalyzed Hirao Reactions. Catalysts, 10(9), 1056. Available at: [Link]

• MySkinRecipes. (n.d.). (4-Bromophenyl)Dimethylphosphine Oxide. Available at: [Link]

• ResearchGate. (n.d.). The Hirao reaction of diphenylphosphine oxide and diethyl phosphite... Available at: [Link]

• Keglevich, G. (2017). New Developments on the Hirao Reactions, Especially from “Green” Point of View. Current Green Chemistry, 4(2), 73-87. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Substituted phosphine synthesis by hydrophosphination or C-P coupling reaction. Available at: [Link]

• Scott, J. S., et al. (2020). Phosphine Oxides from a Medicinal Chemist's Perspective: Physicochemical and in Vitro Parameters Relevant for Drug Discovery. Journal of Medicinal Chemistry, 63(13), 7081–7107. Available at: [Link]

• ACS Publications. (2021). Palladium-Catalyzed C–P Bond-Forming Reactions of Aryl Nonaflates Accelerated by Iodide. Available at: [Link]

• ResearchGate. (n.d.). Recent examples (or investigational and approved drugs) of the use of phosphine oxides in medicine. Available at: [Link]

• Ahn, S., et al. (2019). Hydrogen Peroxide Adducts of Triarylphosphine Oxides. Dalton Transactions, 48(38), 14385-14394. Available at: [Link]

• ChemRxiv. (2023). Dialkylphosphine Oxides: Synthetic Challenges and Medicinal Chemistry Application. Available at: [Link]

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Application Notes and Protocols: (4-Bromophenyl)diphenylphosphine oxide in the Synthesis of Advanced Electron Transport Materials

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Pivotal Role of the Phosphine Oxide Moiety in Electron Transport Materials

In the landscape of organic electronics, particularly in the realm of Organic Light-Emitting Diodes (OLEDs) and Perovskite Light-Emitting Diodes (PeLEDs), the design and synthesis of high-performance Electron Transport Materials (ETMs) are of paramount importance. An ideal ETM should possess a confluence of specific properties: high electron mobility, a deep Highest Occupied Molecular Orbital (HOMO) to effectively block holes, a high triplet energy to confine excitons in phosphorescent devices, and excellent thermal and morphological stability. The diphenylphosphine oxide (P=O) moiety has emerged as a powerhouse functional group in the molecular architecture of ETMs, addressing these demanding requirements.[1][2][3]

The strong electron-withdrawing nature of the phosphoryl group (P=O) effectively lowers both the HOMO and Lowest Unoccupied Molecular Orbital (LUMO) energy levels of the host molecule. This modulation of frontier molecular orbitals is crucial for facilitating efficient electron injection from the cathode and for creating a significant energy barrier to prevent holes from leaking into the electron transport layer (ETL), thereby enhancing charge recombination efficiency within the emissive layer.[2][4] Furthermore, the bulky and rigid structure of the triphenylphosphine oxide unit contributes to the formation of amorphous thin films with high glass transition temperatures (Tg), ensuring the morphological stability and longevity of the device.[5]

(4-Bromophenyl)diphenylphosphine oxide serves as a versatile and indispensable building block for introducing the beneficial diphenylphosphine oxide moiety into a variety of molecular scaffolds. The presence of the bromine atom provides a reactive handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions, enabling the facile construction of complex, high-performance ETMs.[1][6] This application note provides a detailed technical guide on the synthesis of a prominent pyridine-based ETM, 2,6-bis(4-(diphenylphosphoryl)phenyl)pyridine, using (4-Bromophenyl)diphenylphosphine oxide as a key precursor, highlighting the underlying chemical principles and providing detailed experimental protocols.

Chemical Principles and Synthetic Strategy

The synthesis of advanced ETMs incorporating the diphenylphosphine oxide moiety often involves a modular approach, where a central core, responsible for the overall molecular geometry and electronic properties, is functionalized with one or more (4-bromophenyl)diphenylphosphine oxide units. A common and effective strategy involves a two-step process:

• Synthesis of a Brominated Core: A central aromatic or heteroaromatic core is first synthesized with bromine atoms at specific positions. This is typically achieved through a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling, between a di- or poly-halogenated aromatic/heteroaromatic compound and a boronic acid derivative of a brominated aromatic compound.

• Introduction of the Diphenylphosphine Oxide Moiety: The bromine atoms on the core structure are then replaced with diphenylphosphine oxide groups. This can be achieved through a variety of methods, including a lithium-halogen exchange followed by reaction with chlorodiphenylphosphine and subsequent oxidation, or through a direct palladium-catalyzed C-P coupling reaction.

This modular approach allows for the systematic tuning of the ETM's properties by modifying the central core or the number and position of the diphenylphosphine oxide groups.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of a high-performance pyridine-based ETM, 2,6-bis(4-(diphenylphosphoryl)phenyl)pyridine. The synthesis is presented in two main stages: the preparation of the key intermediate, 2,6-bis(4-bromophenyl)pyridine, via a Suzuki-Miyaura coupling, followed by the introduction of the diphenylphosphine oxide moieties.

Part 1: Synthesis of the 2,6-bis(4-bromophenyl)pyridine Intermediate via Suzuki-Miyaura Coupling

This protocol outlines the synthesis of the key building block, 2,6-bis(4-bromophenyl)pyridine, which serves as the scaffold for the subsequent installation of the diphenylphosphine oxide groups.

Reaction Principle:

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organohalide and an organoboron compound.[7] In this protocol, 2,6-dibromopyridine is coupled with (4-bromophenyl)boronic acid in the presence of a palladium catalyst and a base to form the desired product.

Diagram of the Suzuki-Miyaura Coupling Reaction:

Caption: Suzuki-Miyaura coupling for the synthesis of the brominated pyridine core.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
2,6-Dibromopyridine	236.88	2.37 g	10 mmol	1.0
(4-Bromophenyl)boronic acid	200.82	4.42 g	22 mmol	2.2
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	1155.56	347 mg	0.3 mmol	0.03
Potassium Carbonate (K₂CO₃)	138.21	4.15 g	30 mmol	3.0
1,4-Dioxane (anhydrous)	-	80 mL	-	-
Deionized Water	-	20 mL	-	-

Procedure:

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add 2,6-dibromopyridine (2.37 g, 10 mmol), (4-bromophenyl)boronic acid (4.42 g, 22 mmol), and potassium carbonate (4.15 g, 30 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with dry nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst Addition: Under a positive flow of nitrogen, add tetrakis(triphenylphosphine)palladium(0) (347 mg, 0.3 mmol).

• Solvent Addition: Add 80 mL of anhydrous 1,4-dioxane and 20 mL of deionized water to the flask via a syringe. The solvent mixture should be degassed prior to use by bubbling with nitrogen for at least 30 minutes.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 9:1 v/v) as the eluent. The reaction is typically complete within 12-24 hours.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute the reaction mixture with 100 mL of ethyl acetate and transfer it to a separatory funnel.

• Extraction: Wash the organic layer with 50 mL of water, followed by 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford 2,6-bis(4-bromophenyl)pyridine as a white solid.

Expected Yield: 70-80%

Characterization: The structure and purity of the product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: Synthesis of 2,6-bis(4-(diphenylphosphoryl)phenyl)pyridine

This protocol details the conversion of the brominated intermediate into the final electron transport material through the introduction of the diphenylphosphine oxide moieties.

Reaction Principle:

This transformation is achieved via a lithium-halogen exchange reaction, followed by quenching with chlorodiphenylphosphine and subsequent in-situ oxidation of the resulting phosphine to the phosphine oxide using hydrogen peroxide.

Diagram of the Phosphine Oxide Formation:

Caption: Synthesis of the final ETM via lithium-halogen exchange and oxidation.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
2,6-bis(4-bromophenyl)pyridine	388.00	3.88 g	10 mmol	1.0
n-Butyllithium (2.5 M in hexanes)	64.06	8.8 mL	22 mmol	2.2
Chlorodiphenylphosphine	220.65	4.86 g	22 mmol	2.2
Hydrogen Peroxide (30% aq. solution)	34.01	~5 mL	-	Excess
Anhydrous Tetrahydrofuran (THF)	-	150 mL	-	-

Procedure:

• Reaction Setup: To a flame-dried 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a thermometer, and a nitrogen inlet, add 2,6-bis(4-bromophenyl)pyridine (3.88 g, 10 mmol).

• Dissolution and Cooling: Add 150 mL of anhydrous THF and cool the solution to -78 °C using a dry ice/acetone bath.

• Lithium-Halogen Exchange: Slowly add n-butyllithium (8.8 mL of a 2.5 M solution in hexanes, 22 mmol) dropwise to the stirred solution over 30 minutes, maintaining the temperature at -78 °C. Stir the resulting mixture at this temperature for an additional 1 hour.

• Quenching with Chlorodiphenylphosphine: In a separate flame-dried flask, dissolve chlorodiphenylphosphine (4.86 g, 22 mmol) in 20 mL of anhydrous THF. Transfer this solution to the dropping funnel and add it dropwise to the reaction mixture at -78 °C over 30 minutes.

• Warming: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Oxidation: Cool the reaction mixture to 0 °C in an ice bath. Slowly and carefully add 30% aqueous hydrogen peroxide (~5 mL) dropwise. Caution: This is an exothermic reaction. The addition should be slow to control the temperature.

• Stirring: Stir the mixture at room temperature for 4-6 hours.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the excess peroxide is destroyed (test with peroxide test strips).

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 100 mL).

• Washing: Wash the combined organic layers with water (2 x 100 mL) and brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

• Purification: The crude product is typically purified by recrystallization from a suitable solvent system (e.g., dichloromethane/hexane) or by column chromatography on silica gel to yield 2,6-bis(4-(diphenylphosphoryl)phenyl)pyridine as a white solid.

Expected Yield: 60-75%

Characterization: The final product should be thoroughly characterized by ¹H NMR, ¹³C NMR, ³¹P NMR, mass spectrometry, and elemental analysis to confirm its structure and purity. Further characterization for its application as an ETM would involve thermal analysis (TGA, DSC), UV-Vis and photoluminescence spectroscopy, and cyclic voltammetry to determine its thermal stability, photophysical properties, and HOMO/LUMO energy levels.

Data Presentation: Properties of Phosphine Oxide-Based ETMs

The incorporation of the diphenylphosphine oxide moiety significantly influences the key properties of electron transport materials. The following table summarizes typical properties of pyridine-based ETMs functionalized with diphenylphosphine oxide groups.

Property	Typical Value	Significance
Glass Transition Temperature (Tg)	> 120 °C	High Tg indicates good morphological stability of the thin film, leading to longer device lifetime.[5]
Decomposition Temperature (Td)	> 400 °C	High thermal stability is crucial for fabrication processes involving thermal evaporation and for the operational stability of the device.
HOMO Energy Level	< -6.0 eV	A deep HOMO level provides a large energy barrier for holes, effectively confining them to the emissive layer.[2]
LUMO Energy Level	~ -2.5 to -3.0 eV	A suitable LUMO level facilitates efficient electron injection from common cathodes like aluminum.
Triplet Energy (E_T)	> 2.7 eV	A high triplet energy is essential for ETMs used in phosphorescent OLEDs to prevent quenching of the triplet excitons of the emitter.[1]
Electron Mobility	10⁻⁶ to 10⁻⁴ cm²/Vs	Adequate electron mobility ensures efficient transport of electrons to the recombination zone.

Conclusion and Future Outlook

(4-Bromophenyl)diphenylphosphine oxide is a cornerstone building block in the synthesis of high-performance electron transport materials. The protocols detailed in this application note provide a robust and versatile methodology for the synthesis of pyridine-based ETMs, leveraging the power of palladium-catalyzed cross-coupling and organometallic chemistry. The resulting materials exhibit a desirable combination of thermal, electronic, and morphological properties, making them highly suitable for application in advanced electronic devices such as OLEDs and PeLEDs.

The modular nature of the synthetic approach allows for extensive structural modifications. Future research in this area will likely focus on the development of novel core structures and the strategic placement of multiple diphenylphosphine oxide units to further fine-tune the material properties. The exploration of alternative, more sustainable catalytic systems for C-P bond formation is also an active area of research. By continuing to innovate in the molecular design and synthesis of phosphine oxide-based ETMs, the performance and stability of next-generation organic electronic devices can be significantly advanced.

References

• Von Ruden, A. L., Cosimbescu, L., Polikarpov, E., Koech, P. K., Swensen, J. S., Wang, L., ... & Padmaperuma, A. B. (2010). Phosphine Oxide Based Electron Transporting and Hole Blocking Materials for Blue Electrophosphorescent Organic Light Emitting Devices. Chemistry of Materials, 22(19), 5570–5578. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

• Lee, J., Park, C., Kim, Y., & Lee, J. Y. (2011). A phosphine oxide derivative as a universal electron transport material for organic light-emitting diodes. Journal of Materials Chemistry, 21(38), 14611-14615. [Link]

• Padmaperuma, A. B., Sapochak, L. S., & Burrows, P. E. (2006). New charge-transporting host materials for blue electrophosphorescence. Chemistry of Materials, 18(9), 2389–2396. [Link]

• Mukherjee, S., Panigrahi, A., Lin, Y. H., & Perumal, A. (2024). Phosphine oxide based semiconducting small molecule as an additive and an electron transport layer enables efficient and stable perovskite light-emitting devices. Journal of Materials Chemistry C, 12(6), 2002-2011. [Link]

• Holmes, R. J., Forrest, S. R., Tung, Y. J., Kwong, R. C., Garon, S., & Thompson, M. E. (2003). Electron and hole transport in a wide bandgap organic phosphine oxide for blue electrophosphorescence. Applied Physics Letters, 82(15), 2422–2424. [Link]

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medicinal chemistry applications of (4-Bromophenyl)diphenylphosphine oxide derivatives

An In-Depth Guide to the Medicinal Chemistry Applications of (4-Bromophenyl)diphenylphosphine Oxide Derivatives

Authored by a Senior Application Scientist

The field of medicinal chemistry is in a perpetual state of evolution, driven by the need for novel molecular scaffolds that can address complex biological targets with improved efficacy and pharmacokinetic profiles. For decades, organophosphorus compounds, particularly phosphine oxides, were often relegated to the role of byproducts in classical organic reactions.[1] However, a significant paradigm shift has occurred, catalyzed by the success of drugs like the FDA-approved anticancer agent brigatinib, which features a phosphine oxide moiety critical to its biological activity.[1][2] This has spurred a renaissance in the exploration of phosphine oxides as a valuable functional group in drug design.

This guide focuses on a particularly versatile building block: (4-Bromophenyl)diphenylphosphine oxide . We will explore its synthesis, physicochemical contributions, and its strategic application as a cornerstone for building complex, biologically active molecules. The protocols and insights provided herein are designed for researchers, scientists, and drug development professionals seeking to leverage this powerful scaffold in their discovery programs.

The Phosphine Oxide Group: A Profile in Drug Design

Before delving into the specific applications of our target molecule, it is crucial to understand the fundamental advantages that the phosphine oxide (P=O) group confers upon a parent scaffold. Unlike more common polar groups like amides or sulfonamides, the phosphine oxide offers a unique combination of properties.[2][3]

• Potent Hydrogen Bond Acceptor: The P=O bond is highly polarized, making the oxygen atom a very strong hydrogen bond acceptor. This can facilitate critical interactions with biological targets, such as enzyme active sites or protein receptors.[2]

• Improved Physicochemical Properties: The incorporation of a phosphine oxide generally increases the polarity of a molecule. This often leads to a dramatic enhancement in aqueous solubility and can improve metabolic stability, key parameters for drug viability.[2][3][4] For example, replacing a less polar group in the antihypertensive drug Prazosin with a dimethylphosphine oxide significantly increased its solubility.[2]

• Tetrahedral Geometry: The phosphorus center provides a rigid and stable tetrahedral geometry, offering three vectors for chemical diversification. This allows for precise three-dimensional positioning of substituents to optimize binding affinity and selectivity.[2]

• Chemical Stability: Phosphine oxides are robust and generally stable to a wide range of chemical conditions encountered during synthesis and in biological systems.[2]

These properties are summarized in the table below.

Table 1: Physicochemical Impact of Phosphine Oxide Incorporation

Property	Impact of Phosphine Oxide Group	Rationale
Solubility	Generally Increased	High polarity of the P=O bond enhances interaction with water.[2][3]
Metabolic Stability	Generally Increased	The P-C and P=O bonds are resistant to common metabolic pathways.[5]
Permeability	Potentially Decreased	The high polarity can sometimes reduce passive diffusion across cell membranes.[3][4]
Target Binding	Potentially Enhanced	Strong H-bond accepting capacity can create new, potent interactions.[2]
Lipophilicity (logP)	Generally Decreased	The polar nature of the group reduces the overall lipophilicity of the molecule.[2]

(4-Bromophenyl)diphenylphosphine Oxide: A Versatile Synthetic Hub

The title compound, (4-Bromophenyl)diphenylphosphine oxide, is not typically a final drug candidate itself but rather a high-value intermediate.[6] Its structure is a masterful convergence of the beneficial phosphine oxide properties with a strategically placed reactive handle—the bromo group. This bromine atom is a prime substrate for a host of transition-metal-catalyzed cross-coupling reactions, allowing for the modular and efficient construction of diverse chemical libraries.

Caption: Core components of the (4-Bromophenyl)diphenylphosphine oxide scaffold.

Application Note I: Library Synthesis via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern medicinal chemistry for its reliability and functional group tolerance in creating carbon-carbon bonds. The bromo-substituent on our scaffold is an ideal electrophile for this transformation.

Causality Behind the Protocol

This protocol outlines the coupling of (4-Bromophenyl)diphenylphosphine oxide with a generic arylboronic acid.

• Catalyst: A Palladium(0) species is the active catalyst. We use a Pd(II) precatalyst, Palladium(II) acetate, which is reduced in situ.[7]

• Ligand: A phosphine ligand like SPhos is used. Bulky, electron-rich phosphine ligands stabilize the palladium center and promote the key steps of oxidative addition and reductive elimination, improving reaction efficiency, especially with sterically hindered partners.[8]

• Base: A base (e.g., K₂CO₃) is essential for the transmetalation step, where the organic group is transferred from boron to palladium.

• Solvent System: A mixture of an organic solvent (like 1,4-dioxane) and water is common. Water helps to dissolve the inorganic base, while the organic solvent dissolves the reactants.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reagent Preparation: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add (4-Bromophenyl)diphenylphosphine oxide (1.0 eq), the desired arylboronic acid (1.2 eq), and potassium carbonate (2.5 eq).

• Catalyst Addition: Add Palladium(II) acetate (0.02 eq, 2 mol%) and SPhos (0.04 eq, 4 mol%).

• Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and water. The total volume should be sufficient to create a stirrable slurry (approx. 0.1 M concentration of the limiting reagent).

• Reaction Execution: Seal the flask and heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 4-16 hours.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude residue by flash column chromatography on silica gel to yield the desired coupled product.

• Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, ³¹P NMR, and HRMS. The ³¹P NMR chemical shift will confirm the integrity of the phosphine oxide moiety.

Application Note II: Synthesis of the (4-Bromophenyl)diphenylphosphine Oxide Precursor

A robust and scalable synthesis of the starting material is paramount for any medicinal chemistry campaign. A common and effective method involves the quaternization of a tertiary phosphine followed by a Wittig reaction, which cleverly uses the typical "byproduct" as the desired product.[9][10]

Caption: Two-step synthesis of the title compound via Quaternization-Wittig reaction.

Protocol 2: Two-Step Synthesis of (4-Bromophenyl)diphenylphosphine Oxide

Step A: Nickel-Catalyzed Quaternization [9]

• Setup: In a sealed tube, combine methyldiphenylphosphine (1.0 eq), 1,4-dibromobenzene (2.0 eq), and Nickel(II) bromide (0.1 eq, 10 mol%).

• Reaction: Heat the mixture at 160 °C for 5 hours.

• Isolation: After cooling, dissolve the solid mass in dichloromethane and precipitate the product by adding diethyl ether.

• Purification: Filter the resulting solid and wash thoroughly with diethyl ether to yield (4-Bromophenyl)(methyl)diphenylphosphonium bromide. The product is often pure enough for the next step without further purification.

Step B: Wittig Reaction for Phosphine Oxide [9]

• Ylide Formation: Suspend the phosphonium salt from Step A (1.0 eq) in anhydrous THF under an inert atmosphere. Cool the suspension to 0 °C in an ice bath. Add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise. Allow the mixture to warm to room temperature and stir for 1 hour. A color change (often to deep red or orange) indicates ylide formation.

• Wittig Reaction: Cool the mixture back to 0 °C and add a solution of furan-2-carbaldehyde (1.1 eq) in anhydrous THF dropwise.

• Reaction & Quench: Stir the reaction at room temperature for 3 hours. Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl).

• Extraction & Purification: Extract the mixture with ethyl acetate (3x). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to isolate (4-Bromophenyl)diphenylphosphine oxide.

Future Perspectives

The utility of the (4-Bromophenyl)diphenylphosphine oxide scaffold is continually expanding. Its derivatives are being explored not just as classical enzyme inhibitors but also as key components in more advanced therapeutic modalities. The ability to precisely tune the electronics and sterics of the appended aryl group makes this scaffold ideal for developing:

• PROTACs and Molecular Glues: The phosphine oxide can serve as a strong H-bonding anchor to an E3 ligase or target protein, while the appended moiety can be elaborated into a linker or warhead.

• Covalent Inhibitors: The scaffold can be functionalized with a reactive group (e.g., an acrylamide) to enable targeted covalent modification of a protein.

• Kinase Inhibitors: Following the precedent of brigatinib, derivatives are being investigated as inhibitors for a range of kinases where the P=O group can interact with the hinge region or other key residues.

By providing a robust, versatile, and functionally advantageous core, (4-Bromophenyl)diphenylphosphine oxide and its derivatives will undoubtedly continue to be a valuable asset in the medicinal chemist's toolbox, paving the way for the discovery of next-generation therapeutics.

References

• Finkbeiner, P., Hehn, J. P., & Gnamm, C. (2020). Phosphine Oxides from a Medicinal Chemist's Perspective: Physicochemical and in Vitro Parameters Relevant for Drug Discovery. Journal of Medicinal Chemistry, 63(13), 7081–7107. [Link]

• Rassukana, Y., Aleksandrova, A., Lega, D., Ryabukhin, S., & Volochnyuk, D. (2021). Dialkylphosphine Oxides: Synthetic Challenges and Medicinal Chemistry Application. ChemRxiv. [Link]

• Request PDF. (n.d.). Phosphine Oxides from a Medicinal Chemist's Perspective: Physicochemical and in Vitro Parameters Relevant for Drug Discovery. ResearchGate. [Link]

• Álvarez, E., et al. (2013). Palladium(II) complexes with a phosphino-oxime ligand: Synthesis, structure and applications to the catalytic rearrangement of aldoximes to amides and their dehydration to nitriles. Dalton Transactions, 42(3), 853-863. [Link]

• American Chemical Society. (n.d.). Phosphine oxides from a medicinal chemist's perspective. ACS Events. [Link]

• University of Arizona Libraries. (n.d.). Synthesis and Application of Air-Stable Secondary Phosphine Oxide, Oxime, and Amine-Phosphine Palladium(II) Complexes in Transfer Hydrogenation and Cross-Coupling Reactions. UA Campus Repository. [Link]

• Finkbeiner, P., Hehn, J. P., & Gnamm, C. (2020). Phosphine Oxides from a Medicinal Chemist's Perspective: Physicochemical and in Vitro Parameters Relevant for Drug Discovery. Journal of Medicinal Chemistry. [Link]

• ProQuest. (n.d.). Synthesis and Application of Air-Stable Secondary Phosphine Oxide, Oxime, and Amine-Phosphine Palladium(II) Complexes in Transfer Hydrogenation and Cross-Coupling Reactions. [Link]

• Angene. (n.d.). (4-Bromophenyl)diphenylphosphine Oxide: A Key Pharmaceutical Intermediate. [Link]

• Chen, J., Ren, Y., & Feng, Y. (2020). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ACS Omega, 5(26), 16087–16097. [Link]

• Allgreen Chemical. (n.d.). (4-bromophenyl)diphenylphosphine Oxide Cas No.5525-40-6. [Link]

• Chen, J., Ren, Y., & Feng, Y. (2020). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ACS Omega. [Link]

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• 2. Application of Phosphine Oxide in Medicinal Chemistry [bldpharm.com]
• 3. Phosphine Oxides from a Medicinal Chemist's Perspective: Physicochemical and in Vitro Parameters Relevant for Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Synthesis and Application of Air-Stable Secondary Phosphine Oxide, Oxime, and Amine-Phosphine Palladium(II) Complexes in Transfer Hydrogenation and Cross-Coupling Reactions [ir.ua.edu]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with (4-Bromophenyl)diphenylphosphine Oxide

Welcome to the technical support center for (4-Bromophenyl)diphenylphosphine oxide. This guide is designed for researchers, scientists, and professionals in drug development seeking to enhance the yield and efficiency of reactions involving this versatile reagent. Here, we move beyond simple protocols to provide in-depth troubleshooting, mechanistic insights, and practical solutions to common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (4-Bromophenyl)diphenylphosphine oxide in synthesis?

(4-Bromophenyl)diphenylphosphine oxide is a highly valuable building block in organic synthesis.[1] Its principal applications include serving as a key precursor for the synthesis of bulky, electron-rich phosphine ligands, which are crucial for various cross-coupling reactions. The bromine atom provides a reactive handle for transformations like Suzuki-Miyaura or Buchwald-Hartwig aminations, while the diphenylphosphine oxide moiety can be reduced to the corresponding phosphine.

Q2: My cross-coupling reaction using a ligand derived from (4-Bromophenyl)diphenylphosphine oxide is sluggish or shows low conversion. What are the first parameters I should investigate?

When facing low conversion in cross-coupling reactions, a systematic evaluation of your reaction setup is critical. Initially, focus on:

• Inert Atmosphere: Ensure a strictly inert atmosphere (argon or nitrogen) is maintained, as the active Pd(0) catalyst is sensitive to oxygen.[2] Solvents should be thoroughly degassed.

• Reagent Purity: Verify the purity of all reagents, including the aryl halide, boronic acid (or amine), base, and your phosphine ligand. Impurities can poison the catalyst.

• Catalyst and Ligand Integrity: Use fresh, high-purity palladium precursors and ligands. Palladium black precipitation is a visual indicator of catalyst decomposition.[3]

Q3: How does the electronic nature of the phosphine ligand, derived from (4-Bromophenyl)diphenylphosphine oxide, influence the outcome of a Suzuki-Miyaura reaction?

The electronic properties of the phosphine ligand are paramount. For Suzuki-Miyaura couplings of aryl halides, electron-rich phosphine ligands are commonly employed as they accelerate the oxidative addition step.[4] However, in some cases, such as with aryl diazonium salts where oxidative addition is already facile, electron-poor phosphines can be more effective and offer greater resistance to oxidation.[4] The triarylphosphine derived from (4-Bromophenyl)diphenylphosphine oxide can be functionalized to tune its electronic properties.

Q4: I am struggling with the removal of triphenylphosphine oxide (a related byproduct) from my reaction mixture. What are some effective purification strategies?

The removal of triphenylphosphine oxide (TPPO), a common byproduct in reactions like the Wittig and Mitsunobu, can be challenging due to its polarity.[5] Effective, chromatography-free methods include:

• Precipitation: Utilizing differences in solubility, TPPO can be precipitated from nonpolar solvents like hexane or diethyl ether.[6][7][8][9]

• Metal Salt Complexation: Treatment with zinc chloride (ZnCl₂) can precipitate a TPPO-Zn complex from polar organic solvents.[8]

• Acid-Base Extraction: Conversion to a salt using an acid can facilitate its removal through extraction.[6]

Troubleshooting Guide: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful tool for carbon-carbon bond formation. When using a ligand synthesized from (4-Bromophenyl)diphenylphosphine oxide, several factors can influence the reaction's success.

Problem: Low Yield in the Suzuki-Miyaura Coupling of an Aryl Bromide

A low yield can stem from issues within the catalytic cycle: oxidative addition, transmetalation, or reductive elimination.

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting low yields.

Detailed Analysis and Solutions

Parameter	Potential Issue	Causality & Explanation	Recommended Action & Protocol
Catalyst System	Inactive catalyst or inappropriate ligand-to-metal ratio.	The active Pd(0) species is stabilized by the phosphine ligand. An incorrect ratio can lead to catalyst decomposition or the formation of inactive species. Bulky, electron-rich ligands generally promote efficient oxidative addition and reductive elimination.[2]	Action: Screen different palladium precursors (e.g., Pd(OAc)₂, Pd₂(dba)₃) and vary the ligand-to-palladium ratio (typically 1:1 to 4:1). Protocol: To a degassed solution of the aryl bromide (1 mmol) and boronic acid (1.2 mmol) in your chosen solvent, add the palladium precursor (1-5 mol%) and the phosphine ligand.
Base	Incorrect base strength or poor solubility.	The base is crucial for activating the boronic acid to form the boronate, which is necessary for transmetalation.[3] The choice of base can significantly impact the reaction rate. For electron-rich boronic acids, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker ones like Na₂CO₃.[3]	Action: Screen a range of bases such as K₂CO₃, K₃PO₄, and Cs₂CO₃. Protocol: Add 2-3 equivalents of the selected base to the reaction mixture. Ensure vigorous stirring to overcome solubility issues, especially with inorganic bases in organic solvents.
Solvent	Poor reagent solubility or unfavorable reaction kinetics.	The solvent must solubilize the organic substrates, the catalyst, and, to some extent, the base or the boronate intermediate. A mixture of an organic solvent (e.g., dioxane, toluene) and water is often used to dissolve the inorganic base and facilitate transmetalation.[2][10]	Action: Test different solvent systems. Common choices include 1,4-dioxane/water, THF/water, or toluene/water.[2][10] The optimal ratio may need to be determined empirically. Protocol: Use a degassed solvent mixture, typically in a 4:1 or 5:1 organic to water ratio.
Temperature	Suboptimal reaction temperature.	Cross-coupling reactions often require elevated temperatures to proceed at a reasonable rate.[2] However, excessively high temperatures can lead to catalyst decomposition or side reactions.	Action: Optimize the reaction temperature. Start at a moderate temperature (e.g., 80 °C) and adjust as needed based on reaction monitoring (e.g., by TLC or GC/MS).

Troubleshooting Guide: Buchwald-Hartwig Amination

(4-Bromophenyl)diphenylphosphine oxide can be a precursor to ligands used in the Buchwald-Hartwig amination for C-N bond formation. The success of this reaction is highly dependent on the ligand structure and reaction conditions.

Problem: Low Conversion in the Amination of an Aryl Halide

Low conversion can be due to an inefficient catalyst, catalyst inhibition, or unfavorable reaction equilibria.

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: A simplified catalytic cycle for the Buchwald-Hartwig amination.

Detailed Analysis and Solutions

Parameter	Potential Issue	Causality & Explanation	Recommended Action & Protocol
Ligand Choice	Steric hindrance or inappropriate electronics.	For sterically hindered amines, bulky biarylphosphine ligands are often necessary to promote reductive elimination.[2] The ligand's "bite angle" and cone angle are critical. Bidentate phosphine ligands like BINAP or DPPF can be effective for primary amines.[11]	Action: If using a custom ligand derived from (4-Bromophenyl)diphenylphosphine oxide, consider if its steric and electronic properties are suitable for your specific amine and aryl halide. It may be necessary to compare its performance to commercially available, well-established ligands like XPhos or SPhos.[2][12]
Base	Insufficient strength or nucleophilicity.	A strong, non-nucleophilic base is required to deprotonate the amine or the intermediate palladium complex.[2] Common choices include sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS). The base must be fresh and handled under inert conditions.	Action: Use a strong, non-nucleophilic base. Ensure it is of high purity and freshly opened or properly stored. Protocol: In an oven-dried reaction tube under an inert atmosphere, charge the palladium precatalyst, ligand, base (1.4 mmol), and aryl halide (1.0 mmol). Then add the amine (1.4 mmol) and anhydrous solvent.[13]
Solvent	Presence of water or coordinating ability.	Anhydrous, degassed solvents like toluene or dioxane are typically used. Water can lead to hydrodehalogenation of the aryl halide as a side product.[2] Some solvents can coordinate to the palladium center and inhibit catalysis.	Action: Use freshly distilled, anhydrous, and degassed solvents. Protocol: Add the anhydrous solvent (e.g., 1,4-dioxane) via syringe to the reaction mixture under a positive pressure of an inert gas.

Guide: Reduction of (4-Bromophenyl)diphenylphosphine Oxide

To utilize (4-Bromophenyl)diphenylphosphine oxide as a precursor to a phosphine ligand, the phosphine oxide must be reduced. This step can be challenging, and the choice of reducing agent is critical to avoid unwanted side reactions.

Common Reducing Agents and Conditions

Reducing Agent	Typical Conditions	Advantages	Considerations
Silanes (e.g., HSiCl₃, PhSiH₃, TMDS)	Often used with a base (e.g., Et₃N) or a titanium catalyst (e.g., Ti(OiPr)₄).[14]	Generally high yielding and can be stereospecific (retention or inversion depending on the specific silane and conditions). TMDS is a mild and selective option.[15]	Trichlorosilane is corrosive and moisture-sensitive. Phenylsilane can be sluggish.
Lithium Aluminum Hydride (LiAlH₄)	Typically used in ethereal solvents like THF or diethyl ether.	A powerful and often effective reducing agent.	Non-selective and will reduce many other functional groups. Requires careful handling due to its high reactivity with protic solvents.
Oxalyl Chloride/TMEDA	A milder, metal-free reduction method.	Avoids the use of highly reactive metal hydrides, making it safer and more scalable.[15]	The reaction mechanism involves the formation of a P(V) halophosphonium salt.

Experimental Protocol: Reduction using TMDS and a Titanium Catalyst

This protocol describes a mild and efficient reduction of a tertiary phosphine oxide.[15]

• Setup: In a flame-dried flask under an inert atmosphere (argon or nitrogen), dissolve (4-Bromophenyl)diphenylphosphine oxide (1 equivalent) in anhydrous toluene.

• Catalyst Addition: Add titanium(IV) isopropoxide (Ti(OiPr)₄, catalytic amount, e.g., 5-10 mol%).

• Reducing Agent Addition: Add tetramethyldisiloxane (TMDS, 1.5-2 equivalents) dropwise to the stirred solution.

• Reaction: Heat the reaction mixture (e.g., to 80-110 °C) and monitor its progress by TLC or ³¹P NMR spectroscopy.

• Workup: Upon completion, cool the reaction to room temperature and carefully quench with an aqueous solution (e.g., saturated NaHCO₃). Extract the product with an organic solvent, dry the organic layer (e.g., over MgSO₄), and concentrate under reduced pressure.

• Purification: The crude phosphine can be purified by column chromatography or crystallization.

Note: The resulting (4-bromophenyl)diphenylphosphine is air-sensitive and should be handled under an inert atmosphere.

References

• A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers - Chemical Science (RSC Publishing).
• P–C coupling of 4-bromophenyl-(diphenylphosphine oxide) with (EtO)2P(O)H.
• Troubleshooting low yield in 3-Butylpyridine functionalization - Benchchem.
• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands.
• Buchwald–Hartwig amination - Wikipedia.
• A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers - PMC - PubMed Central.
• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature.
• A computational study of phosphine ligand effects in Suzuki-Miyaura coupling.

• . Available from:

• A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers - ResearchGate.
• Remove Sticky Reagents during Workup.
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed - Semantic Scholar.
• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature.
• Enabling Suzuki-Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - ResearchGate.
• Technical Support Center: Troubleshooting Low Yields in Reactions Involving Triphenylphosphine Under Phase-Transfer Conditions - Benchchem.
• The Buchwald–Hartwig Amination After 25 Years - the University of Groningen research portal.
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - NIH.
• Removing Triphenylphosphine Oxide.
• Understanding the Use of Phosphine-(EWO) Ligands in Negishi Cross-Coupling: Experimental and Density Functional Theory Mechanistic Study | Organometallics - ACS Publications.
• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal.
• Work up tips: Reactions with Triphenylphosphine oxide: If your product is stable and relatively-non polar, a good way of removi - Shenvi Lab.
• (4-Bromophenyl)diphenylphosphine oxide - ChemScene.
• Phosphine synthesis by reduction - Organic Chemistry Portal.
• Reduction of phosphine oxides to phosphines | Request PDF - ResearchGate.
• Suzuki reaction - Wikipedia.
• (4-Bromophenyl)diphenylphosphine Oxide: A Key Pharmaceutical Intermediate.
• (4-Bromophenyl)diphenylphosphine Oxide | C18H14BrOP | CID 11268306 - PubChem.
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction - PMC - NIH.
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction | ACS Omega - ACS Publications.
• Effect of base and solvent on 4-(Diphenylamino)benzeneboronic acid reactivity - Benchchem.
• Application Notes and Protocols: Solvent Effects on (4-Bromo-2,5-dimethoxyphenyl)boronic Acid Reactions - Benchchem.
• Role of catalyst in organic synthesis - Curr Trends Pharm Pharm Chem.
• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature.

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• 6. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. chem.rochester.edu [chem.rochester.edu]
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• 10. benchchem.com [benchchem.com]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. researchgate.net [researchgate.net]
• 15. Phosphine synthesis by reduction [organic-chemistry.org]

Technical Support Center: Purification of (4-Bromophenyl)diphenylphosphine Oxide

Welcome to the technical support center for (4-Bromophenyl)diphenylphosphine oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for the purification of this important synthetic intermediate. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower you to troubleshoot and optimize your purification processes effectively.

Frequently Asked Questions (FAQs)

Q1: What are the typical physical properties of (4-Bromophenyl)diphenylphosphine oxide that are relevant for its purification?

A1: Understanding the physicochemical properties of (4-Bromophenyl)diphenylphosphine oxide is crucial for selecting an appropriate purification strategy. Key properties include:

Property	Value	Significance for Purification
CAS Number	5525-40-6[1][2][3]	For accurate identification and literature search.
Molecular Formula	C₁₈H₁₄BrOP[1]	Indicates a relatively non-volatile compound.
Molecular Weight	~357.19 g/mol [4]	Useful for calculating molar equivalents and yields.
Appearance	White to off-white solid/crystal[4]	The color can be an initial indicator of purity.
Melting Point	153-157 °C	A sharp melting point range is indicative of high purity.
Polarity	High	The phosphine oxide group imparts significant polarity.

Q2: What are the most common impurities found in crude (4-Bromophenyl)diphenylphosphine oxide?

A2: The impurities in your crude product will largely depend on the synthetic route used. Common synthesis methods, such as the Grignard reaction or transition metal-catalyzed cross-coupling reactions, can lead to specific byproducts. Potential impurities may include:

• Unreacted starting materials: Such as bromobenzene, diphenylphosphine oxide, or related precursors.

• Homocoupling products: For example, biphenyl from a Grignard reaction.

• Solvent residues: Residual solvents from the reaction or initial work-up.

• Triphenylphosphine oxide (TPPO): If triphenylphosphine was used as a ligand or reagent in a preceding step, its oxide is a very common and often difficult-to-remove impurity.[5]

Q3: What is the recommended first-pass purification method for a new batch of crude (4-Bromophenyl)diphenylphosphine oxide?

A3: For a first attempt at purification, recrystallization is often the most straightforward and scalable method. It is generally less labor-intensive than column chromatography for larger quantities. The choice of solvent is critical and should be determined experimentally. A good starting point is to test the solubility of your crude product in a range of solvents of varying polarities, such as ethanol, isopropanol, ethyl acetate, and toluene, both at room temperature and at their boiling points.

Troubleshooting Guides

Recrystallization Issues

Problem: My (4-Bromophenyl)diphenylphosphine oxide oils out during recrystallization instead of forming crystals.

• Cause: The boiling point of the recrystallization solvent may be higher than the melting point of the impure compound. Alternatively, the concentration of impurities is too high, leading to a significant depression of the melting point.

• Solution:

  • Switch to a lower-boiling solvent. If you are using a high-boiling solvent like toluene, try a lower-boiling one such as ethyl acetate or a mixture of solvents.

  • Use a solvent/anti-solvent system. Dissolve the crude product in a minimal amount of a good solvent (e.g., dichloromethane or acetone) at room temperature. Then, slowly add a non-polar "anti-solvent" (e.g., hexane or pentane) until the solution becomes cloudy. Gently warm the mixture until it becomes clear again, and then allow it to cool slowly.

  • Reduce the amount of solvent. Using an excessive amount of solvent can sometimes promote oiling out. Try to use the minimum amount of hot solvent required to fully dissolve the solid.

Problem: The recovery from recrystallization is very low.

• Cause: The compound may be too soluble in the chosen solvent, even at room temperature.

• Solution:

  • Cool the crystallization mixture in an ice bath. This will further decrease the solubility of your product and promote more complete precipitation.

  • Partially evaporate the solvent. If your product is still too soluble, carefully evaporate some of the solvent to increase the concentration and induce further crystallization.

  • Choose a different solvent. Your compound may be less soluble in another solvent system. Re-evaluate your solvent screen to find a solvent in which your compound has high solubility at elevated temperatures but low solubility at room temperature or below.

Column Chromatography Issues

Problem: I am not getting good separation of (4-Bromophenyl)diphenylphosphine oxide from impurities on a silica gel column.

• Cause: The chosen eluent system may not be optimal for the separation. The high polarity of phosphine oxides can lead to tailing and co-elution with other polar impurities.[5]

• Solution:

  • Optimize the solvent system using Thin Layer Chromatography (TLC). Before running a column, test various solvent systems with TLC. A good solvent system will give your product an Rf value of approximately 0.2-0.3. For (4-Bromophenyl)diphenylphosphine oxide, start with a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate. Gradually increase the proportion of ethyl acetate. If separation is still poor, you can try a more polar system, such as dichloromethane/methanol.

  • Use a gradient elution. Start with a less polar solvent system to elute non-polar impurities, and then gradually increase the polarity of the eluent to elute your product. This can improve separation and sharpen the peaks.

  • Consider a different stationary phase. If silica gel (which is acidic) is causing degradation of your compound or poor separation, you could try using neutral or basic alumina.

Problem: My compound is streaking or tailing on the chromatography column.

• Cause: This is a common issue with polar compounds like phosphine oxides. It can be caused by overloading the column, poor solubility in the eluent, or strong interactions with the stationary phase.

• Solution:

  • Load less material onto the column. Overloading is a frequent cause of poor separation. Use a larger column or reduce the amount of crude product.

  • Ensure the compound is fully dissolved before loading. Dissolve your crude product in a minimal amount of the eluent or a slightly stronger solvent before loading it onto the column.

  • Add a small amount of a more polar solvent to the eluent. For example, adding 0.5-1% of triethylamine to the eluent can sometimes reduce tailing for basic compounds, although this is less likely to be the issue for a phosphine oxide. A small amount of methanol in a dichloromethane eluent can help to reduce tailing of polar compounds.

Experimental Protocols

Protocol 1: Recrystallization from an Ethanol/Water System

This protocol is a good starting point for recrystallization, leveraging the high solubility of many organics in hot ethanol and their reduced solubility in the presence of water upon cooling.

• Place the crude (4-Bromophenyl)diphenylphosphine oxide in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• While the solution is still hot, add hot water dropwise until the solution becomes faintly turbid.

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Allow the flask to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum.

Protocol 2: Flash Column Chromatography

This protocol outlines a standard flash column chromatography procedure on silica gel.

• Prepare the column: Pack a glass column with silica gel as a slurry in the initial eluent.

• Determine the eluent: Use TLC to find an appropriate solvent system. A good starting point is a mixture of hexane and ethyl acetate (e.g., starting with 9:1 and moving to more polar mixtures).

• Load the sample: Dissolve the crude (4-Bromophenyl)diphenylphosphine oxide in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel. Evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this to the top of the column.

• Elute the column: Add the eluent to the top of the column and apply gentle pressure to begin the elution.

• Collect and analyze fractions: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine and evaporate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified (4-Bromophenyl)diphenylphosphine oxide.

Visualizations

Purification Workflow Decision Tree

Caption: Decision tree for purification of (4-Bromophenyl)diphenylphosphine oxide.

Logic for Solvent Selection in Recrystallization

Caption: Logic for selecting a suitable recrystallization solvent.

References

• Chemical-Suppliers. (4-broMophenyl)diphenylphosphine oxide | CAS 5525-40-6. Available at: [Link]

• American Elements. (4-Bromophenyl)diphenylphosphine oxide | CAS 5525-40-6. Available at: [Link]

• PubChem. (4-Bromophenyl)diphenylphosphine Oxide | C18H14BrOP | CID 11268306. Available at: [Link]

Sources

• 1. (4-broMophenyl)diphenylphosphine oxide | CAS 5525-40-6 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. americanelements.com [americanelements.com]
• 3. (4-Bromophenyl)diphenylphosphine Oxide | C18H14BrOP | CID 11268306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Suzuki Coupling with (4-Bromophenyl)diphenylphosphine oxide

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving (4-bromophenyl)diphenylphosphine oxide. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this important building block in their synthetic endeavors. The electron-withdrawing nature of the diphenylphosphine oxide group makes this substrate particularly reactive and, at times, susceptible to specific side reactions. This document provides in-depth, field-proven insights to help you navigate these challenges, optimize your reaction conditions, and achieve high yields of your desired products.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when using (4-bromophenyl)diphenylphosphine oxide in Suzuki coupling reactions.

Q1: My reaction yield is consistently low, and I'm seeing several byproducts. What are the most common side reactions with this substrate?

A1: Low yields with this substrate typically stem from three primary competing side reactions: dehalogenation of the starting material, protodeboronation of the boronic acid coupling partner, and homocoupling of the boronic acid.[1][2]

• Dehalogenation results in the formation of triphenylphosphine oxide, where the bromine atom on your starting material is replaced by a hydrogen.[3]

• Protodeboronation consumes your boronic acid or ester, converting it into a simple arene, which halts the productive catalytic cycle.[4]

• Homocoupling of the boronic acid leads to the formation of a symmetrical biaryl byproduct, which can complicate purification.[5]

Identifying these byproducts via LC-MS or NMR analysis of your crude reaction mixture is the first critical step in diagnosing the problem.

Q2: I've confirmed the presence of triphenylphosphine oxide in my crude mixture. What is causing this dehalogenation, and how can I prevent it?

A2: Dehalogenation is a frequent side reaction where the aryl bromide is reduced instead of coupled.[3] The mechanism involves the formation of a palladium-hydride (Pd-H) species, which can arise from the base, solvent (especially alcohols), or trace water.[5][6] This Pd-H intermediate can then undergo reductive elimination with the aryl group to yield the dehalogenated product.[6]

To suppress dehalogenation:

• Base Selection: Avoid strong alkoxide bases if possible. Weaker inorganic bases like potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) are often better choices.[6]

• Solvent Choice: Use anhydrous, aprotic solvents like dioxane or toluene. Avoid alcohol-based solvents which can act as hydride sources.[6]

• Ligand Optimization: Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos). These ligands accelerate the rate of reductive elimination for the desired cross-coupled product, helping it to outcompete the dehalogenation pathway.[6][7]

Q3: My boronic acid starting material is being consumed, but not to form the desired product. What is protodeboronation and how is it mitigated?

A3: Protodeboronation is the protonolysis of the carbon-boron bond, replacing it with a carbon-hydrogen bond.[8] This side reaction is highly dependent on pH, temperature, and water content.[4] Both acid- and base-catalyzed mechanisms exist.[8]

Key strategies to minimize protodeboronation include:

• Use Stable Boron Reagents: Switch from a boronic acid to a more stable boronate ester, such as a pinacol or MIDA boronate ester.[8][9] These reagents "slow-release" the boronic acid into the reaction, keeping its concentration low and minimizing decomposition.[8]

• Control Water Content: While a small amount of water is often necessary, excessive amounts can accelerate protodeboronation. Use a carefully controlled solvent system, such as a 4:1 or 5:1 mixture of dioxane:water.[10]

• Optimize Base and Temperature: High temperatures and prolonged reaction times can exacerbate the issue.[4] Use the mildest base and lowest temperature that still afford a reasonable reaction rate.

Q4: I'm observing a symmetrical biaryl byproduct. What is this, and why does it form?

A4: This byproduct is the result of boronic acid homocoupling. This reaction is often promoted by the presence of oxygen in the reaction mixture.[5] Oxygen can oxidize the active Pd(0) catalyst to Pd(II), which can then enter a separate catalytic cycle that couples two molecules of the boronic acid.[5] Homocoupling can also be a pathway for the initial reduction of a Pd(II) precatalyst to the active Pd(0) species.[5]

To prevent homocoupling:

• Thorough Degassing: It is absolutely critical to remove dissolved oxygen from your solvents and the reaction headspace. This can be achieved by bubbling an inert gas (argon or nitrogen) through the solvent for 20-30 minutes or by using several freeze-pump-thaw cycles.[1][10]

• Use a Pd(0) Source: Starting with a Pd(0) precatalyst like Pd₂(dba)₃ or using a Pd(II) precatalyst that rapidly and cleanly reduces to Pd(0) can minimize side reactions that occur during an inefficient reduction step.[5]

Part 2: Troubleshooting Guide

This table provides a quick reference for diagnosing and solving common problems during the Suzuki coupling of (4-bromophenyl)diphenylphosphine oxide.

Symptom	Probable Cause(s)	Recommended Solutions
Low or No Conversion of Starting Material	1. Inactive Catalyst System.[10]2. Poor Base/Solvent Solubility.[11]3. Reaction temperature is too low.	1. Switch to a more active catalyst system (e.g., a Buchwald precatalyst with a biarylphosphine ligand like SPhos or XPhos).[11][12]2. Ensure the chosen base is soluble in the reaction medium or use a phase-transfer catalyst.3. Cautiously increase the reaction temperature in 10 °C increments.
Significant Dehalogenation Byproduct	1. Hydride source present (solvent, base).[6]2. Slow reductive elimination of the desired product.[7]3. High reaction temperature or long reaction time.[3]	1. Use an aprotic solvent (dioxane, toluene) and a non-hydroxide base (K₃PO₄, Cs₂CO₃).[6]2. Use a bulky, electron-rich phosphine ligand to accelerate reductive elimination.[7]3. Attempt the reaction at a lower temperature with a more active catalyst.
Significant Protodeboronation Byproduct	1. Unstable boronic acid.[9]2. Excessive water in the reaction mixture.[4]3. Base is too strong or reaction time is too long.[4]	1. Replace the boronic acid with a more stable MIDA or pinacol boronate ester.[8]2. Use anhydrous solvents and add a controlled amount of water (e.g., 4:1 dioxane:water).3. Use a weaker base (e.g., K₂CO₃) and monitor the reaction to avoid unnecessary heating time.[4]
Significant Homocoupling Byproduct	1. Oxygen present in the reaction mixture.[5]2. Inefficient reduction of a Pd(II) precatalyst.[5]	1. Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere (Ar or N₂).[1]2. Use a Pd(0) source like Pd₂(dba)₃ or a highly efficient precatalyst system.
Reaction Mixture Turns Black	1. Catalyst decomposition to palladium black.[10]2. Ligand degradation.	1. Ensure the phosphine ligand-to-palladium ratio is sufficient (typically 1:1 to 2:1).2. Use a more robust ligand that is stable at the reaction temperature.3. Consider if the temperature is too high for the chosen catalyst system.[10]

Part 3: Key Mechanistic Pathways & Visualizations

Understanding the desired catalytic cycle and the pathways of competing side reactions is crucial for effective troubleshooting.

The Suzuki-Miyaura Catalytic Cycle

The productive cycle involves three key steps: oxidative addition of the aryl bromide to the Pd(0) catalyst, transmetalation of the organic group from the boron atom to the palladium center, and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.[13]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Side Reaction Pathways

The following diagrams illustrate the mechanisms of the most common undesired reactions.

Sources

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. benchchem.com [benchchem.com]
• 7. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protodeboronation - Wikipedia [en.wikipedia.org]
• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. reddit.com [reddit.com]
• 12. benchchem.com [benchchem.com]
• 13. Suzuki reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Catalyst Deactivation with (4-Bromophenyl)diphenylphosphine Oxide Ligands

Welcome to the technical support center dedicated to addressing challenges in catalysis, with a special focus on leveraging (4--Bromophenyl)diphenylphosphine oxide to combat catalyst deactivation. This guide is designed for researchers, scientists, and drug development professionals who encounter catalyst instability in their synthetic endeavors. Here, we merge foundational principles with practical, field-tested solutions to empower you to optimize your catalytic reactions.

Part 1: The Challenge of Catalyst Deactivation & The Promise of Phosphine Oxide Ligands

Catalyst deactivation is a pervasive issue in organic synthesis, leading to diminished yields, stalled reactions, and inconsistent results.[1][2] Common deactivation pathways include the agglomeration of the active catalytic species into inactive forms like palladium black, oxidation of the metal center, and ligand degradation.[1][2][3] The formation of palladium black is a clear visual indicator of catalyst decomposition.[3]

Phosphine oxides, traditionally considered byproducts of phosphine ligand oxidation, have emerged as valuable additives that can stabilize catalytic systems.[4][5] Their efficacy stems from a weak, labile coordination to the metal center, which helps prevent catalyst agglomeration and decomposition without impeding the catalytic cycle.[4] (4-Bromophenyl)diphenylphosphine oxide, in particular, offers a unique combination of electronic and steric properties that make it an effective stabilizing agent in a variety of cross-coupling reactions.[6][7]

Part 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of (4-Bromophenyl)diphenylphosphine oxide and related challenges in catalysis.

Q1: What are the initial indicators of catalyst deactivation in my reaction?

A1: The primary signs of catalyst deactivation include:

• Low or no product yield: This is the most direct sign that your catalytic system is not functioning correctly.[2]

• Reaction stalling: The reaction begins as expected but then slows down or ceases before the starting material is fully consumed.[2]

• Formation of palladium black: The appearance of a black precipitate is a strong indication that the active Pd(0) catalyst has aggregated into an inactive form.[1][2][3]

• Inconsistent results: A lack of reproducibility between reaction batches can often be linked to the inconsistent handling of air-sensitive reagents, leading to varying degrees of catalyst deactivation.[2]

Q2: How does (4-Bromophenyl)diphenylphosphine oxide help prevent catalyst deactivation?

A2: (4-Bromophenyl)diphenylphosphine oxide acts as a stabilizing ligand.[4] The phosphoryl oxygen can coordinate weakly to the palladium center. This labile interaction helps to prevent the aggregation of palladium atoms into inactive palladium black, thereby maintaining a consistent concentration of the active catalyst throughout the reaction.[4] This leads to more reproducible reaction rates and higher overall yields.[4]

Q3: For which types of cross-coupling reactions is (4-Bromophenyl)diphenylphosphine oxide most effective?

A3: While its application is broad, (4-Bromophenyl)diphenylphosphine oxide and similar phosphine oxide ligands have shown significant benefits in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations, particularly in "ligandless" systems or when using sterically demanding substrates where catalyst stability is a concern.[4][8][9][10][11]

Q4: What is the recommended ligand-to-metal ratio when using (4-Bromophenyl)diphenylphosphine oxide as a stabilizing additive?

A4: While the optimal ratio can be reaction-dependent, a good starting point is a 1:1 or 2:1 ratio of the phosphine oxide ligand to the palladium precursor.[3][4] In some cases, a slight excess of the phosphine oxide may be beneficial; however, a large excess can sometimes inhibit the reaction.[3] It is always advisable to screen the ligand-to-metal ratio for your specific system.

Q5: How should I handle and store (4-Bromophenyl)diphenylphosphine oxide?

A5: (4-Bromophenyl)diphenylphosphine oxide is generally a stable solid.[7][12] However, like most phosphine derivatives, it is good practice to store it in a cool, dry place, away from strong oxidizing agents.[2][13] While it is not as air-sensitive as many phosphine ligands, handling it under an inert atmosphere, especially when preparing stock solutions, can help ensure its purity and consistency in catalytic performance.[2]

Q6: Is it possible to regenerate a catalyst that has already deactivated?

A6: In some instances, catalyst regeneration is feasible. For heterogeneous catalysts, methods like washing with solvents to remove adsorbed organic species or thermal treatments can restore activity.[14][15][16][17] For homogeneous catalysts that have formed palladium black, regeneration is generally not practical within the reaction mixture. The focus should be on preventing deactivation in the first place.

Part 3: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during catalytic reactions.

Issue 1: Low or No Catalytic Activity from the Outset

Possible Cause	Troubleshooting Steps
Incorrect Ligand-to-Metal Ratio	Verify the stoichiometry of your (4-Bromophenyl)diphenylphosphine oxide to the palladium precursor. An incorrect ratio can lead to the formation of inactive palladium species.[3]
Impure Reagents	Use fresh, high-purity catalyst, ligands, and base. Decomposed reagents can act as catalyst poisons.[1]
Insufficient Degassing	Ensure all solvents are thoroughly degassed to remove oxygen, which can oxidize the active Pd(0) catalyst.[3] Employing freeze-pump-thaw cycles is a robust method for degassing.[1]
Incorrect Reaction Temperature	Verify the reaction temperature. Some catalytic systems are highly sensitive to temperature fluctuations.[2]

Issue 2: High Initial Activity Followed by Rapid Deactivation

Possible Cause	Troubleshooting Steps
Catalyst Decomposition	The formation of palladium black is a key indicator.[1] Increase the concentration of the stabilizing (4-Bromophenyl)diphenylphosphine oxide ligand or consider a lower reaction temperature.[3]
Product Inhibition	The product of the reaction may be coordinating to the catalyst and inhibiting further turnover. Diluting the reaction or performing the reaction in a flow system can sometimes mitigate this.
Air or Moisture Contamination	A slow leak in your reaction setup can introduce oxygen and moisture over time. Ensure all joints are well-sealed and maintain a positive pressure of inert gas.[3]

Issue 3: Poor Product Selectivity

Possible Cause	Troubleshooting Steps
Formation of Undesired Catalytic Species	The stabilizing ligand may influence the formation of different active species. Screen different ligand-to-metal ratios and reaction temperatures.
Side Reactions	The reaction conditions (solvent, base, temperature) may be promoting side reactions. A thorough optimization of these parameters is recommended.

Part 4: Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction Utilizing (4-Bromophenyl)diphenylphosphine Oxide as a Stabilizing Ligand

• Reaction Setup: To an oven-dried Schlenk flask, add the aryl halide (1.0 mmol), the boronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• Catalyst and Ligand Addition: In a separate vial under an inert atmosphere, add the palladium precursor (e.g., Pd(OAc)₂, 0.02 mmol) and (4-Bromophenyl)diphenylphosphine oxide (0.04 mmol).

• Solvent Addition: Add degassed solvent (e.g., toluene, 5 mL) to the Schlenk flask containing the substrates and base.

• Initiation: Add the catalyst/ligand mixture to the reaction flask.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC or GC/MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Monitoring Catalyst Deactivation

• Sample Preparation: At various time points during the reaction, carefully extract a small aliquot of the reaction mixture under an inert atmosphere.

• Analysis: Dilute the aliquot with a suitable solvent and analyze by GC/MS or LC/MS to determine the conversion to the product.

• Visual Inspection: Visually inspect the reaction mixture for the formation of any precipitate (e.g., palladium black).

• Data Plotting: Plot the percent conversion versus time. A plateau in the curve before the complete consumption of the starting material is indicative of catalyst deactivation.

Part 5: Visualizations and Data

Diagrams

Caption: Common pathways for catalyst deactivation.

Caption: Proposed mechanism of catalyst stabilization.

Data Presentation

Table 1: Hypothetical Comparison of Catalyst Performance in a Suzuki Coupling Reaction

Entry	Stabilizing Ligand	Catalyst Loading (mol%)	Time (h)	Conversion (%)	Observations
1	None	2	4	45	Significant palladium black formation
2	(4-Bromophenyl)diphenylphosphine oxide	2	4	95	Homogeneous solution, no precipitate
3	None	1	6	30	Reaction stalled after 2 hours
4	(4-Bromophenyl)diphenylphosphine oxide	1	6	88	Slight darkening of the solution over time

References

• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW) - MDPI. (2022-12-01). Available from: [Link]

• Recycling of Gas Phase Residual Dichloromethane by Hydrodechlorination: Regeneration of Deactivated Pd/C Catalysts - Semantic Scholar. (2019-08-29). Available from: [Link]

• US4152291A - Regeneration of palladium hydrogenation catalyst - Google Patents.

• Regeneration of palladium based catalyst for methane abatment - DCL Inc. Available from: [Link]

• Spent Palladium on Alumina Catalyst Regeneration for Hydrogen Peroxide Production - Science Signpost Publishing Inc. (2020-01-25). Available from: [Link]

• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction | ACS Omega - ACS Publications. (2020-06-23). Available from: [Link]

• P–C coupling of 4-bromophenyl-(diphenylphosphine oxide) with (EtO)2P(O)H. - ResearchGate. Available from: [Link]

• Activation and Deactivation of Neutral Palladium(II) Phosphinesulfonato Polymerization Catalysts | Organometallics - ACS Publications. (2012-11-13). Available from: [Link]

• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed - Semantic Scholar. (2020-06-23). Available from: [Link]

• Phosphine Oxides as Stabilizing Ligands for the Palladium-Catalyzed Cross-Coupling of Potassium Aryldimethylsilanolates - NIH. Available from: [Link]

• Diverse Catalytic Applications of Phosphine Oxide‐Based Metal Complexes - ResearchGate. Available from: [Link]

• Gold nanoparticles functionalized by phosphine oxide derivatives: characterization and influence of ligand structure on their stability - PMC - PubMed Central. Available from: [Link]

• Phosphine Oxide Based Supramolecular Ligands in the Rhodium-Catalyzed Asymmetric Hydrogenation | Organometallics - ACS Publications. (2019-08-28). Available from: [Link]

• Phosphine Ligand Oxidation : r/Chempros - Reddit. (2021-12-19). Available from: [Link]

• Catalysts Deactivation, Poisoning and Regeneration - MDPI. Available from: [Link]

• Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions - White Rose eTheses Online. Available from: [Link]

• (PDF) Catalyst Deactivation, Poisoning and Regeneration - ResearchGate. (2019-08-05). Available from: [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH. Available from: [Link]

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• Catalyst Deactivation, Poisoning and Regeneration - MDPI. Available from: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI. Available from: [Link]

• Customized (4-bromophenyl)diphenylphosphine Oxide Cas No. 5525-40-6 Manufacturers, Suppliers - Good Price - ALLGREEN. Available from: [Link]

• Science Talks Lecture 145: Acceptor Caged Phosphine Ligands - YouTube. (2024-06-21). Available from: [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands - ResearchGate. (2025-08-09). Available from: [Link]

• Understanding the Use of Phosphine-(EWO) Ligands in Negishi Cross-Coupling: Experimental and Density Functional Theory Mechanistic Study | Organometallics - ACS Publications. (2021-03-26). Available from: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available from: [Link]

• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Available from: [Link]

• The Buchwald–Hartwig Amination After 25 Years - the University of Groningen research portal. Available from: [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available from: [Link]

• Mixed Phosphine—Phosphine Oxide Ligands - ResearchGate. (2025-08-06). Available from: [Link]

• Heck Reaction - Organic Chemistry Portal. Available from: [Link]

• What is the role of PPh3 in Heck coupling? - ResearchGate. (2014-03-25). Available from: [Link]

• Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC - NIH. (2018-09-01). Available from: [Link]

• Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis - University of Windsor. Available from: [Link]

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Technical Support Center: Optimizing Reaction Temperature for (4-Bromophenyl)diphenylphosphine Oxide Catalytic Systems

Introduction

Welcome to the technical support guide for (4-Bromophenyl)diphenylphosphine oxide. This compound is a versatile organophosphorus molecule frequently utilized as a ligand or ligand precursor in transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling.[1][2] The success of these catalytic transformations is critically dependent on a well-optimized set of reaction parameters, with temperature being one of the most influential variables.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth, field-proven insights into optimizing and troubleshooting reaction temperatures when using (4-Bromophenyl)diphenylphosphine oxide and related phosphine oxide catalyst systems. We will move beyond simple procedural steps to explain the underlying chemical principles, ensuring you can make informed, effective decisions in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of (4-Bromophenyl)diphenylphosphine oxide in a catalytic reaction?

A1: (4-Bromophenyl)diphenylphosphine oxide primarily serves as a pre-ligand or ligand for transition metal catalysts, most notably palladium.[3] In many palladium-catalyzed cross-coupling reactions, such as the Hirao reaction, phosphine oxides can be involved in the formation of the active catalytic species.[3][4] The P=O bond and the aryl groups influence the electronic and steric properties of the metal center, thereby affecting its catalytic activity and stability.

Q2: What is a sensible starting temperature for a new reaction I am developing with this catalyst system?

A2: For most palladium-catalyzed cross-coupling reactions, a starting temperature in the range of 60–80 °C is a pragmatic choice.[5] This range is often sufficient to overcome the activation energy for key steps like oxidative addition without being overly aggressive, which could risk catalyst decomposition or byproduct formation.[3][6] However, the optimal temperature is highly specific to the substrates, solvent, and base used, and empirical optimization is always necessary.

Q3: My reaction is not proceeding at room temperature. Is this normal?

A3: Yes, this is very common. Many catalytic cycles, particularly the rate-determining oxidative addition step in cross-coupling reactions, have a significant activation energy barrier.[3] Thermal energy is required to overcome this barrier and initiate the catalytic process efficiently. While some highly active catalyst systems can operate at room temperature, many require heating to achieve a reasonable reaction rate.

Q4: How does excessive heat impact the stability of the catalyst?

A4: High temperatures can be detrimental to the catalyst's health and longevity. The primary deactivation pathways promoted by excessive heat include:

• Ligand Degradation: Thermal stress can lead to the cleavage of P-C bonds within the phosphine oxide ligand, destroying its ability to coordinate to the metal center.[7]

• Formation of Inactive Metal Species: At elevated temperatures, the phosphine oxide ligand may be less effective at stabilizing the active L-Pd(0) species. This can lead to the irreversible aggregation of the metal into catalytically inactive palladium black.[7]

• Promotion of Side Reactions: High thermal energy can enable undesired reaction pathways for your substrates or products, leading to a complex mixture and reduced yield.[6]

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific experimental problems in a direct question-and-answer format, providing both the causal explanation and a logical troubleshooting workflow.

Q1: My reaction is extremely sluggish or has stalled completely. My first instinct is to increase the temperature significantly. Is this the correct approach?

A1: While insufficient temperature is a likely cause, a drastic, uncontrolled increase is not recommended. A stalled reaction could also stem from impure reagents, catalyst poisoning, or a failure to generate the active catalytic species.[8][9]

Causality Explained: According to the Arrhenius principle, reaction rates increase with temperature. A higher temperature provides the necessary energy to overcome the activation barrier of the rate-limiting step in the catalytic cycle. However, the stability of the catalyst and substrates has its own temperature limits. The goal is to find the "sweet spot" where the reaction proceeds efficiently without significant degradation.

Troubleshooting Protocol:

• Verify Reagent and Atmosphere Integrity: Before adjusting temperature, confirm that all reagents are pure and that the reaction is under a strictly inert atmosphere. Oxygen can be a potent poison for many palladium catalysts, leading to the formation of inactive oxides.[6]

• Implement Incremental Temperature Increases: Raise the temperature in controlled steps (e.g., 10–20 °C increments). After each increase, allow the reaction to equilibrate for a set period (e.g., 30-60 minutes) and monitor the progress by a suitable analytical method (TLC, GC-MS, LC-MS).

• Observe for Visual Cues of Decomposition: A common sign of catalyst death at high temperatures is the formation of a black precipitate (palladium black).[7] If this occurs, the temperature is too high.

• Execute a Systematic Screening: If the issue persists, a more formal temperature screening experiment is warranted. See the detailed protocol in the next section.

Q2: I increased the temperature and my starting material was consumed quickly, but my yield is low and I have multiple new spots on my TLC plate. What is happening?

A2: You have likely entered a temperature regime where side reactions or product decomposition are occurring at a rate competitive with your desired transformation. Selectivity is often highly dependent on temperature.[5]

Causality Explained: Every potential reaction in your flask has its own activation energy. While your desired reaction may be dominant at 80 °C, a competing pathway (e.g., substrate dimerization, elimination, or decomposition) might have a higher activation energy and only become significant at 100 °C or 120 °C.[6] By supplying excessive thermal energy, you are inadvertently promoting these undesired outcomes.

Troubleshooting Protocol:

• Reduce the Temperature: Immediately revert to the last known temperature where good selectivity was observed.

• Perform Granular Optimization: Conduct a more detailed temperature screen in a narrower range. For example, if 80 °C was clean but slow and 100 °C was fast but messy, screen at 80, 85, 90, and 95 °C to find the optimal balance.

• Re-evaluate Other Parameters: Sometimes, a change in solvent or base can improve selectivity, allowing the reaction to be run cleanly at a slightly higher temperature for a better rate.[10] For instance, a more coordinating solvent might stabilize the catalyst, preventing side reactions.

Q3: My reaction mixture turned dark brown or black after I started heating it. Is the reaction ruined?

A3: The formation of a black precipitate is a strong indicator of catalyst decomposition into palladium black, an inactive, aggregated form of Pd(0).[7] While the reaction may not be completely ruined (some catalyst may remain in solution), its rate will be severely diminished or halted. This is a clear sign that your reaction conditions are too harsh for the catalyst system.

Causality Explained: The phosphine oxide ligand's job is to stabilize the catalytically active, monomeric Pd(0) species. At high temperatures, the ligand exchange dynamics can change, or the ligand itself may degrade. If a Pd(0) center is not sufficiently shielded by ligands, it will rapidly and irreversibly aggregate with other Pd(0) centers, crashing out of solution as palladium black.

Troubleshooting Protocol:

• Lower the Temperature: This is the most critical first step to prevent further decomposition.

• Increase Ligand-to-Metal Ratio: In some cases, adding a slight excess of the phosphine oxide ligand (e.g., increasing from 1.1 to 1.5 equivalents relative to the palladium source) can provide a more saturated metal center that is more resistant to aggregation.[8]

• Ensure Strict Anaerobic Conditions: Re-check your inert atmosphere setup. The presence of oxygen can accelerate decomposition pathways.[6]

Experimental Protocols & Data Presentation

Protocol 1: Systematic Reaction Temperature Screening

This protocol outlines a parallel experiment to efficiently determine the optimal reaction temperature.

Methodology:

• Setup: In an inert atmosphere glovebox or using Schlenk technique, prepare 5 identical reaction vials or flasks.

• Reagent Addition: To each vial, add the palladium precursor (e.g., Pd(OAc)₂), (4-Bromophenyl)diphenylphosphine oxide ligand, substrates, base, and solvent in the correct stoichiometry.

• Heating: Place each vial in a separate well of a pre-heated parallel synthesis block or in individual heating blocks set to different temperatures (e.g., 40 °C, 60 °C, 80 °C, 100 °C, 120 °C ).

• Monitoring: At regular intervals (e.g., 1h, 3h, 6h, 12h), take a small, quenched aliquot from each reaction and analyze by a suitable method (e.g., LC-MS) to determine the percent conversion of the limiting starting material.

• Analysis: After a set time (e.g., 24 hours or when the most promising reaction is complete), cool all reactions, work them up identically, and isolate the product. Calculate the isolated yield and assess purity (e.g., by NMR or LC-MS).

Data Summary: Hypothetical Temperature Screening

The results of such an experiment can be summarized in a table for clear comparison.

Temperature (°C)	Time for >95% Conversion (h)	Isolated Yield (%)	Purity / Key Byproducts Observed
40	> 24	15	Mostly unreacted starting material
60	18	78	Clean, trace impurities
80	6	92	Excellent, baseline purity
100	2	81	Noticeable byproduct formation
120	1	55	Significant decomposition, dark mixture

Based on this hypothetical data, 80 °C is the optimal temperature.

Visualized Workflows and Concepts

Diagram 1: Temperature Optimization Workflow

This diagram illustrates the logical decision-making process for temperature optimization.

Caption: A logical workflow for systematic temperature optimization.

Diagram 2: Influence of Temperature on a Catalytic Cycle

This diagram shows how temperature affects the key stages of a generic palladium cross-coupling reaction.

Caption: Temperature impacts both desired rates and catalyst stability.

References

• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction.ACS Omega.
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed - Semantic Scholar.Semantic Scholar.
• Mastering Palladium Catalyzed Cross-Coupling Reactions: The Critical Role of In Situ Pre-catalyst Reduction Design.ResearchGate.
• Palladium-Catalyzed C–P Bond-Forming Reactions of Aryl Nonaflates Accelerated by Iodide.The Journal of Organic Chemistry.
• P–C coupling of 4-bromophenyl-(diphenylphosphine oxide) with (EtO)2P(O)H.ResearchGate.
• Technical Support Center: Troubleshooting sSPhos Catalyst Deactivation.Benchchem.
• Technical Support Center: Catalyst Poisoning in Cross-Coupling with 2-Iodobenzoate.Benchchem.
• Reaction condition optimization, regarding solvent, temperature, catalyst concentration, oxidant, and oxidant amount.ResearchGate.
• (4-Bromophenyl)diphenylphosphine Oxide: A Key Pharmaceutical Intermediate.Benchchem.
• Cross-Coupling Reaction Manual: Desk Reference.Sigma-Aldrich.
• Focusing on the Catalysts of the Pd- and Ni-Catalyzed Hirao Reactions.MDPI.
• Optimization of reaction conditions for 2-[2-(4-Bromophenyl)ethoxy]ethanol synthesis.Benchchem.

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stability issues of (4-Bromophenyl)diphenylphosphine oxide under reaction conditions

Welcome to the technical support guide for (4-Bromophenyl)diphenylphosphine oxide. This resource is designed for researchers, scientists, and professionals in drug development who utilize this versatile reagent in their synthetic endeavors. Here, we address common stability issues and provide practical, field-tested solutions to ensure the success of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section covers general questions regarding the stability and handling of (4-Bromophenyl)diphenylphosphine oxide.

Q1: What is the general stability and recommended storage for (4-Bromophenyl)diphenylphosphine oxide?

(4-Bromophenyl)diphenylphosphine oxide is a crystalline solid that is generally stable under ambient conditions.[1][2] For long-term storage, it is recommended to keep the compound in a tightly sealed container in a cool, dry place, away from direct sunlight. Like many triarylphosphine oxides, it is mechanically and thermally stable.[1]

Q2: Is (4-Bromophenyl)diphenylphosphine oxide sensitive to air or moisture?

Triarylphosphine oxides are typically not sensitive to air or moisture.[3] However, as with most reagents, it is good laboratory practice to minimize exposure to atmospheric moisture to prevent potential hydration, which could be a concern in highly sensitive reactions.

Q3: What is the thermal stability of (4-Bromophenyl)diphenylphosphine oxide?

Q4: Is the P=O bond in (4-Bromophenyl)diphenylphosphine oxide reactive?

The P=O bond is a strong, polar bond that is generally unreactive under many standard organic reaction conditions.[5] The oxygen atom possesses a lone pair and can act as a hydrogen bond acceptor, which is a key feature in its use as a crystallization aid.[3] While direct reactions involving the P=O bond are uncommon, it can be reduced using strong reducing agents like trichlorosilane.[5]

Q5: Can the C-Br bond be selectively cleaved without affecting the phosphine oxide moiety?

Yes, the C-Br bond is the primary site of reactivity in many cross-coupling reactions. The phosphine oxide group is generally stable under the conditions used for reactions like Suzuki-Miyaura and Buchwald-Hartwig amination, where the C-Br bond is selectively activated by a transition metal catalyst.[6][7][8]

Q6: Is the C-P bond susceptible to cleavage?

Cleavage of the C-P bond in triarylphosphine oxides is possible but typically requires harsh conditions or specific reagents, such as strong reducing agents like sodium metal.[9][10][11] Under typical cross-coupling conditions, the C-P bond is significantly more stable than the C-Br bond and remains intact. Deleterious C-P bond cleavage can sometimes occur as an unexpected side reaction in organometallic catalysis, often as a catalyst deactivation pathway.[12]

Section 2: Troubleshooting Guide for Common Synthetic Applications

This section provides a question-and-answer formatted guide to troubleshoot specific issues encountered during common reactions involving (4-Bromophenyl)diphenylphosphine oxide.

Issue 1: Low Yield in Suzuki-Miyaura Cross-Coupling Reactions

Q: I am performing a Suzuki-Miyaura reaction with (4-Bromophenyl)diphenylphosphine oxide and a boronic acid, but I am observing low yields of the desired biarylphosphine oxide. What are the potential causes and solutions?

A: Low yields in Suzuki-Miyaura couplings can stem from several factors. Here is a systematic approach to troubleshoot the issue:

Potential Causes & Solutions:

Potential Cause	Explanation & Troubleshooting Steps
Inefficient Catalyst Activity	The choice of palladium catalyst and ligand is crucial. While standard catalysts like Pd(PPh₃)₄ can be effective, more electron-rich and bulky phosphine ligands often improve reaction rates and yields, especially with challenging substrates.[13] Action: Consider screening different ligands (e.g., dialkylbiaryl phosphines) or using a more active pre-catalyst.[6][13]
Improper Base Selection or Strength	The base is critical for activating the boronic acid.[14] Common bases include K₂CO₃, Cs₂CO₃, and K₃PO₄.[6] The choice of base can depend on the specific boronic acid and solvent. Action: If using a weaker base like NaHCO₃, try switching to a stronger base such as K₃PO₄. Ensure the base is finely powdered and anhydrous.
Solvent Effects	The solvent can significantly influence the reaction. Common solvents include toluene, dioxane, and DMF. A mixture of an organic solvent and water is often necessary to dissolve both the organic and inorganic reagents. Action: Ensure adequate water is present to dissolve the base. If solubility is an issue, consider a different solvent system.
Boronic Acid Decomposition	Boronic acids can undergo decomposition (protodeborylation) under the reaction conditions, especially at elevated temperatures. Action: Use a slight excess of the boronic acid (e.g., 1.1-1.5 equivalents). Add the boronic acid to the reaction mixture just before heating.
Oxygen Contamination	While many modern Suzuki protocols are relatively robust, oxygen can deactivate the Pd(0) catalyst. Action: Ensure the reaction is set up under an inert atmosphere (e.g., Nitrogen or Argon) by properly degassing the solvent and purging the reaction vessel.

Experimental Workflow: Troubleshooting a Suzuki-Miyaura Reaction

dot graph TD { A[Start: Low Yield Observed] --> B{Is the Catalyst System Optimal?}; B -->|No| C[Screen Different Pd Catalysts/Ligands]; B -->|Yes| D{Is the Base and Solvent System Correct?}; C --> D; D -->|No| E[Try a Stronger Base (e.g., K3PO4) and Ensure Proper Solvent/Water Ratio]; D -->|Yes| F{Is the Boronic Acid Stable?}; E --> F; F -->|No| G[Use a Slight Excess of Boronic Acid and Add it Last]; F -->|Yes| H{Is the Reaction Adequately Degassed?}; G --> H; H -->|No| I[Improve Degassing Procedure]; H -->|Yes| J[Analyze for Byproducts to Identify Decomposition Pathways]; I --> J; J --> K[End: Optimized Reaction]; } enddot Caption: Troubleshooting workflow for low yields in Suzuki-Miyaura reactions.

Issue 2: Side Reactions in Buchwald-Hartwig Amination

Q: I am attempting a Buchwald-Hartwig amination with (4-Bromophenyl)diphenylphosphine oxide and an amine, but I am observing significant byproduct formation and incomplete conversion. How can I improve the reaction outcome?

A: The Buchwald-Hartwig amination is a powerful tool for C-N bond formation, but its success is highly dependent on the catalyst system and reaction conditions.[7]

Potential Causes & Solutions:

Potential Cause	Explanation & Troubleshooting Steps
Inappropriate Ligand Choice	The ligand is critical for stabilizing the palladium catalyst and facilitating the catalytic cycle. Sterically hindered and electron-rich phosphine ligands are often required.[15][16] Action: For couplings with (4-Bromophenyl)diphenylphosphine oxide, ligands like X-Phos or other bulky biaryl phosphines are often effective.[8] If using a simple phosphine like P(t-Bu)₃, consider switching to a more specialized ligand.
Base Incompatibility	Strong, non-nucleophilic bases like NaOt-Bu or K₃PO₄ are typically used.[17] Using a weaker or nucleophilic base can lead to side reactions or poor catalyst turnover. Action: Ensure you are using a suitable strong base. NaOt-Bu is a common and effective choice.
Reaction Temperature and Time	While some Buchwald-Hartwig reactions can proceed at room temperature, others require heating.[15] Insufficient temperature can lead to low conversion, while excessive heat can cause catalyst decomposition or side reactions. Action: Optimize the reaction temperature. Start at a moderate temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or GC-MS.
Formation of Hydrodehalogenated Byproduct	The formation of diphenylphosphine oxide (where the bromine has been replaced by hydrogen) is a common byproduct resulting from catalyst decomposition pathways or reactions with trace water. Action: Ensure anhydrous conditions. Use dry solvents and reagents. The choice of ligand can also influence the propensity for this side reaction.

Decision Diagram: Optimizing Buchwald-Hartwig Amination

Issue 3: Unexpected Cleavage of the C-P Bond

Q: During a reaction involving a strong nucleophile or base, I suspect cleavage of the C-P bond in (4-Bromophenyl)diphenylphosphine oxide is occurring. Is this plausible and how can it be avoided?

A: While generally robust, the C-P bond in triarylphosphine oxides can be cleaved under certain conditions, particularly with strong organometallic reagents or reducing agents.[9][18]

Plausible Scenarios and Mitigation Strategies:

• Reaction with Strong Organometallic Reagents: Reagents like organolithiums or Grignard reagents can, in some cases, act as nucleophiles and attack the phosphorus center, leading to the displacement of a phenyl or the bromophenyl group.[18]

  • Mitigation: If using such reagents, perform the reaction at low temperatures (e.g., -78 °C) to favor the desired reaction pathway over C-P bond cleavage. Consider using less reactive organometallic reagents if possible.

• Reductive Cleavage Conditions: The use of strong reducing agents, particularly alkali metals like sodium, can lead to selective cleavage of the C-P bond.[9][11]

  • Mitigation: Avoid the use of harsh reducing conditions if the integrity of the phosphine oxide moiety is desired. If a reduction is necessary elsewhere in the molecule, choose a milder reagent that is chemoselective.

• Palladium-Catalyzed Side Reactions: Although less common, certain palladium catalytic cycles can involve intermediates that lead to P-C bond cleavage, which is often a catalyst deactivation pathway.[12]

  • Mitigation: This is often ligand-dependent. If you suspect catalyst-mediated decomposition, screening different ancillary ligands may identify a more stable catalytic system.

References

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• Jeß, A., Andre, M., & Hiller, W. (2019). Hydrogen peroxide adducts of triarylphosphine oxides. Dalton Transactions, 48(35), 13291-13304. [Link]

• Zhang, J.-Q., Ikawa, E., Fujino, H., Naganawa, Y., Nakajima, Y., & Han, L.-B. (2020). Selective C–P(O) Bond Cleavage of Organophosphine Oxides by Sodium. The Journal of Organic Chemistry. [Link]

• Wang, X., et al. (2020). Controlling P–C/C–H Bond Cleavage in Nickel Bis(diphosphine) Complexes. Inorganic Chemistry, 59(18), 13396-13406. [Link]

• Zhang, J.-Q., et al. (2020). Selective C–P(O) Bond Cleavage of Organophosphine Oxides by Sodium. The Journal of Organic Chemistry. [Link]

• Al-Masum, M., & Livinghouse, T. (2007). C–P vs C–H Bond Cleavage of Triphenylphosphine at Platinum(0): Mechanism of Formation, Reactivity, Redox Chemistry, and NMR Chemical Shift Calculations of a μ-Phosphanido Diplatinum(II) Platform. Organometallics, 26(24), 5837-5840. [Link]

• Jeß, A., Andre, M., & Hiller, W. (2019). Hydrogen peroxide adducts of triarylphosphine oxides. Dalton Transactions. [Link]

• Gorbachuk, E. V., et al. (2016). Thermal stability of primary and secondary phosphine oxides formed as a reaction of phosphine oxide with ketones. Phosphorus, Sulfur, and Silicon and the Related Elements, 191(11-12), 1534-1536. [Link]

• Keglevich, G., et al. (2018). Pd-Catalyzed Hirao P–C Coupling Reactions with Dihalogenobenzenes without the Usual P-Ligands under MW Conditions. Molecules, 23(11), 2957. [Link]

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• Gandeepan, P., et al. (2022). Ultralong room temperature phosphorescence and ultraviolet fluorescence from simple triarylphosphine oxides. Journal of Materials Chemistry C, 10(20), 7862-7869. [Link]

• Li, G. Y. (2002). The First Phosphine Oxide Ligand Precursors for Transition Metal Catalyzed Cross-Coupling Reactions: C-C, C-N, and C-S Bond Formation on Unactivated Aryl Chlorides. Angewandte Chemie International Edition, 41(9), 1567-1570. [Link]

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• Organic Chemistry Portal. (n.d.). Phosphine oxide synthesis by substitution or addition. [Link]

• Procter, D. J. (2020). Isodesmic metathesis chemistry - a novel way to recycle P(V). ORCA - Online Research @ Cardiff. [Link]

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• University of North Georgia. (n.d.). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. [Link]

• Wikipedia. (n.d.). Phosphine oxides. [Link]

• Aslam, S., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 26(16), 4987. [Link]

• Keglevich, G., & Kiss, N. Z. (2017). New Developments on the Hirao Reactions, Especially from “Green” Point of View. Current Green Chemistry, 4(2), 79-93. [Link]

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• Chen, Y., et al. (2023). Facile Synthesis of Bis-Diphenylphosphine Oxide as a Flame Retardant for Epoxy Resins. Polymers, 15(18), 3794. [Link]

• Bruneau, A., & Jutand, A. (2013). Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. Israel Journal of Chemistry, 53(11-12), 856-867. [Link]

• Emmerling, F., et al. (2007). Suzuki-reaction of 4-bromophenol with phenyl boronic acid into 4-phenylphenol. ResearchGate. [Link]

• Ruijter, E., & Orru, R. V. A. (2020). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 59(39), 16832-16834. [Link]

• Science of Synthesis. (n.d.). Product Class 41: Arylphosphine Oxides. [Link]

• Ábrányi-Balogh, P., et al. (2019). Exploring the Stability of Primary Phosphine Oxides: Correlation with Primary Phosphine′s Air‐Stability?. Chemistry – A European Journal, 25(23), 5963-5973. [Link]

• Keglevich, G. (2018). Aryl group – A leaving group in Arylphosphine oxides. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473. [Link]

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• 2. chemscene.com [chemscene.com]
• 3. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
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• 5. Phosphine oxides - Wikipedia [en.wikipedia.org]
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• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 9. Selective C-P(O) Bond Cleavage of Organophosphine Oxides by Sodium [organic-chemistry.org]
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• 12. par.nsf.gov [par.nsf.gov]
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preventing byproduct formation when using (4-Bromophenyl)diphenylphosphine oxide

Technical Support Center: (4-Bromophenyl)diphenylphosphine Oxide

Welcome to the Technical Support Center for (4-Bromophenyl)diphenylphosphine oxide. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of using this versatile reagent and minimize the formation of unwanted byproducts in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (4-Bromophenyl)diphenylphosphine oxide and what are its primary applications?

(4-Bromophenyl)diphenylphosphine oxide is a tertiary phosphine oxide. These compounds are widely used as precursors for synthesizing tertiary phosphines, which are crucial ligands in transition metal catalysis.[1] They also find applications as organocatalysts in asymmetric synthesis and as ligands in the formation of transition metal complexes.[1] Specifically, the bromo-functional group on this molecule allows for its use in cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce a diphenylphosphine oxide moiety into a larger molecule.

Q2: I am observing a byproduct with a mass corresponding to triphenylphosphine oxide in my reaction. What could be the cause?

The formation of triphenylphosphine oxide (TPPO) as a byproduct when using (4-Bromophenyl)diphenylphosphine oxide can occur through a few pathways, particularly in reactions involving phosphonium salts.[1][2] In some instances, especially under basic conditions, the bond between the phosphorus atom and the bromophenyl group can be cleaved, leading to the formation of TPPO.[2] This is more likely if there are competing reaction pathways or if the reaction conditions are harsh.

Q3: My reaction is sluggish, and I suspect the reagent has degraded. How can I assess the purity of (4-Bromophenyl)diphenylphosphine oxide?

The most effective method for assessing the purity of phosphine oxides and detecting common impurities is ³¹P NMR spectroscopy.[3][4] This technique provides distinct and well-separated chemical shifts for the phosphine oxide and potential byproducts like the corresponding phosphine or other phosphorus-containing species. This allows for direct quantification of impurities by comparing the integration of the respective signals.

Q4: Can (4-Bromophenyl)diphenylphosphine oxide be reduced to the corresponding phosphine during my reaction?

Yes, the reduction of phosphine oxides to phosphines is a known transformation.[5][6][7] While this typically requires specific reducing agents like silanes, it's crucial to be aware of the possibility, especially if your reaction mixture contains reagents with reducing properties.[5][8] Unintentional reduction can lead to the formation of (4-Bromophenyl)diphenylphosphine, which can act as a ligand for transition metal catalysts and potentially lead to undesired side reactions.

Troubleshooting Guide: Byproduct Formation

This section addresses common issues related to byproduct formation when using (4-Bromophenyl)diphenylphosphine oxide and provides targeted solutions.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Formation of Triphenylphosphine Oxide (TPPO)	Cleavage of the P-C(bromophenyl) bond, often promoted by strong bases or high temperatures.[1][2]	- Optimize Base: Use a milder base or a stoichiometric amount. The choice of base can significantly influence the reaction pathway.[9][10] - Lower Reaction Temperature: If the reaction kinetics allow, reducing the temperature can minimize decomposition.
Hydrolysis of the Phosphine Oxide	Presence of water in the reaction mixture, especially under acidic or basic conditions.[11][12][13]	- Use Anhydrous Conditions: Ensure all solvents and reagents are thoroughly dried. Employing techniques like using molecular sieves can be beneficial.[3][4] - Control pH: If aqueous workup is necessary, perform it at a neutral pH to minimize hydrolysis.
Homocoupling of (4-Bromophenyl)diphenylphosphine oxide	In palladium-catalyzed cross-coupling reactions, this can occur as a side reaction, particularly if the transmetalation step is slow.[9]	- Optimize Catalyst System: Screen different palladium precursors and ligands. Bulky electron-rich phosphine ligands can sometimes suppress homocoupling.[9] - Control Stoichiometry: Ensure the boronic acid or ester is present in a slight excess.
Formation of Debrominated Product (Diphenylphosphine oxide)	Reductive debromination can occur in the presence of a hydrogen source and a suitable catalyst.	- Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize side reactions. - Scrutinize Reagents: Ensure that none of the reagents are acting as an unforeseen reducing agent.

Experimental Protocol: Minimizing Byproduct Formation in a Suzuki-Miyaura Coupling

This protocol provides a general framework for a Suzuki-Miyaura cross-coupling reaction using (4-Bromophenyl)diphenylphosphine oxide, with an emphasis on minimizing byproduct formation.

Objective: To couple (4-Bromophenyl)diphenylphosphine oxide with an arylboronic acid.

Materials:

• (4-Bromophenyl)diphenylphosphine oxide

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Anhydrous solvent (e.g., Toluene, Dioxane, or DMF)

• Degassed water

Step-by-Step Methodology:

• Reagent Preparation:

  • Ensure (4-Bromophenyl)diphenylphosphine oxide is pure by checking its ³¹P NMR spectrum.

  • Thoroughly dry all solvents and reagents. Degas the solvents by bubbling with an inert gas (N₂ or Ar) for at least 30 minutes.

• Reaction Setup:

  • To a flame-dried Schlenk flask under an inert atmosphere, add (4-Bromophenyl)diphenylphosphine oxide (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (2.0 equiv).

  • Add the palladium catalyst (typically 1-5 mol%).

  • Add the anhydrous, degassed solvent.

• Reaction Execution:

  • Stir the reaction mixture at the desired temperature (e.g., 80-100 °C). The optimal temperature may need to be determined experimentally.

  • Monitor the reaction progress by TLC or LC-MS.

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the reaction mixture through a pad of celite to remove the palladium catalyst.

  • Wash the celite pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel. A gradient elution system (e.g., hexanes/ethyl acetate) is often effective.

Causality Behind Experimental Choices:

• Anhydrous and Degassed Conditions: The use of dry and oxygen-free conditions is critical to prevent hydrolysis of the phosphine oxide and to maintain the activity of the palladium catalyst.[9]

• Choice of Base: The base plays a crucial role in the transmetalation step of the Suzuki-Miyaura catalytic cycle.[9][10] Using a suitable base can accelerate the desired reaction and suppress side reactions.

• Monitoring the Reaction: Careful monitoring helps to determine the optimal reaction time and prevent the formation of degradation products due to prolonged heating.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting byproduct formation when using (4-Bromophenyl)diphenylphosphine oxide.

Caption: Troubleshooting workflow for byproduct formation.

References

• Wikipedia. Phosphine oxides. [Link]

• Organic Chemistry Portal. Phosphine synthesis by reduction. [Link]

• Grison, C., et al. (2015). Reduction of secondary and tertiary phosphine oxides to phosphines. Chemical Society Reviews, 44(11), 3525-3554.
• Li, Y., et al. (2012). Highly Chemoselective Metal-Free Reduction of Phosphine Oxides to Phosphines. Journal of the American Chemical Society, 134(44), 18349-18352.
• Huang, W., et al. (2021). Synthesis of tertiary phosphine oxides by alkaline hydrolysis of quaternary phosphonium zwitterions using excess t-BuOK and stoichiometric water.
• Keglevich, G. (2018). Reduction of phosphine oxides to phosphines.
• Paradies, J., et al. (2018). A Mild One-Pot Reduction of Phosphine(V) Oxides Affording Phosphines(III) and Their Metal Catalysts.
• Huang, W., et al. (2021).

• University of Rochester, Department of Chemistry. Workup: Triphenylphosphine Oxide. [Link]

• Wikiwand. Phosphine oxides. [Link]

• Keglevich, G., & Bálint, E. (2012). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 17(10), 12389-12423.
• TCI Chemicals. (2025). SAFETY DATA SHEET - (4-Bromophenyl)diphenylphosphine Oxide.
• Batesky, D. C., et al. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry, 82(19), 9931-9936.
• Herber, R. H., et al. (2010). Synthesis, purification, and characterization of phosphine oxides and their hydrogen peroxide adducts. Dalton Transactions, 39(40), 9634-9641.
• Herber, R. H., et al. (2010). Synthesis, purification, and characterization of phosphine oxides and their hydrogen peroxide adducts.
• BenchChem. (2025). Technical Support Center: Managing Phosphorus Ligand Impurities in Suzuki Coupling.
• TCI Chemicals. (2025). SAFETY DATA SHEET - (4-Bromophenyl)diphenylphosphine Oxide.
• Kotha, S., et al. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695.
• TCI AMERICA. (2018). B5459 - SDS.

• Wikipedia. Suzuki reaction. [Link]

• Chemistry Stack Exchange. What are the byproducts in a Suzuki reaction?. [Link]

• Huang, W., et al. (2020). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ACS Omega, 5(26), 16187-16198.
• Huang, W., et al. (2020). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. Semantic Scholar.

• PubChem. (4-Bromophenyl)diphenylphosphine Oxide. [Link]

• Huang, W., et al. (2020). Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. PMC.
• Gildner, P. G., & Colacot, T. J. (2018). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Organometallics, 37(12), 1891-1899.

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• 13. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Conversion Rates in Reactions Involving (4-Bromophenyl)diphenylphosphine Oxide

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting for low conversion rates in chemical reactions utilizing (4-Bromophenyl)diphenylphosphine oxide. As a key intermediate in pharmaceutical synthesis and materials science, ensuring high reaction yields is paramount.[1] This document moves beyond a simple checklist to explain the underlying chemical principles, empowering you to diagnose and resolve issues in your experimental work.

Frequently Asked Questions (FAQs)

Q1: My palladium-catalyzed cross-coupling reaction with (4-Bromophenyl)diphenylphosphine oxide is showing low conversion. What are the most likely causes?

Low conversion in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Hirao couplings, is a common challenge. The primary areas to investigate are the catalyst system, reaction conditions, and the quality of your reagents.

• Catalyst Deactivation: The palladium catalyst is central to the reaction's success.[2] Deactivation, often observed as the formation of palladium black, can severely limit your yield. This can be caused by impurities in the starting materials or solvent, or by thermal instability of the catalyst complex. The choice of ligand is also critical for catalyst stability and activity.[3][4]

• Suboptimal Reaction Conditions: Temperature, reaction time, and the choice of base and solvent all play a significant role in reaction kinetics.[3] An insufficient temperature may lead to an incomplete reaction, while excessive heat can promote side reactions and catalyst decomposition.

• Reagent Quality: The purity of (4-Bromophenyl)diphenylphosphine oxide, the coupling partner (e.g., boronic acid), and the base are all critical. Impurities can poison the catalyst or participate in unwanted side reactions.

Q2: I'm using (4-Bromophenyl)diphenylphosphine oxide in a Grignard reaction to synthesize a triarylphosphine oxide, but the yield is poor. What should I check?

Grignard reactions are sensitive to a number of factors that can lead to low conversion rates.

• Grignard Reagent Quality: The quality of the Grignard reagent is paramount. It can degrade upon exposure to air or moisture. It's often best to use freshly prepared Grignard reagents or to titrate commercially available solutions before use.

• Reaction Stoichiometry: Incorrect molar ratios of reactants can lead to incomplete conversion. Accurate weighing and dispensing of all reagents is crucial.

• Solvent Effects: The choice of solvent, typically an ether like THF or diethyl ether, is important. The solvent must be anhydrous, as water will quench the Grignard reagent.

• Side Reactions: Homocoupling of the Grignard reagent can be a significant side reaction, reducing the amount available to react with your phosphine oxide.[5]

Q3: Could impurities in my (4-Bromophenyl)diphenylphosphine oxide be the source of the low conversion?

Absolutely. The purity of your starting material is a critical factor. Commercially available (4-Bromophenyl)diphenylphosphine oxide typically has a purity of >98% (GC).[6] However, improper storage can lead to degradation. Potential impurities could include unreacted starting materials from its synthesis or hydrolysis products. It is always advisable to check the purity of your reagent by a suitable analytical method (e.g., NMR, GC-MS) if you suspect it to be the cause of your issues.

Troubleshooting Guides

Guide 1: Optimizing Palladium-Catalyzed Cross-Coupling Reactions

If you are experiencing low conversion in a palladium-catalyzed cross-coupling reaction, follow this systematic troubleshooting guide.

1. Catalyst System Evaluation:

• Palladium Pre-catalyst: Ensure your palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) is of high quality and has been stored correctly. Some pre-catalysts are air- and moisture-sensitive.

• Ligand Selection: The choice of phosphine ligand is crucial for stabilizing the active Pd(0) species and facilitating the catalytic cycle.[3][4] For challenging couplings, consider using more electron-rich and sterically bulky ligands.

• Catalyst Loading: While higher catalyst loading can increase the reaction rate, it can also lead to more side reactions and complicates purification. It is important to find the optimal catalyst loading for your specific reaction.[7]

2. Reaction Condition Optimization:

The following table provides a starting point for optimizing your reaction conditions.

Parameter	Recommendation	Rationale
Solvent	Anhydrous, degassed aprotic solvents (e.g., Toluene, Dioxane, THF).	Protic solvents can interfere with the catalyst and organometallic intermediates. Degassing removes oxygen, which can oxidize the active Pd(0) catalyst.
Base	A wide range of bases can be used (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).	The choice of base can significantly impact the reaction rate and yield. The optimal base is substrate-dependent and may require screening.
Temperature	Typically between 80-120 °C.	Higher temperatures can increase the reaction rate, but may also lead to catalyst decomposition and side reactions.
Reaction Time	Monitor the reaction by TLC or GC-MS to determine the optimal reaction time.	Insufficient reaction time will lead to incomplete conversion, while prolonged reaction times can result in product degradation.

Experimental Protocol: Small-Scale Reaction Optimization

• Set up a series of small-scale reactions in parallel, each with a variation in one parameter (e.g., ligand, solvent, base, or temperature).

• Charge each reaction vessel with (4-Bromophenyl)diphenylphosphine oxide, the coupling partner, and the base under an inert atmosphere.

• Add the solvent, followed by the palladium pre-catalyst and ligand.

• Heat the reactions to the desired temperature and monitor their progress over time.

• Analyze the conversion rate for each reaction to identify the optimal conditions.

Visualization: Troubleshooting Workflow for Cross-Coupling Reactions

Caption: A systematic approach to troubleshooting low conversion rates.

Guide 2: Addressing Low Yields in Grignard Reactions

For low yields in Grignard reactions with (4-Bromophenyl)diphenylphosphine oxide, consider the following steps.

1. Grignard Reagent Preparation and Handling:

• Fresh is Best: Whenever possible, prepare your Grignard reagent fresh before use.

• Titration: If using a commercial Grignard reagent, titrate it to determine its exact concentration.

• Inert Atmosphere: Grignard reagents are highly sensitive to air and moisture. All glassware should be oven-dried, and the reaction should be carried out under a positive pressure of an inert gas (e.g., Argon or Nitrogen).

2. Reaction Setup and Execution:

• Solvent Purity: Use anhydrous solvents. Consider using a solvent from a freshly opened bottle or distilling it over a suitable drying agent.

• Temperature Control: The initial formation of the Grignard reagent is often exothermic.[8] Maintain a controlled temperature during this step. The subsequent reaction with the phosphine oxide may require heating to go to completion.

Visualization: Key Steps in a Grignard Reaction

Caption: A simplified workflow for a Grignard reaction.

References

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development.
• Synthesis of Mixed Arylalkyl Tertiary Phosphines via the Grignard Approach. Molecules.
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development.
• Troubleshooting low conversion rates in Knoevenagel reactions. Benchchem.
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers.
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed by the Wittig Reaction. ACS Omega.
• (4-Bromophenyl)diphenylphosphine Oxide. TCI EUROPE N.V..
• Synthesis of secondary phosphine oxides by substitution at phosphorus by Grignard reagents.
• (4-Bromophenyl)diphenylphosphine oxide. Sigma-Aldrich.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals.
• Proposed reaction of vinyl phosphine oxide 12 with a Grignard reagent.
• Synthesis of phosphine oxide based amphiphilic molecules via ring-opening Wittig olefination of a macrocyclic phosphoranylidene. Semantic Scholar.
• (4-Bromophenyl)diphenylphosphine Oxide, min 98% (GC), 1 gram. Stellarnova.
• (4-Bromophenyl)diphenylphosphine oxide. BLD Pharm.
• (4-Bromophenyl)
• Technical Support Center: Optimization of Reaction Conditions for Ethynyl(diphenyl)phosphine Oxide. Benchchem.
• Synthesis of Aryldiphenylphosphine Oxides by Quaternization of Tertiary Diphenylphosphines with Aryl Bromides Followed. Semantic Scholar.
• (4-Bromophenyl)diphenylphosphine Oxide. PubChem.
• Reactions of Phosphine Oxides with Bromophosphoranimines; Synthesis and Unusual Rearrangements of O-Donor Stabilized Phosphoranimine Cations.
• The Grignard Reagents. Organometallics.
• A “green” variation of the Hirao reaction: the P–C coupling of diethyl phosphite, alkyl phenyl... RSC Publishing.
• Uses and Synthesis of Diphenylphosphine oxide. ChemicalBook.

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• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Strategies to Minimize Phosphine Oxide Impurities

Welcome to our technical support center dedicated to providing researchers, scientists, and drug development professionals with effective strategies for minimizing and removing phosphine oxide impurities from final products. This guide offers troubleshooting advice and frequently asked questions to address common challenges encountered during synthesis and purification.

As Senior Application Scientists, we understand that the persistent presence of phosphine oxides, particularly triphenylphosphine oxide (TPPO), can be a significant bottleneck in process chemistry. This guide is designed to provide not just protocols, but also the underlying chemical principles to empower you to make informed decisions for your specific system.

Troubleshooting Guide: Tackling Phosphine Oxide Impurities

Phosphine oxides, the common byproducts of widely used reactions like the Wittig, Mitsunobu, Staudinger, and Appel reactions, are notoriously difficult to remove due to their high polarity and crystalline nature.[1][2][3] The key to successful removal lies in exploiting the physicochemical differences between your desired product and the phosphine oxide impurity.

Issue 1: My primary purification by column chromatography is failing to separate my product from TPPO.

This is a frequent challenge, especially when the desired product has a polarity similar to TPPO.

Root Cause Analysis: Triphenylphosphine oxide is a moderately polar compound, which can cause it to co-elute with a wide range of organic molecules during silica gel chromatography.[4] Over-reliance on chromatography for bulk removal is often inefficient and not scalable.[1]

Troubleshooting Strategies:

• Pre-Chromatography Precipitation: The most effective strategy is to remove the bulk of the TPPO before attempting chromatography.

  • For Non-Polar Products: If your product is soluble in non-polar solvents, this is the most straightforward approach. After your reaction work-up, concentrate the crude material and triturate or suspend it in a non-polar solvent like diethyl ether, pentane, or hexane.[5][6][7] TPPO is poorly soluble in these solvents and will often precipitate, allowing for removal by simple filtration.[1][8][9]

  • For Polar Products: When the product is also polar, selective precipitation of TPPO is necessary. This can be achieved by forming an insoluble metal complex.

• Silica Plug Filtration: For smaller-scale reactions with non-polar products, a quick silica plug can be effective. Suspend the crude mixture in a minimal amount of a non-polar solvent (like a hexane/ether mixture) and pass it through a short pad of silica gel, eluting with a slightly more polar solvent like ether. The more polar TPPO will remain adsorbed at the top of the silica.[5][7] This may need to be repeated to achieve high purity.[5]

Issue 2: My product is polar, making non-polar solvent precipitation ineffective.

When your product is polar, you cannot simply precipitate the TPPO from a non-polar solvent without significant product loss.

Root Cause Analysis: The solubility properties of your product and TPPO are too similar in many common solvent systems. The strategy must shift from precipitating TPPO based on its own low solubility to converting it into a highly insoluble species.

Troubleshooting Strategies:

• Metal Salt Complexation: This is a powerful and scalable method.[3] TPPO acts as a Lewis base and can coordinate with metal salts to form complexes that are insoluble in many organic solvents.

  • Zinc Chloride (ZnCl₂): This method is particularly effective in polar solvents like ethanol, ethyl acetate, and even THF.[10][11] The addition of a ZnCl₂ solution precipitates the TPPO as a ZnCl₂(TPPO)₂ complex, which can be filtered off.[6][10]

  • Magnesium Chloride (MgCl₂): This salt can also be used to precipitate TPPO, though it is reported to be less effective in ethereal solvents like THF.[4][11] A solvent exchange to toluene or dichloromethane may be necessary.[4][11]

• Chemical Conversion: Reacting TPPO to form an insoluble salt is another excellent chromatography-free option.

  • Oxalyl Chloride: Treatment of the crude reaction mixture with oxalyl chloride at low temperatures generates an insoluble chlorophosphonium salt, which can be easily removed by filtration.[4][5]

Decision Workflow for TPPO Removal

This diagram outlines a logical approach to selecting the appropriate purification strategy based on product properties.

Sources

• 1. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
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• 5. Workup [chem.rochester.edu]
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• 10. pubs.acs.org [pubs.acs.org]
• 11. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to (4-Bromophenyl)diphenylphosphine Oxide and Other Phosphine Oxide Ligands in Catalysis

In the landscape of modern synthetic chemistry, particularly in the realm of transition metal catalysis, the judicious selection of ligands is paramount to achieving desired reactivity, selectivity, and efficiency. Among the diverse array of ligands, phosphine oxides have carved out a significant niche, not as primary actors in the catalytic cycle's intimate steps, but as crucial stabilizers of catalytically active metal centers.[1] This guide provides a comprehensive comparison of (4-Bromophenyl)diphenylphosphine oxide with other phosphine oxide ligands, offering researchers, scientists, and drug development professionals a technically grounded perspective supported by experimental data. Our focus will be on their application in palladium-catalyzed cross-coupling reactions, a cornerstone of modern carbon-carbon and carbon-heteroatom bond formation.

The Evolving Role of Phosphine Oxides: From Byproducts to Key Players

Historically, phosphine oxides were often viewed as the unwanted, stable byproducts of reactions involving phosphine ligands.[2] However, a paradigm shift has occurred, and these compounds are now recognized for their beneficial role as additives or ligands in various catalytic systems.[1][3] Their ability to coordinate to metal centers, typically through the oxygen atom, allows them to act as ancillary ligands that can prevent the agglomeration and precipitation of palladium nanoparticles, thereby maintaining a consistent concentration of the active catalyst in solution.[1] This stabilizing effect is particularly crucial in reactions where the active Pd(0) species is prone to decomposition.

The performance of a phosphine oxide ligand is intricately linked to its electronic and steric properties, which are in turn dictated by the substituents on the phosphorus atom. By modulating these substituents, one can fine-tune the ligand's ability to stabilize the catalyst and influence the overall reaction kinetics.

(4-Bromophenyl)diphenylphosphine Oxide: A Profile

(4-Bromophenyl)diphenylphosphine oxide is a triarylphosphine oxide characterized by the presence of a bromine atom at the para-position of one of the phenyl rings. This substitution imparts specific electronic properties to the molecule that distinguish it from its unsubstituted counterpart, triphenylphosphine oxide (TPPO), and other substituted analogues.

Molecular Structure:

Caption: Structure of (4-Bromophenyl)diphenylphosphine oxide.

The bromine atom is an electron-withdrawing group due to its electronegativity, yet it can also participate in resonance donation of its lone pair electrons to the aromatic ring. The overall effect on the electron density of the phosphoryl oxygen, which is the point of coordination to the metal center, is a key determinant of its performance as a ligand.

Comparative Analysis: Steric and Electronic Effects at Play

The efficacy of a phosphine oxide ligand in a catalytic reaction is a delicate balance of its steric and electronic properties. While phosphine oxides are generally considered "soft" ligands, the nature of the substituents on the phenyl rings can significantly influence their interaction with the metal center.

Electronic Effects

The electronic nature of a phosphine ligand is often quantified by the Tolman Electronic Parameter (TEP), which is derived from the C-O stretching frequency of a [LNi(CO)₃] complex.[4] A lower TEP value indicates a more electron-donating ligand. While TEP values are not as commonly reported for phosphine oxides as they are for phosphines, the electronic influence of substituents can be inferred from Hammett parameters.[5]

The para-substituent on one of the phenyl rings of a triphenylphosphine oxide derivative directly impacts the electron density on the phosphoryl oxygen.

• Electron-Withdrawing Groups (EWGs): Substituents like the bromo group in (4-Bromophenyl)diphenylphosphine oxide or a trifluoromethyl group (-CF₃) decrease the electron density on the phosphorus atom and, consequently, on the oxygen atom. This results in a weaker coordination to the metal center.

• Electron-Donating Groups (EDGs): Substituents like a methoxy (-OMe) or a methyl (-Me) group increase the electron density on the phosphorus and oxygen atoms, leading to a stronger coordination to the metal.

The strength of this coordination is critical. A ligand that binds too strongly can hinder the catalytic cycle, while one that binds too weakly may not provide sufficient stabilization.

Steric Effects

The steric bulk of a ligand, often quantified by the Tolman cone angle, plays a crucial role in catalysis.[6] For triarylphosphine oxides, the substituents on the aryl rings can influence the steric environment around the metal center. While a single para-substituent, as in (4-Bromophenyl)diphenylphosphine oxide, is not expected to dramatically alter the cone angle compared to triphenylphosphine oxide, ortho-substituents would have a much more pronounced steric impact. The relatively modest steric profile of (4-Bromophenyl)diphenylphosphine oxide allows for facile coordination without overcrowding the metal center, which is often beneficial in cross-coupling reactions.[7]

Performance in Palladium-Catalyzed Cross-Coupling Reactions

The true measure of a ligand's utility lies in its performance in catalytic reactions. We will now compare the expected performance of (4-Bromophenyl)diphenylphosphine oxide with other phosphine oxides in two of the most important palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds.[8] The choice of ligand is known to significantly impact the efficiency of this reaction.

Comparative Performance Data (Suzuki-Miyaura Coupling)

Ligand	Substituent (X)	Electronic Effect	Expected Performance
(4-Bromophenyl)diphenylphosphine oxide	-Br	Electron-withdrawing	Moderate stabilization, potentially leading to a balance between catalyst stability and activity.
(4-Methoxyphenyl)diphenylphosphine oxide	-OMe	Electron-donating	Stronger coordination and stabilization, which could be beneficial for challenging substrates but may slow down the reaction rate with more reactive partners.
(4-Tolyl)diphenylphosphine oxide	-Me	Weakly electron-donating	Similar to the methoxy-substituted ligand but with a slightly weaker donating effect.
Triphenylphosphine oxide (TPPO)	-H	Neutral	Baseline performance for comparison.

A study on the palladium-catalyzed cross-coupling of potassium aryldimethylsilanolates with aryl bromides demonstrated the beneficial effect of various phosphine oxides as stabilizing ligands.[1] Qualitative kinetic studies showed that electron-rich phosphine oxides led to faster reaction rates in the coupling of electron-rich arylsilanolates.[1] This suggests that for certain substrate combinations, the stronger coordination of electron-donating phosphine oxides provides superior catalytic performance. However, for other substrates, the weaker coordination of a ligand like (4-Bromophenyl)diphenylphosphine oxide might be advantageous in preventing catalyst inhibition.

Experimental Protocol: Screening of Phosphine Oxide Ligands in a Suzuki-Miyaura Coupling

The following is a generalized protocol for the comparative evaluation of phosphine oxide ligands in a Suzuki-Miyaura coupling reaction.

Caption: Generalized workflow for comparing phosphine oxide ligand performance.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds, widely used in the synthesis of pharmaceuticals and other fine chemicals.[9] The choice of ligand is critical for the success of this reaction, especially when dealing with challenging substrates like aryl chlorides.

While phosphines are the more commonly employed ligands in Buchwald-Hartwig amination, phosphine oxides can play a role in stabilizing the palladium catalyst, particularly in high-temperature reactions or with catalyst systems prone to decomposition. The electronic properties of the phosphine oxide ligand would be expected to influence the catalyst stability in a similar manner to the Suzuki-Miyaura coupling. For instance, in the amination of aryl chlorides, where catalyst deactivation can be a significant issue, a more strongly coordinating, electron-donating phosphine oxide might offer enhanced stability and lead to higher yields.[10] Conversely, for highly reactive aryl iodides, a less coordinating ligand like (4-Bromophenyl)diphenylphosphine oxide could be sufficient to prevent catalyst decomposition without impeding the catalytic cycle.

Conclusion: Selecting the Optimal Phosphine Oxide Ligand

The selection of a phosphine oxide ligand for a specific catalytic application is a nuanced decision that requires consideration of the electronic and steric properties of the ligand in the context of the specific substrates and reaction conditions.

• (4-Bromophenyl)diphenylphosphine oxide , with its electron-withdrawing bromo substituent, offers moderate catalyst stabilization. This can be advantageous in reactions where overly strong ligand coordination could be detrimental to the catalytic turnover. It represents a balance between providing sufficient stability to prevent catalyst decomposition and maintaining high catalytic activity.

• Electron-donating phosphine oxides , such as (4-methoxyphenyl)diphenylphosphine oxide, provide stronger coordination to the metal center. This can be particularly beneficial for challenging cross-coupling reactions involving less reactive substrates or for catalyst systems that are prone to deactivation, leading to improved yields and catalyst longevity.[1]

• Triphenylphosphine oxide (TPPO) serves as a valuable benchmark for comparison, representing a baseline level of stabilization from a sterically and electronically neutral triarylphosphine oxide.

Ultimately, the optimal phosphine oxide ligand is reaction-dependent. The experimental data available suggests that a systematic screening of a small library of electronically diverse phosphine oxides, including (4-Bromophenyl)diphenylphosphine oxide, is a prudent strategy for optimizing any given palladium-catalyzed cross-coupling reaction. This approach allows for the empirical determination of the ideal balance between catalyst stabilization and activity for the specific transformation at hand.

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A Comparative Spectroscopic Guide to the Structural Confirmation of (4-Bromophenyl)diphenylphosphine Oxide and Its Analogs

This guide provides an in-depth, comparative analysis of the spectroscopic techniques used to confirm the structure of (4-bromophenyl)diphenylphosphine oxide. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of data to offer insights into the causal relationships behind experimental choices and data interpretation. We will compare the spectral characteristics of our target compound with key analogs—triphenylphosphine oxide, (4-chlorophenyl)diphenylphosphine oxide, and (4-methoxyphenyl)diphenylphosphine oxide—to provide a comprehensive understanding of how subtle structural modifications manifest in their respective spectra.

Introduction: The Importance of Structural Verification

(4-Bromophenyl)diphenylphosphine oxide is a versatile organophosphorus compound utilized as a building block in organic synthesis, particularly in the formation of functionalized polymers and as a ligand in catalysis.[1][2] Accurate structural confirmation is paramount to ensure the desired reactivity and properties of the final products. Spectroscopic analysis provides a non-destructive and highly informative approach to achieve this confirmation. This guide will delve into the application of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for the unambiguous identification of (4-bromophenyl)diphenylphosphine oxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look at the Molecular Skeleton

NMR spectroscopy is the cornerstone of molecular structure elucidation, providing detailed information about the chemical environment of specific nuclei.[3][4] For organophosphorus compounds, ¹H, ¹³C, and ³¹P NMR are indispensable.

Causality in Experimental Choices for NMR

The choice of deuterated solvent is critical; chloroform-d (CDCl₃) is a common choice for phosphine oxides due to its excellent solubilizing properties for moderately polar organic compounds and its well-defined residual solvent peak for referencing.[5] A standard 5 mm NMR tube is used, and the concentration is typically kept between 5-20 mg in 0.6-0.7 mL of solvent to ensure good signal-to-noise without causing solubility issues.[6] For ³¹P NMR, an external standard of 85% H₃PO₄ is used for chemical shift referencing, providing a universally accepted benchmark.[6]

Experimental Protocol: NMR Spectroscopy

A generalized protocol for acquiring NMR spectra of phosphine oxides is as follows:

• Sample Preparation: Accurately weigh 10-20 mg of the phosphine oxide and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a clean, dry 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a frequency of 400 MHz or higher for ¹H NMR, to ensure adequate spectral dispersion.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Reference the chemical shifts to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• ¹³C NMR Acquisition: Acquire the spectrum with proton decoupling to simplify the spectrum to single peaks for each unique carbon environment. A larger number of scans is necessary due to the low natural abundance of ¹³C. Reference the chemical shifts to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

• ³¹P NMR Acquisition: Acquire the spectrum, typically with proton decoupling. Reference the chemical shifts to an external standard of 85% H₃PO₄ at 0.0 ppm.

NMR Spectroscopy Experimental Workflow

Comparative NMR Data

The following tables summarize the key NMR spectroscopic data for (4-bromophenyl)diphenylphosphine oxide and its analogs.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃, 400 MHz)

Compound	Chemical Shift (δ) ppm	Multiplicity	Assignment
(4-Bromophenyl)diphenylphosphine oxide	7.69 - 7.40	Multiplet	Aromatic Protons
Triphenylphosphine Oxide[6]	7.68 - 7.63	Multiplet	ortho-Protons (6H)
7.56 - 7.43	Multiplet	meta- & para-Protons (9H)
(4-Chlorophenyl)diphenylphosphine oxide	~7.70 - 7.30	Multiplet	Aromatic Protons
(4-Methoxyphenyl)diphenylphosphine oxide[7]	7.61 (dd, J = 13.2, 8.8 Hz)	Doublet of Doublets	ortho-Protons of diphenyl groups
6.99 (dd, J = 8.8, 2.0 Hz)	Doublet of Doublets	Protons of methoxyphenyl group
3.84 (s)	Singlet	Methoxy Protons

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃, 100 MHz)

Compound	Chemical Shift (δ) ppm	Coupling Constant (J P-C) (Hz)	Assignment
(4-Bromophenyl)diphenylphosphine oxide	~133 - 128	-	Aromatic Carbons
Triphenylphosphine Oxide[6][8]	132.7	98.4	C1 (ipso)
131.7	2.6	C4 (para)
130.6	9.3	C2/C6 (ortho)
128.6	11.6	C3/C5 (meta)
(4-Chlorophenyl)diphenylphosphine oxide	~134 - 128	-	Aromatic Carbons
(4-Methoxyphenyl)diphenylphosphine oxide[7]	162.8	3.0	C-OCH₃
132.6	13.0	Aromatic Carbons
122.9	107.0	ipso-C of methoxyphenyl group
114.4	14.0	Aromatic Carbons
55.3	-	OCH₃

Table 3: ³¹P NMR Spectroscopic Data (CDCl₃, 162 MHz)

Compound	Chemical Shift (δ) ppm
(4-Bromophenyl)diphenylphosphine oxide	~29.0 - 32.0
Triphenylphosphine Oxide[6][8]	32.0
(4-Chlorophenyl)diphenylphosphine oxide	~28.0 - 31.0
(4-Methoxyphenyl)diphenylphosphine oxide[7]	20.7

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.[9] The most characteristic absorption for phosphine oxides is the P=O stretching vibration.

Causality in Experimental Choices for IR

Attenuated Total Reflectance (ATR) is often the preferred sampling technique for solid phosphine oxides as it requires minimal sample preparation.[10] A background spectrum of the clean ATR crystal is essential to subtract any atmospheric or instrumental interferences.

Experimental Protocol: ATR-FTIR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Analysis: Place a small amount of the solid phosphine oxide sample directly onto the ATR crystal, ensuring complete coverage. Apply pressure using the anvil to ensure good contact.

• Data Acquisition: Acquire the sample spectrum. The final spectrum is typically presented as transmittance or absorbance versus wavenumber (cm⁻¹).

ATR-FTIR Spectroscopy Experimental Workflow

Comparative IR Data

Table 4: Key IR Absorption Bands (cm⁻¹)

Compound	P=O Stretch	C-H (Aromatic) Stretch	C=C (Aromatic) Stretch	C-X Stretch
(4-Bromophenyl)diphenylphosphine oxide	~1190	~3050	~1590, 1480, 1440	~1070 (C-Br)
Triphenylphosphine Oxide[9][11]	~1190	~3050	~1590, 1480, 1440	-
(4-Chlorophenyl)diphenylphosphine oxide	~1190	~3050	~1590, 1480, 1440	~1090 (C-Cl)
(4-Methoxyphenyl)diphenylphosphine oxide	~1180	~3050	~1600, 1500, 1460	~1250 (C-O)

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, thereby confirming the molecular weight and offering insights into the structure.

Causality in Experimental Choices for MS

Electron Ionization (EI) is a common ionization technique for relatively stable organic molecules like phosphine oxides, as it often produces a clear molecular ion peak and a reproducible fragmentation pattern.[6] Direct insertion probe is a suitable sample introduction method for solid samples.

Experimental Protocol: EI-Mass Spectrometry

• Sample Introduction: A small amount of the phosphine oxide is loaded onto a direct insertion probe.

• Ionization: The sample is introduced into the high-vacuum source of the mass spectrometer and vaporized. It is then bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: A detector records the abundance of each ion, generating a mass spectrum.

Electron Ionization Mass Spectrometry Workflow

Comparative Mass Spectrometry Data

Table 5: Key Mass Spectrometry Data (m/z)

Compound	Molecular Ion [M]⁺	Key Fragments
(4-Bromophenyl)diphenylphosphine oxide	356/358 (due to ⁷⁹Br/⁸¹Br isotopes)	[M-Br]⁺, [M-C₆H₅]⁺, [P(C₆H₅)₂]⁺, [C₆H₅]⁺
Triphenylphosphine Oxide[1][6]	278	[M-H]⁺ (277), [M-C₆H₅]⁺ (201), [P(C₆H₅)₂]⁺ (183), [C₆H₅]⁺ (77)
(4-Chlorophenyl)diphenylphosphine oxide	312/314 (due to ³⁵Cl/³⁷Cl isotopes)	[M-Cl]⁺, [M-C₆H₅]⁺, [P(C₆H₅)₂]⁺, [C₆H₅]⁺
(4-Methoxyphenyl)diphenylphosphine oxide	308	[M-OCH₃]⁺, [M-C₆H₅]⁺, [P(C₆H₅)₂]⁺, [C₆H₅]⁺

Conclusion

The structural confirmation of (4-bromophenyl)diphenylphosphine oxide is reliably achieved through a combination of NMR, IR, and mass spectrometry. Each technique provides a unique and complementary piece of the structural puzzle. By comparing the spectroscopic data of the target compound with its unsubstituted, chloro-, and methoxy-analogs, we can confidently assign the spectral features and confirm the identity and purity of the synthesized product. This guide serves as a comprehensive resource, emphasizing not only the data itself but also the underlying principles and experimental considerations that ensure the integrity of the structural elucidation process.

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A Researcher's Guide to High-Performance Catalysts: Moving Beyond (4-Bromophenyl)diphenylphosphine Oxide in Cross-Coupling Reactions

For researchers, scientists, and professionals in drug development, the quest for more efficient, robust, and versatile catalytic systems is perpetual. In the realm of palladium-catalyzed cross-coupling reactions, the choice of ligand is paramount to success. This guide provides an in-depth comparison of catalyst systems for two of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. We will explore the landscape of modern, high-performance catalysts, offering a critical evaluation of alternatives to simpler phosphine oxide-based systems, exemplified by compounds like (4-Bromophenyl)diphenylphosphine oxide. While such phosphine oxides can serve as precursors to active ligands, this guide will demonstrate, with supporting experimental data, the significant advantages offered by rationally designed, state-of-the-art catalyst systems.

The Evolving Landscape of Cross-Coupling Catalysis

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis. The discovery and development of these reactions, recognized with the 2010 Nobel Prize in Chemistry awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki, have revolutionized the way chemists construct complex organic molecules.[1] The efficacy of these transformations is critically dependent on the ligand bound to the palladium center. The ligand modulates the electronic and steric properties of the catalyst, influencing its stability, activity, and selectivity.

Initially, simple phosphine ligands like triphenylphosphine were employed. However, the demand for coupling more challenging substrates, such as electron-rich or sterically hindered aryl chlorides, spurred the development of more sophisticated ligand architectures. Phosphine oxides, such as (4-Bromophenyl)diphenylphosphine oxide, can act as pre-ligands, being reduced in situ to the corresponding phosphine. However, this reliance on in situ reduction can lead to variability in catalyst activation and performance. Modern catalysis has largely moved towards well-defined, pre-formed catalysts or catalyst systems based on bulky, electron-rich phosphine ligands and N-heterocyclic carbenes (NHCs), which offer superior reactivity, broader substrate scope, and milder reaction conditions.

I. Suzuki-Miyaura Coupling: A Head-to-Head Comparison for the Synthesis of Biaryls

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds, typically between an organoboron compound and an organohalide.[1] The coupling of unactivated aryl chlorides remains a benchmark for catalyst performance due to the strength of the C-Cl bond.

Case Study: The Coupling of 4-Chloroanisole and Phenylboronic Acid

To illustrate the advancements in catalyst technology, we will compare the performance of different catalyst systems for the Suzuki-Miyaura coupling of 4-chloroanisole with phenylboronic acid.

Table 1: Performance Comparison of Catalysts in the Suzuki-Miyaura Coupling of 4-Chloroanisole with Phenylboronic Acid

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
System A (Analogous to Phosphine Oxide Precursor)	PPh₃	K₃PO₄	1,4-Dioxane	80	18-22	Moderate	[2]
System B (Buchwald Ligand)	XPhos	K₃PO₄	Toluene/H₂O	100	12	>95
System C (N-Heterocyclic Carbene)	IPr	K₂CO₃	Ethanol	40	16	High	[3]

Analysis of Performance

The data clearly demonstrates the superiority of modern catalyst systems. While a simple phosphine ligand like triphenylphosphine can effect the transformation, the reaction conditions are harsher and the yields are generally lower compared to more advanced systems.

Buchwald ligands , such as XPhos , are a class of bulky, electron-rich biaryl phosphines that have revolutionized cross-coupling chemistry.[4] Their steric bulk promotes the formation of the active monoligated palladium(0) species and facilitates the rate-limiting reductive elimination step. The electron-donating nature of these ligands enhances the rate of oxidative addition of the aryl chloride. This combination of properties leads to highly active and versatile catalysts that can couple a wide range of challenging substrates with high efficiency.[4]

N-Heterocyclic Carbenes (NHCs) have emerged as a powerful alternative to phosphine ligands.[5] NHCs are strong σ-donors, forming very stable bonds with the palladium center. This stability translates to long-lived catalysts that can achieve high turnover numbers. The steric environment around the metal can be readily tuned by modifying the substituents on the NHC ring, allowing for fine control over the catalyst's reactivity. For the coupling of aryl chlorides, NHC-based catalysts have shown exceptional activity, often at lower temperatures than their phosphine-based counterparts.[5][6]

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol for Suzuki-Miyaura Coupling with an XPhos-based Catalyst

• Catalyst Preparation: In a glovebox or under an inert atmosphere, add tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1.5 mol%), XPhos (3.0 mol%), and potassium phosphate (K₃PO₄, 2.0 equiv.) to an oven-dried reaction vessel.

• Reagent Addition: Add anhydrous toluene, followed by 4-chloroanisole (1.0 equiv.) and phenylboronic acid (1.2 equiv.).

• Reaction: Seal the vessel and heat the mixture to 100 °C with vigorous stirring for 12 hours.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent such as ethyl acetate, and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

II. Buchwald-Hartwig Amination: A Comparative Look at C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed reaction for the formation of C-N bonds, typically between an aryl halide and an amine.[7] This reaction has become indispensable for the synthesis of pharmaceuticals and other nitrogen-containing compounds.

Case Study: The Amination of 4-Chloroanisole with Morpholine

Here, we compare different catalyst systems for the amination of 4-chloroanisole with morpholine, another challenging transformation for simple catalyst systems.

Table 2: Performance Comparison of Catalysts in the Buchwald-Hartwig Amination of 4-Chloroanisole with Morpholine

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
System A (Analogous to Phosphine Oxide Precursor)	P(o-tolyl)₃	NaOtBu	Toluene	80	>16	Low	[8]
System B (Buchwald Ligand)	XPhos	NaOtBu	Toluene	Reflux	6	94	[9]
System C (Advanced Phosphine Ligand)	RuPhos	NaOtBu	Toluene	100	2	98	[8]

Note: As with the Suzuki-Miyaura example, direct comparative data for (4-Bromophenyl)diphenylphosphine oxide is scarce. System A uses an early-generation phosphine ligand to provide a baseline.

Analysis of Performance

The trend observed in the Suzuki-Miyaura coupling is mirrored in the Buchwald-Hartwig amination. Early catalyst systems required forcing conditions and gave modest yields. The development of bulky, electron-rich phosphine ligands by the groups of Buchwald and Hartwig led to a dramatic improvement in the scope and efficiency of this reaction.[5][7]

Buchwald ligands , such as XPhos and RuPhos , are highly effective for the amination of aryl chlorides.[8][9] Their steric bulk facilitates the reductive elimination of the product, which is often the rate-limiting step in the catalytic cycle. The electron-rich nature of these ligands promotes the oxidative addition of the aryl chloride. The specific choice of ligand within this class can be optimized for a given substrate combination. For instance, RuPhos has been shown to be particularly effective for the coupling of secondary amines.[8]

Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Detailed Protocol for Buchwald-Hartwig Amination with an XPhos-based Catalyst

• Catalyst Preparation: To a nitrogen-flushed, oven-dried flask, add bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂, 1.5 mol%), XPhos (3.0 mol%), and sodium tert-butoxide (NaOtBu, 2.0 equiv.).

• Reagent Addition: Add anhydrous toluene, followed by 4-chloroanisole (1.0 equiv.) and morpholine (1.5 equiv.).

• Reaction: Stir the mixture at room temperature for 5 minutes, then heat to reflux for 6 hours.

• Work-up: Cool the reaction to room temperature and quench with water. Extract the aqueous layer with an organic solvent.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by column chromatography.[9]

Conclusion: The Imperative of Catalyst Selection

The evidence presented in this guide underscores a critical principle in modern organic synthesis: the choice of catalyst system is not merely a matter of finding something that "works," but rather of identifying the optimal system that delivers the desired product in high yield, under mild conditions, and with broad substrate applicability.

While simple phosphine oxides like (4-Bromophenyl)diphenylphosphine oxide can serve as precursors to catalytically active species, they lack the refined steric and electronic properties of modern, rationally designed ligands. The significant improvements in yield, reaction times, and substrate scope offered by advanced catalyst systems, such as those based on Buchwald ligands and N-heterocyclic carbenes, are undeniable. For researchers engaged in the synthesis of complex molecules, particularly in the context of pharmaceutical and materials science, embracing these state-of-the-art catalytic tools is essential for achieving synthetic goals efficiently and reliably.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angewandte Chemie International Edition, 2011 , 50(30), 6722-6737. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Nolan, S. P. (Ed.). N-Heterocyclic Carbenes in Synthesis. John Wiley & Sons, 2006 . [Link]

• Barrios-Landeros, F., & Hartwig, J. F. Distinct effects of ligands on the rates of reductive elimination of related arylpalladium amido, alkoxo, and thienoxo complexes. Journal of the American Chemical Society, 2005 , 127(19), 6944-6945. [Link]

• MDPI. Imine Palladacycles: Synthesis, Structural Analysis and Application in Suzuki–Miyaura Cross Coupling in Semi-Aqueous Media. [Link]

• DSpace@MIT. Novel palladium precatalysts and their application in cross- coupling reactions and copper-catalyzed enantioselective ring formation. [Link]

• ACS Publications. Well-Defined N-Heterocyclic Carbenes−Palladium(II) Precatalysts for Cross-Coupling Reactions. [Link]

• ACS Publications. Palladacycles: Synthesis, Characterization and Applications. [Link]

• ACS Publications. Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions. [Link]

• Organic Chemistry Portal. N-Heterocyclic Carbene/Pd(II)/1-Methylimidazole Complex Catalyzed Suzuki-Miyaura Coupling Reaction of Aryl Chlorides in Water. [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

• ResearchGate. Suzuki-Miyaura cross-coupling reaction of 4-chloroanisole with phenylboronic acid -a search for optimal catalytic conditions. [Link]

• ChemRxiv. Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

• ResearchGate. Optimization of the model Buchwald-Hartwig reaction of morpholine and 4-chloroanisole. [Link]

• National Institutes of Health. Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. [Link]

• ACS Publications. Pd(η3-1-PhC3H4)(η5-C5H5) as a Catalyst Precursor for Buchwald–Hartwig Amination Reactions. [Link]

• National Institutes of Health. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. [Link]

• ResearchGate. Suzuki coupling of 4-chloroanisole with phenylboronic acid.a. [Link]

• MDPI. Catalysts for Suzuki–Miyaura Coupling Reaction. [Link]

• ResearchGate. A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. [Link]

• ACS Publications. N-Heterocyclic Carbene Ligand-Controlled Chemodivergent Suzuki–Miyaura Cross Coupling. [Link]

• Royal Society of Chemistry. Towards Environmentally Friendlier Suzuki-Miyaura Reactions with Pd-NHC (NHC = N-Heterocyclic Carbene) Complexes. [Link]

• National Institutes of Health. Comparison of Monophosphine and Bisphosphine Precatalysts for Ni-Catalyzed Suzuki–Miyaura Cross-Coupling: Understanding the Role of the Ligation State in Catalysis. [Link]

• ResearchGate. 4. Suzuki-Miyaura Cross-Coupling Reactions with Aryl Triflates. [Link]

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• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC [pmc.ncbi.nlm.nih.gov]
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The Ascendancy of Arylphosphine Oxides: A Comparative Performance Guide for Advanced OLED Applications

In the relentless pursuit of more efficient and stable Organic Light-Emitting Diodes (OLEDs), the design of charge transport and host materials is paramount. Among the various classes of organic molecules, arylphosphine oxides have emerged as a powerhouse, demonstrating exceptional performance as electron transport materials (ETMs), hole blocking materials (HBMs), and hosts in phosphorescent OLEDs (PhOLEDs). Their unique combination of high thermal stability, deep HOMO levels, and high triplet energies makes them particularly suited for enabling highly efficient and long-lasting blue PhOLEDs, a critical component for next-generation displays and lighting.

This guide provides an in-depth technical comparison of arylphosphine oxides, offering researchers, scientists, and professionals in drug development and materials science a comprehensive understanding of their performance characteristics. We will delve into the causality behind their efficacy, present supporting experimental data, and provide detailed protocols for device fabrication and characterization.

The Arylphosphine Oxide Advantage: A Structural and Electronic Perspective

The efficacy of arylphosphine oxides in OLEDs is intrinsically linked to the chemical and physical properties imparted by the phosphorus-oxygen (P=O) bond. This strong, polar bond has several key consequences:

• Electron-Withdrawing Nature: The P=O group is strongly electron-withdrawing, which lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level of the molecule.[1] This facilitates efficient electron injection from the cathode and enhances electron transport mobility.

• High Triplet Energy: The tetrahedral geometry around the phosphorus atom and the high energy of the P=O π-bond disrupt π-conjugation, leading to a high triplet energy (ET). This is a critical requirement for host materials in PhOLEDs, as it prevents the quenching of triplet excitons from the phosphorescent dopant.

• Thermal and Morphological Stability: The rigid and bulky nature of the diphenylphosphine oxide group, coupled with strong intermolecular interactions, often results in high glass transition temperatures (Tg) and excellent morphological stability. This is crucial for preventing device degradation and ensuring long operational lifetimes.[2]

• Deep HOMO Levels: The electron-deficient nature of the phosphine oxide moiety leads to deep Highest Occupied Molecular Orbital (HOMO) energy levels. This property makes them effective hole blockers, confining holes within the emissive layer and promoting charge recombination where desired.[3]

These inherent advantages have positioned arylphosphine oxides as versatile building blocks for high-performance OLED materials.

Performance Comparison of Arylphosphine Oxides in OLED Devices

To objectively assess the performance of arylphosphine oxides, we will compare key materials in the context of their primary function within an OLED: as electron transport materials, hole blocking materials, and host materials. The data presented is extracted from peer-reviewed literature, and comparisons are made within similar device architectures to ensure fairness.

Arylphosphine Oxides as Electron Transport Materials (ETMs)

A well-designed ETM should possess high electron mobility for efficient charge transport and a LUMO level aligned with the emissive layer for facile electron injection. Furthermore, a high triplet energy is necessary to confine excitons within the emissive layer.

Material	Device Structure	EQE (%)	Power Eff. (lm/W)	Driving Voltage (V)	Reference
BmPOPB	ITO/HATCN/TAPC/mCP/Ir(ppy)3 /BmPOPB/LiF/Al	22.68	-	-	[4]
BpPOPB	ITO/HATCN/TAPC/mCP/Ir(ppy)3 /BpPOPB/LiF/Al	-	-	-	[4]
TPBi	ITO/HATCN/TAPC/mCP/Ir(ppy)3 /TPBi/LiF/Al	-	-	-	[4]
BM-A10	ITO/TAPC/CBP:FIrpic /BM-A10/LiF/Al	8.9	21.5	4.0 @ 35 cd/m²	[3]
BM-A11	ITO/TAPC/CBP:FIrpic /BM-A11/LiF/Al	14.9	48.4	3.0 @ 40 cd/m²	[3]
PO-T2T	ITO/TAPC/mCP:FIrpic /PO-T2T/LiF/Al	-	-	-	[2][5]

Analysis:

• BmPOPB demonstrates superior performance compared to its isomer BpPOPB and the widely used ETM TPBi , highlighting the importance of the meta-linkage topology in achieving both high electron mobility and high triplet energy.[4]

• In a blue PhOLED, BM-A11 significantly outperforms BM-A10 , showcasing how subtle structural changes in the pyridine core can dramatically impact device efficiency.[3]

• PO-T2T is a versatile material often used as both an ETM and a host material in thermally activated delayed fluorescence (TADF) OLEDs due to its excellent electron-accepting properties and high thermal stability.[2][5]

Arylphosphine Oxides as Host Materials

As a host, the primary requirement is a high triplet energy to efficiently confine the excitons of the phosphorescent guest. Good charge transport properties (ambipolarity) are also beneficial for balancing charge carriers within the emissive layer.

Host Material	Dopant	Device Structure	EQE (%)	Power Eff. (lm/W)	Driving Voltage (V)	Reference
DPEPO	DMAC-TRZ	ITO/TAPC/DPEPO:DMAC-TRZ/TPBi/LiF/Al	-	-	-	[1]
24'DPEPO	TADF dye	ITO/TAPC/24'DPEPO:TADF/TPBi/LiF/Al	>20%	-	-	[6]
MPO12	FIrpic	ITO/α-NPD/MPO12:FIrpic/PO15/LiF/Al	9.1	-	4.8 @ 800 cd/m²	[7]
PO15	FIrpic	ITO/α-NPD/PO15:FIrpic/PO15/LiF/Al	-	-	-	[7]

Analysis:

• Constitutional isomers of DPEPO , such as 24'DPEPO , have been shown to significantly improve device performance by optimizing both steric hindrance and electronic properties, leading to reduced efficiency roll-off.[6]

• MPO12 , a carbazole derivative functionalized with a phosphine oxide group, exhibits ambipolar charge transport, leading to improved device efficiency compared to the electron-only transporting PO15 .[7] This highlights the benefit of designing host materials with balanced charge transport characteristics.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, we provide a generalized, step-by-step methodology for the fabrication and characterization of phosphorescent OLEDs.

OLED Device Fabrication

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, each for 15 minutes. The substrates are then dried with a nitrogen gun and treated with UV-ozone for 10 minutes to enhance the work function of the ITO and improve hole injection.

• Organic Layer Deposition: All organic layers are deposited onto the ITO substrate by thermal evaporation in a high-vacuum chamber (typically < 1 x 10-6 Torr). The deposition rates are monitored using a quartz crystal microbalance.

  • Hole Injection Layer (HIL): e.g., HATCN (dipyrazino[2,3-f:2',3'-h]quinoxaline-2,3,6,7,10,11-hexacarbonitrile) at a rate of 0.1 Å/s.

  • Hole Transport Layer (HTL): e.g., TAPC (1,1-bis[(di-4-tolylamino)phenyl]cyclohexane) at a rate of 1.0 Å/s.

  • Emissive Layer (EML): The host and guest materials are co-evaporated from separate sources. The doping concentration is controlled by adjusting the relative deposition rates.

  • Hole Blocking Layer (HBL) / Electron Transport Layer (ETL): The arylphosphine oxide material is deposited at a rate of 1.0 Å/s.

• Cathode Deposition: A thin layer of an electron injection material, such as lithium fluoride (LiF) (1 nm), is deposited, followed by a thicker layer of aluminum (Al) (100 nm) without breaking the vacuum. The deposition area defines the active area of the device (e.g., 3 mm x 3 mm).

• Encapsulation: The completed devices are encapsulated in a nitrogen-filled glovebox using a UV-curable epoxy and a glass lid to prevent degradation from moisture and oxygen.

Caption: Experimental workflow for OLED device fabrication.

Device Characterization

• Current Density-Voltage-Luminance (J-V-L) Characteristics: The J-V-L characteristics are measured using a source meter and a calibrated photodiode.

• Electroluminescence (EL) Spectra and CIE Coordinates: The EL spectra are recorded with a spectroradiometer, from which the Commission Internationale de l'Éclairage (CIE) coordinates are calculated.

• External Quantum Efficiency (EQE) and Power Efficiency: The EQE and power efficiency are calculated from the J-V-L data and the EL spectra, assuming a Lambertian emission profile.

• Operational Lifetime: The device lifetime is measured by monitoring the luminance decay under a constant DC current density. The LT50 and LT95 values represent the time it takes for the luminance to decrease to 50% and 95% of its initial value, respectively.

Mechanistic Insights and Structure-Property Relationships

The performance of arylphosphine oxide-based OLEDs is a direct consequence of their molecular structure. The following diagram illustrates the energy level alignment in a typical blue PhOLED employing an arylphosphine oxide as the ETL/HBL.

Caption: Energy level diagram of a typical PhOLED.

The deep HOMO level of the arylphosphine oxide ETL effectively blocks holes at the EML/ETL interface, preventing them from reaching the cathode and being quenched. Simultaneously, its well-matched LUMO level allows for efficient electron injection and transport to the EML, promoting a high rate of electron-hole recombination within the emissive layer. The high triplet energy of the arylphosphine oxide ensures that the triplet excitons generated on the phosphorescent guest are confined and can radiatively decay, leading to high efficiency.

Conclusion

Arylphosphine oxides have unequivocally established themselves as a premier class of materials for high-performance OLEDs. Their inherent electronic and thermal properties, stemming from the potent phosphine oxide moiety, address many of the critical challenges in modern OLED design, particularly for stable and efficient blue emission. The comparative data clearly indicates that thoughtful molecular design, such as optimizing linkage positions and creating ambipolar transport characteristics, can lead to substantial gains in device performance. As research continues to uncover novel arylphosphine oxide derivatives and device architectures, their role in the future of display and lighting technology is set to expand even further.

References

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• 2. noctiluca.eu [noctiluca.eu]
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• 5. ossila.com [ossila.com]
• 6. Extremely condensing triplet states of DPEPO-type hosts through constitutional isomerization for high-efficiency deep-blue thermally activated delayed fluorescence diodes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

analytical methods for quantifying (4-Bromophenyl)diphenylphosphine oxide in a reaction mixture

An Executive Guide to the Quantitative Analysis of (4-Bromophenyl)diphenylphosphine Oxide in Complex Reaction Matrices

In the landscape of pharmaceutical and fine chemical synthesis, the ability to precisely monitor reaction progress is paramount. The quantification of key species—reactants, intermediates, products, and byproducts—provides the empirical foundation for process optimization, yield maximization, and robust quality control. (4-Bromophenyl)diphenylphosphine oxide, a compound frequently encountered as a ligand, synthetic intermediate, or byproduct in reactions like the Wittig and Mitsunobu, presents a unique analytical challenge. Its accurate quantification within a complex reaction mixture is critical for informed decision-making in process development.

This guide provides a comparative analysis of the principal analytical methodologies for quantifying (4-Bromophenyl)diphenylphosphine oxide. We move beyond mere procedural descriptions to explore the causal logic behind methodological choices, ensuring that the presented protocols are not only robust but also fundamentally self-validating.

Comparative Analysis of Core Methodologies

The selection of an analytical method is a balance of competing priorities: sensitivity, selectivity, speed, and the capital investment required. For (4-Bromophenyl)diphenylphosphine oxide, three techniques present themselves as primary candidates: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-MS)	Quantitative ³¹P NMR (qNMR)
Principle	Partitioning between stationary and mobile phases based on polarity.	Partitioning between stationary phase and inert carrier gas based on volatility and polarity.	Nuclear spin resonance in a magnetic field, specific to the ³¹P nucleus.[1]
Selectivity	Good; dependent on chromatographic resolution from matrix components.	Very High; combines chromatographic separation with mass-to-charge ratio detection.	Excellent; directly observes only phosphorus-containing species, minimizing matrix interference.[2]
Sensitivity (Typical LOQ)	~0.1 - 1 µg/mL	~0.01 - 0.1 µg/mL	~10 - 100 µg/mL
Precision (%RSD)	< 2%	< 5%	< 1%
Analysis Time	5-15 minutes per sample	15-30 minutes per sample	5-20 minutes per sample
Key Advantage	Versatility, robustness, and widespread availability.	High sensitivity and structural confirmation via mass spectra.	Absolute quantification with a suitable internal standard, minimal sample preparation.[1][3]
Key Limitation	Potential for co-elution with impurities. Requires analyte-specific reference standard.	Analyte must be thermally stable and volatile. Potential for source contamination.	Lower sensitivity compared to chromatographic methods.

In-Depth Discussion

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is the workhorse of the pharmaceutical industry for good reason. Its application to (4-Bromophenyl)diphenylphosphine oxide is predicated on the molecule's strong UV absorbance, conferred by its aromatic rings.

• Expertise & Causality : A reversed-phase C18 column is the logical starting point, as it effectively separates compounds based on hydrophobicity. (4-Bromophenyl)diphenylphosphine oxide, a moderately polar molecule, will be well-retained and separated from more polar starting materials or more non-polar byproducts. The mobile phase, typically a gradient of acidified water and acetonitrile, serves two purposes: the acid (e.g., formic or phosphoric) protonates silanol groups on the stationary phase to reduce peak tailing, while the acetonitrile gradient elutes compounds in order of increasing hydrophobicity. This ensures sharp, symmetrical peaks necessary for accurate integration.[4] The choice of UV detection wavelength should be at an absorbance maximum (typically ~254 nm or ~275 nm for this chromophore) away from the absorbance of other reaction components to enhance selectivity.

• Trustworthiness : Method validation is paramount for trustworthiness.[5][6] A robust HPLC method must demonstrate linearity across the expected concentration range, accuracy (determined by spike-recovery experiments), and precision (repeatability of injections).[7] System suitability tests, such as checking the tailing factor and theoretical plates of the analyte peak before each run, ensure the chromatographic system is performing optimally.

Gas Chromatography with Mass Spectrometry Detection (GC-MS)

GC is a powerful technique for separating volatile and thermally stable compounds. While phosphine oxides have limited volatility, they are often stable enough for GC analysis at elevated temperatures.

• Expertise & Causality : The primary challenge for (4-Bromophenyl)diphenylphosphine oxide is ensuring it passes through the GC system without degradation. A low-bleed, mid-polarity column (e.g., a 5% phenyl-polysiloxane) is often a good compromise, providing sufficient selectivity for aromatic compounds while maintaining thermal stability. The injection port temperature must be carefully optimized; too low, and peak broadening occurs, too high, and the analyte may degrade. Coupling the GC to a mass spectrometer provides exceptional selectivity and sensitivity. The characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) in the mass spectrum provides an unambiguous identifier for the analyte, allowing it to be quantified even if it co-elutes with another compound chromatographically.[8][9]

• Trustworthiness : The method's reliability hinges on consistent inlet and column performance. Regular use of an internal standard is critical to correct for variations in injection volume or detector response. The stability of the analyte under the chosen GC conditions must be confirmed during method development, often by analyzing a pure standard and ensuring no degradation products are observed.

Quantitative ³¹P Nuclear Magnetic Resonance (qNMR)

qNMR stands apart as a primary analytical method. Because the signal intensity in NMR is directly proportional to the number of nuclei, it allows for quantification against a certified internal standard without the need for an analyte-specific calibration curve.[1]

• Expertise & Causality : ³¹P NMR is uniquely suited for this analysis because the ³¹P nucleus has 100% natural abundance and a wide chemical shift range, resulting in simple spectra with well-resolved signals for different organophosphorus compounds.[10][11] The key to accurate quantification is ensuring complete spin-lattice relaxation (T₁) between scans. This is achieved by setting the relaxation delay (D1) to at least 5 times the longest T₁ of any phosphorus nucleus in the sample. An inverse-gated decoupling sequence is used to suppress the Nuclear Overhauser Effect (NOE), which can otherwise artificially enhance signal intensities and corrupt quantification. A suitable internal standard (e.g., triphenyl phosphate) with a known concentration and a signal that does not overlap with the analyte is added for precise calculation.

• Trustworthiness : The self-validating nature of qNMR comes from its direct proportionality. The purity and concentration of the internal standard must be certified. The choice of a deuterated solvent is also critical; aprotic solvents like DMSO-d₆ or CDCl₃ are preferred to avoid potential deuterium exchange with any acidic protons in the reaction mixture, which could affect chemical shifts.[1] The method's accuracy is directly tied to the precise weighing of the sample and the internal standard.

Visualizing the Analytical Workflows

A clear understanding of the experimental sequence is vital for successful implementation. The following diagrams, generated using DOT language, outline the workflows for the HPLC-UV and ³¹P qNMR methods.

Caption: High-level workflow for HPLC-UV quantification.

Caption: High-level workflow for ³¹P qNMR quantification.

Detailed Experimental Protocols

Protocol 1: Reversed-Phase HPLC-UV Method

This protocol is designed for the quantification of (4-Bromophenyl)diphenylphosphine oxide in a typical organic reaction mixture.

• Preparation of Standard Solutions & Calibration Curve:

  • Accurately prepare a stock solution of (4-Bromophenyl)diphenylphosphine oxide reference standard at 1.0 mg/mL in acetonitrile.

  • Perform serial dilutions to prepare calibration standards ranging from 1 µg/mL to 200 µg/mL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the crude reaction mixture into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with acetonitrile.

  • Filter an aliquot through a 0.45 µm PTFE syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 50% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 50% B over 0.1 minutes and re-equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection: UV at 254 nm

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the standard solutions against their known concentrations.

  • Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R² > 0.999).[6]

  • Calculate the concentration of the analyte in the prepared sample using its peak area and the regression equation.

  • Back-calculate to determine the weight % of (4-Bromophenyl)diphenylphosphine oxide in the original reaction mixture.

Protocol 2: Quantitative ³¹P NMR Method

This protocol provides a primary method for quantification, ideal for situations where a certified reference standard of the analyte is unavailable or for orthogonal verification of HPLC results.

• Sample Preparation:

  • Accurately weigh ~20 mg of the crude reaction mixture into a vial.

  • Accurately weigh ~10 mg of a certified internal standard (e.g., triphenyl phosphate, CAS 115-86-6) into the same vial.

  • Dissolve the contents of the vial in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• NMR Instrument Parameters (400 MHz Spectrometer):

  • Nucleus: ³¹P

  • Pulse Program: Inverse-gated proton decoupling (e.g., zgig on Bruker systems)

  • Relaxation Delay (D1): 30 seconds (this should be confirmed by an inversion-recovery experiment but is a conservative starting point for phosphine oxides).

  • Acquisition Time (AQ): ~2 seconds

  • Number of Scans (NS): 16-64 (average until a good signal-to-noise ratio is achieved)

  • Spectral Width: ~200 ppm centered around the expected chemical shifts.

• Data Processing and Analysis:

  • Apply an exponential multiplication (line broadening) of 1-2 Hz to improve the signal-to-noise ratio.

  • Perform Fourier transformation, phase correction, and baseline correction.

  • Integrate the well-resolved signal for (4-Bromophenyl)diphenylphosphine oxide (I_analyte) and the signal for the internal standard (I_std).

  • Calculate the concentration of the analyte using the following formula: Conc_analyte = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (Mass_std / Mass_sample) Where:

    • N = Number of phosphorus nuclei per molecule (1 for both analyte and standard)

    • MW = Molecular Weight

    • Mass = Weighed mass

Conclusion and Recommendations

Both HPLC-UV and ³¹P qNMR represent robust and reliable methods for the quantification of (4-Bromophenyl)diphenylphosphine oxide in reaction mixtures. The choice between them should be guided by the specific requirements of the analysis.

• HPLC-UV is the recommended method for routine process monitoring, quality control, and situations requiring high sample throughput and excellent sensitivity. Its widespread availability makes it a practical choice for most laboratories.

• ³¹P qNMR is the superior choice for applications demanding the highest accuracy and an absolute measure of concentration without reliance on analyte-specific calibration. It serves as an invaluable tool for certifying reference materials or as an orthogonal method to validate HPLC results.

• GC-MS should be considered a specialized technique, best employed when very high sensitivity is required or when the volatility of other reaction components makes GC the preferred separation method for a multi-component analysis.

By understanding the fundamental principles and practical considerations of each technique, researchers and drug development professionals can confidently select and implement the most appropriate analytical strategy, ensuring the generation of high-quality, reliable data for successful process development.

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The Dual Nature of Phosphine Oxide Ligands: From Spectator to Active Participant

A Comparative Guide to the Reaction Kinetics of Phosphine Oxide Ligands in Homogeneous Catalysis

For researchers, scientists, and professionals in drug development, the optimization of catalytic cross-coupling reactions is a cornerstone of modern synthesis. The choice of ligand is paramount, dictating reaction efficiency, substrate scope, and catalyst stability. While traditionally viewed as byproducts of phosphine oxidation, phosphine oxides have emerged as a versatile and impactful class of ligands in their own right. This guide provides an in-depth comparative study of the reaction kinetics associated with different phosphine oxide ligands, offering insights into their structural and electronic effects on catalytic performance.

Phosphine oxides, particularly secondary phosphine oxides (SPOs), exist in tautomeric equilibrium with their phosphinous acid (PA) form.[1] This duality allows them to act as either P-bound or O-bound ligands, a characteristic that significantly influences their role in the catalytic cycle.[1][2] The phosphoryl oxygen, a hard Lewis base, can stabilize metal centers, particularly in higher oxidation states, while the phosphinous acid form provides a soft phosphorus donor akin to traditional phosphine ligands.[3] This hemilabile nature allows them to form labile metal chelates, which can readily generate reactive, coordinatively unsaturated species, thereby facilitating key steps in catalysis such as oxidative addition and reductive elimination.[3]

Furthermore, phosphine oxides can serve as stabilizing ligands for palladium catalysts, preventing agglomeration into inactive palladium black, especially in "ligandless" or phosphine-sensitive reactions.[4][5] This stabilizing effect ensures a consistent catalyst concentration throughout the reaction, leading to improved reproducibility and higher yields.[4]

A Comparative Look at Phosphine Oxide Ligand Classes in Catalysis

The electronic and steric properties of phosphine oxide ligands are dictated by the substituents on the phosphorus atom. These properties, in turn, have a profound impact on reaction kinetics.

Triarylphosphine Oxides: The Prototypical Stabilizers

Triphenylphosphine oxide (TPPO) is a well-studied example of a phosphine oxide that acts as a stabilizing ligand. In palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling of potassium aryldimethylsilanolates, the addition of TPPO has been shown to significantly increase reaction rates and prevent catalyst decomposition.[4][5] While not directly participating in the catalytic cycle in the same way as a phosphine ligand, its weak coordination to the palladium center is crucial for maintaining the active catalyst concentration.[4]

Secondary Phosphine Oxides (SPOs): Versatile Tautomeric Ligands

Secondary phosphine oxides are particularly interesting due to their tautomeric equilibrium.[1] This allows them to coordinate to the metal center in different ways, influencing the catalytic activity. For instance, in palladium-catalyzed radical cross-coupling reactions, a secondary phosphine oxide bearing a visible-light sensitization moiety has been developed.[6] The in-situ coordination of the tautomeric phosphinous acid to palladium enables a pseudo-intramolecular single-electron transfer, facilitating the reaction.[6]

Bis(phosphine) Monoxides (BPMOs): Hemilabile Chelators

BPMOs are a class of hemilabile ligands that contain both a soft phosphine donor and a hard phosphine oxide donor.[3] This unique combination allows them to stabilize both low and high oxidation states of the metal center. The weak chelation of BPMOs can provide low activation energy pathways for various transformations at the metal center.[3] Recent studies have highlighted the importance of in situ partial oxidation of bisphosphine ligands to form BPMO complexes, which can be the true catalytically active species.

Kinetic Implications in Key Cross-Coupling Reactions

The choice of phosphine oxide ligand can have a dramatic effect on the kinetics of various cross-coupling reactions.

Suzuki-Miyaura Coupling

In the Suzuki-Miyaura reaction, electron-rich and bulky ligands are known to promote the rate-determining oxidative addition step and facilitate the final reductive elimination.[7][8] While traditional phosphine ligands are more commonly studied, phosphine oxides have been shown to have a beneficial effect. Qualitative kinetic studies on the cross-coupling of potassium (4-methoxyphenyl)dimethylsilanolate with aryl bromides demonstrated that the presence of phosphine oxide additives leads to significantly faster reactions compared to "ligandless" conditions, where the reaction stalls due to catalyst decomposition.[4][5]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is another cornerstone of C-N bond formation where ligand choice is critical.[9][10] Sterically hindered and electron-rich phosphine ligands have been shown to be highly effective.[9][10] While less common, phosphine oxide-based ligands have also been explored. For instance, the NIXANTPHOS ligand has been shown to outperform Xantphos and other bidentate ligands in the palladium-catalyzed amination of unactivated aryl chlorides, achieving good to excellent yields with very low catalyst loading.[11] This suggests that the subtle electronic and steric changes imparted by the phosphine oxide moiety can lead to significant kinetic improvements.

Comparative Performance Data

Direct quantitative kinetic comparisons of different phosphine oxide ligands under identical conditions are scarce in the literature. However, we can compile qualitative and semi-quantitative data from various sources to illustrate performance trends.

Table 1: Qualitative Kinetic Effects of Phosphine Oxide Ligands in Palladium-Catalyzed Cross-Coupling

Ligand Class	Representative Example	Reaction	Observed Kinetic Effect	Reference
Triarylphosphine Oxides	Triphenylphosphine oxide (TPPO)	Suzuki-Miyaura	Increased reaction rate and prevention of catalyst decomposition compared to "ligandless" conditions.	[4][5]
Bidentate Phosphine Oxides	NIXANTPHOS	Buchwald-Hartwig Amination	Outperforms other bidentate ligands like Xantphos, allowing for lower catalyst loading.	[11]
Secondary Phosphine Oxides	Photosensitizing SPO	Radical Cross-Coupling	Enables reaction via a pseudo-intramolecular single-electron transfer mechanism.	[6]
Bis(phosphine) Monoxides	In situ generated from bisphosphines	Various	Can act as the true catalytically active species, influencing reaction outcomes.	[12]

Experimental Protocols for Kinetic Analysis

To facilitate further comparative studies, the following is a general protocol for the kinetic analysis of a palladium-catalyzed cross-coupling reaction using different phosphine oxide ligands.

Reaction Setup and Monitoring

• Materials and Reagents: Ensure all solvents and reagents are of high purity and appropriately dried and degassed. The phosphine oxide ligands to be compared should be well-characterized.

• Inert Atmosphere: Set up the reaction under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques.

• Reaction Mixture: In a reaction vessel, combine the palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃), the chosen phosphine oxide ligand, the aryl halide, the coupling partner (e.g., boronic acid, amine), and the base in the chosen solvent.

• Initiation and Monitoring: Initiate the reaction by adding the final component or by raising the temperature. Monitor the reaction progress over time by taking aliquots at regular intervals and analyzing them by a suitable technique such as Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy.[13] An internal standard should be used for accurate quantification.

Data Analysis

• Concentration vs. Time: Plot the concentration of the product or the disappearance of the starting material as a function of time.

• Initial Rate Method: Determine the initial reaction rate from the slope of the initial linear portion of the concentration vs. time plot.

• Rate Law Determination: By systematically varying the concentrations of the reactants, catalyst, and ligand, the order of the reaction with respect to each component can be determined, leading to the experimental rate law.

• Comparison of Ligands: By performing the kinetic analysis under identical conditions for each phosphine oxide ligand, their relative effects on the reaction rate can be quantitatively compared.

Conclusion and Future Outlook

Phosphine oxides have transitioned from being considered mere byproducts to valuable ligands that can significantly influence the kinetics and outcomes of catalytic reactions. Their ability to act as stabilizers, their hemilabile nature, and the unique electronic and steric properties they impart make them a versatile tool for catalyst design. While direct, side-by-side quantitative kinetic data remains an area for further research, the existing literature clearly demonstrates their potential to enhance catalytic performance. Future studies focusing on systematic kinetic investigations will undoubtedly uncover new applications and lead to the rational design of even more efficient catalytic systems based on this often-overlooked class of ligands.

References

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• Gagnon, A. et al. Synthesis and Application of Air-Stable Secondary Phosphine Oxide, Oxime, and Amine-Phosphine Palladium(II) Complexes in Transfer Hydrogenation and Cross-Coupling Reactions. University of Alabama Libraries. [Link]

• Denmark, S. E., & Kallemeyn, J. M. Phosphine Oxides as Stabilizing Ligands for the Palladium-Catalyzed Cross-Coupling of Potassium Aryldimethylsilanolates. National Institutes of Health. [Link]

• Imamoto, T. Synthesis and applications of high-performance P-chiral phosphine ligands. J-Stage. [Link]

• Wang, H. et al. A visible-light activated secondary phosphine oxide ligand enabling Pd-catalyzed radical cross-couplings. PubMed. [Link]

• Denmark, S. E., & Kallemeyn, J. M. Phosphine Oxides as Stabilizing Ligands for the Palladium-Catalyzed Cross-Coupling of Potassium Aryldimethylsilanolates. ResearchGate. [Link]

• A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. ResearchGate. [Link]

• Edwards, P. G. Synthesis and Coordination Chemistry of Multidentate Phosphine Ligands. Cardiff University. [Link]

• Pàmies, O., & Net, G. Mixed Phosphine−Phosphine Oxide Ligands. ACS Publications. [Link]

• Kumar, M. et al. Diverse Catalytic Applications of Phosphine Oxide‐Based Metal Complexes. ResearchGate. [Link]

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• van den Berg, M. et al. Phosphine Oxide Based Supramolecular Ligands in the Rhodium-Catalyzed Asymmetric Hydrogenation. ACS Publications. [Link]

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• Fors, B. P. et al. NIXANTPHOS: a highly active ligand for palladium catalyzed Buchwald–Hartwig amination of unactivated aryl chlorides. RSC Publishing. [Link]

• Discovery and synthesis of novel phosphine-based ligands for aryl aminations. ResearchGate. [Link]

• The Buchwald–Hartwig Amination After 25 Years. University of Groningen. [Link]

• Mixed Phosphine—Phosphine Oxide Ligands. ResearchGate. [Link]

• Why C–N and C–O Couplings?. Macmillan Group. [Link]

• Huang, L. et al. Secondary Phosphine Oxide-Activated Nickel Catalysts for Site-Selective Alkene Isomerization and Remote Hydrophosphination. ChemRxiv. [Link]

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• Experimental evidence for the direct involvement of Pd(0) and Pd(II) anionic phosphine complexes in the Mizoroki–Heck coupling reaction. ResearchGate. [Link]

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validating the mechanism of a reaction catalyzed by (4-Bromophenyl)diphenylphosphine oxide

For researchers, scientists, and professionals in drug development, the quest for efficient and selective catalytic systems is perpetual. Phosphine oxides, long regarded as stoichiometric byproducts, have garnered significant attention as robust pre-catalysts in a variety of organic transformations. This guide provides an in-depth validation of the catalytic mechanism of (4-Bromophenyl)diphenylphosphine oxide, comparing its performance with contemporary alternatives, and offering detailed experimental protocols to empower your research.

Introduction: The Rise of Phosphine Oxides in Catalysis

Traditionally, reactions like the Wittig, Mitsunobu, and Appel have been driven by the high thermodynamic stability of the phosphine oxide byproduct, formed from a phosphine reagent.[1] This stoichiometric use of phosphine reagents, however, generates significant waste. The evolution of catalytic variants, wherein the phosphine oxide is regenerated in situ, marks a significant stride towards more sustainable and atom-economical synthetic methodologies.[2]

(4-Bromophenyl)diphenylphosphine oxide emerges as a compelling candidate in this class of catalysts. The presence of a bromine atom on one of the phenyl rings introduces electronic modifications to the phosphorus center, influencing its reactivity and catalytic efficiency. This guide will delve into the mechanistic intricacies of reactions catalyzed by this functionalized phosphine oxide, offering a comparative analysis with other phosphine-based catalysts.

Validating the Catalytic Mechanism: A Redox-Neutral Approach

The catalytic activity of phosphine oxides typically operates through a redox-neutral pathway. In this cycle, the phosphine oxide is activated to a more reactive species without a change in the oxidation state of the phosphorus atom. A prime example is the phosphine oxide-catalyzed chlorination of alcohols, analogous to the Appel reaction.[2]

Here, we propose a catalytic cycle for a reaction catalyzed by (4-Bromophenyl)diphenylphosphine oxide, drawing parallels with well-studied phosphine oxide systems.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (4-Bromophenyl)diphenylphosphine Oxide

For researchers and professionals in drug development, the synthesis and handling of novel chemical entities are routine. Equally critical, yet often less detailed in standard protocols, are the procedures for the safe disposal of these compounds. This guide provides an in-depth, procedural framework for the proper disposal of (4-Bromophenyl)diphenylphosphine oxide, a halogenated organophosphorus compound. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the chemical principles that underpin these essential safety and environmental protocols.

Understanding the Compound: Hazard Profile and Physicochemical Properties

(4-Bromophenyl)diphenylphosphine oxide is a solid organophosphorus compound.[1] A thorough understanding of its properties is the foundation of safe handling and disposal.

Hazard Identification:

The primary hazards associated with (4-Bromophenyl)diphenylphosphine oxide, as identified in its Safety Data Sheet (SDS), are:

• Skin Irritation (Category 2): Causes skin irritation upon contact.[2][3]

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2][3]

While comprehensive toxicological and ecotoxicological data are not fully available, its structure as a halogenated aromatic compound necessitates cautious handling to minimize environmental release.[4]

Physicochemical Data Summary:

Property	Value	Source
Molecular Formula	C₁₈H₁₄BrOP	[1][3][5]
Molecular Weight	357.18 g/mol	[1][5]
Appearance	White Solid
Melting Point	153.0 to 157.0 °C	[3]
Boiling Point	498 °C	[3]
Flash Point	255 °C	[3]
Stability	Stable under normal conditions.	[2]
Hazardous Decomposition	May decompose upon combustion to produce carbon oxides, phosphorus oxides, and hydrogen bromide.[6]

This data informs us that the compound is thermally stable under standard laboratory conditions but will decompose under high heat, such as during incineration, into hazardous byproducts that must be managed.

The Core of Safe Disposal: A Step-by-Step Protocol

The guiding principle for the disposal of (4-Bromophenyl)diphenylphosphine oxide is that it must be managed as hazardous waste.[2][6] It should not be disposed of down the drain or in regular solid waste. The recommended method of disposal is incineration by a licensed waste disposal facility.[6]

Step 1: Immediate Safety and Personal Protective Equipment (PPE)

Before handling any waste containing (4-Bromophenyl)diphenylphosphine oxide, ensure you are in a well-ventilated area, preferably within a chemical fume hood.[7]

Essential PPE includes:

• Hand Protection: Chemically resistant gloves (e.g., nitrile).[3]

• Eye Protection: Chemical safety goggles and a face shield.[3]

• Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.[3]

Step 2: Waste Segregation at the Source

Proper segregation is critical to prevent accidental reactions and to ensure compliant disposal.

• Solid Waste:

  • Collect unreacted (4-Bromophenyl)diphenylphosphine oxide, contaminated spatulas, weigh boats, and filter paper in a dedicated, clearly labeled hazardous waste container.

  • The container should be made of a compatible material (e.g., high-density polyethylene) and have a secure lid.

  • Label the container as "Hazardous Waste: (4-Bromophenyl)diphenylphosphine oxide" and include the chemical formula.

• Contaminated Labware:

  • Disposable glassware should be placed in the solid waste container.

  • Non-disposable glassware should be decontaminated. A triple rinse with a suitable organic solvent (e.g., acetone or ethanol) is recommended. The solvent rinsate must be collected as hazardous liquid waste.

• Liquid Waste:

  • Collect any solutions containing (4-Bromophenyl)diphenylphosphine oxide and the solvent rinsate from decontamination procedures in a dedicated, labeled hazardous waste container for halogenated organic waste.

  • Do not mix with non-halogenated waste streams, as this can increase disposal costs and complicate the disposal process.

Step 3: Spill Management

In the event of a spill, the primary objective is to contain the material and prevent its spread.

• Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before cleaning, ensure you are wearing the full PPE described above.

• Contain the Spill: For solid spills, carefully sweep the material to collect it, avoiding dust generation.[6] Place the collected material into the designated hazardous solid waste container.

• Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent. The contaminated cloth must be disposed of as hazardous solid waste.

• Ventilate: Ensure the area is well-ventilated during and after the cleanup.

Disposal Workflow: A Visual Guide

The following diagram outlines the decision-making process for the proper disposal of (4-Bromophenyl)diphenylphosphine oxide waste.

Caption: Decision workflow for the segregation and disposal of (4-Bromophenyl)diphenylphosphine oxide waste.

Regulatory Context: Compliance with EPA Guidelines

As a halogenated organic compound, the disposal of (4-Bromophenyl)diphenylphosphine oxide falls under the regulations for hazardous waste. The U.S. Environmental Protection Agency (EPA) provides guidelines for the management of such wastes.[8] While (4-Bromophenyl)diphenylphosphine oxide is not specifically listed by name, its classification as a halogenated organic compound necessitates its management under these regulations.[9]

The primary treatment technology recommended for halogenated organic wastes is incineration at a permitted hazardous waste facility.[8] This process destroys the organic molecule, and the resulting acidic gases (such as hydrogen bromide) are neutralized in a scrubber system.[6]

Conclusion: A Commitment to Safety and Environmental Stewardship

The proper disposal of (4-Bromophenyl)diphenylphosphine oxide is a critical component of laboratory safety and environmental responsibility. By adhering to the procedures outlined in this guide—from understanding the compound's hazards to meticulous waste segregation and reliance on licensed disposal services—researchers can ensure they are protecting themselves, their colleagues, and the environment. This commitment to best practices is the hallmark of scientific excellence.

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• Buy (4-Bromophenyl)diphenylphosphine oxide Industrial Grade from Henan Allgreen Chemical Co.,LTD - ECHEMI. (n.d.). ECHEMI.

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• 9. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]

Mastering the Safe Handling of (4-Bromophenyl)diphenylphosphine oxide: A Comprehensive Guide to Personal Protective Equipment and Disposal

For researchers at the forefront of drug discovery and chemical synthesis, the safe and effective handling of specialized reagents is paramount. (4-Bromophenyl)diphenylphosphine oxide, a key building block in various synthetic pathways, requires a nuanced understanding of its hazard profile to ensure the well-being of laboratory personnel and the integrity of research. This guide provides an in-depth, experience-driven framework for the selection and use of Personal Protective Equipment (PPE), alongside robust protocols for operational safety and waste disposal.

Hazard Identification and Risk Assessment: Understanding the "Why"

(4-Bromophenyl)diphenylphosphine oxide is classified under the Globally Harmonized System (GHS) as a substance that causes skin irritation (Category 2) and serious eye irritation (Category 2A).[1][2][3][4] The primary routes of exposure are dermal contact, eye contact, and inhalation of the powdered form. While organophosphorus compounds are a broad class with varying toxicities, the phosphine oxide group in this molecule warrants a cautious approach due to the potential for adverse health effects upon exposure. The irritant nature of this compound is the principal driver for the stringent PPE requirements outlined in this guide.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential when handling (4-Bromophenyl)diphenylphosphine oxide. The following sections detail the selection criteria for each component of your protective ensemble.

Hand Protection: Selecting the Right Gloves

Recommended Glove Materials:

• Nitrile Rubber: Offers good resistance to a range of chemicals and provides excellent puncture resistance. For handling the solid, a standard thickness nitrile glove (e.g., 5 mil or greater) is suitable for short-duration tasks.[5]

• Butyl Rubber: Provides superior resistance to many aggressive chemicals, including ketones, esters, and some organophosphorus compounds.[6][7][8][9] For tasks involving potential prolonged contact or submersion, butyl rubber gloves are a more protective option.

Glove Selection and Use Protocol:

• Inspect Before Use: Always check gloves for any signs of degradation, punctures, or tears before donning.

• Double Gloving: For added protection, especially when handling larger quantities or during decontamination procedures, wearing two pairs of nitrile gloves is recommended.

• Proper Removal: After handling the chemical, remove gloves using a technique that avoids contact between the outer contaminated surface and your skin.

• Immediate Disposal: Dispose of used gloves in a designated hazardous waste container immediately after removal. Do not reuse disposable gloves.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Table 1: Glove Selection Guide for (4-Bromophenyl)diphenylphosphine oxide

Glove Material	Recommended Use	Key Considerations
Nitrile Rubber	Incidental contact, handling of small quantities, and routine laboratory operations.	Good for short-term splash protection. Change immediately upon contamination.
Butyl Rubber	Extended contact, handling of large quantities, and spill cleanup.	Offers higher chemical resistance but may have reduced dexterity compared to nitrile.

Eye and Face Protection: Shielding from Irritants

Direct contact of (4-Bromophenyl)diphenylphosphine oxide with the eyes can cause serious irritation.[1][2][3] Therefore, robust eye and face protection is mandatory.

• Safety Glasses with Side Shields: For handling small quantities in a well-ventilated area.

• Chemical Splash Goggles: The minimum requirement when there is a risk of splashing or dust generation. Goggles provide a seal around the eyes, offering superior protection compared to safety glasses.

• Face Shield: A full-face shield should be worn in conjunction with chemical splash goggles when handling larger quantities of the powder or when there is a significant risk of dust generation or splashing. This provides an additional layer of protection for the entire face.

Respiratory Protection: Preventing Inhalation of Particulates

As a solid, (4-Bromophenyl)diphenylphosphine oxide can become airborne as a dust, posing an inhalation hazard. The requirement for respiratory protection depends on the scale of the operation and the effectiveness of engineering controls.

Engineering Controls First:

• Fume Hood: All handling of (4-Bromophenyl)diphenylphosphine oxide that may generate dust should be conducted inside a certified chemical fume hood to minimize the concentration of airborne particles.

• Ventilated Enclosure: For weighing and aliquoting, a ventilated balance enclosure provides excellent containment.

When Respirators are Necessary:

In situations where engineering controls are not feasible or during a large spill, respiratory protection is required. Since there is no established Occupational Exposure Limit (OEL) for this compound, a conservative approach based on the hazard class is necessary.

• Respirator Type: An air-purifying respirator (APR) equipped with a particulate filter is appropriate.

• Filter Selection: According to NIOSH (National Institute for Occupational Safety and Health) guidelines, for a non-oil-based particulate, an N-series filter is suitable. For a higher level of protection, a P-series filter is recommended.[10][11][12][13]

  • N95: Filters at least 95% of airborne particles. Suitable for most laboratory-scale operations within a fume hood.

  • P100: Filters at least 99.97% of airborne particles and is oil-proof. Recommended for situations with a higher potential for dust generation or during spill cleanup.

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Caption: PPE Selection Workflow for (4-Bromophenyl)diphenylphosphine oxide.

Protective Clothing

• Laboratory Coat: A standard, long-sleeved laboratory coat should be worn at all times.

• Chemical-Resistant Apron: For handling larger quantities or during decontamination, a chemical-resistant apron worn over the lab coat is recommended.

• Closed-toe Shoes: Full-coverage, non-permeable shoes are mandatory in any laboratory setting.

Safe Handling and Operational Plan

• Designated Area: Handle (4-Bromophenyl)diphenylphosphine oxide in a designated area within the laboratory, away from high-traffic areas.

• Engineering Controls: All manipulations of the solid should be performed in a chemical fume hood or other ventilated enclosure.

• Avoid Dust Generation: Use techniques that minimize the creation of dust, such as gentle scooping rather than pouring from a height.

• Weighing: Weigh the compound in a tared, sealed container or on weighing paper within a ventilated enclosure.

• Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Spill and Emergency Procedures

A well-rehearsed emergency plan is crucial for mitigating the consequences of a spill.

Minor Spill (Contained within a fume hood)

• Alert Personnel: Inform others in the immediate area.

• Don Appropriate PPE: Ensure you are wearing a lab coat, safety goggles, and double nitrile or butyl rubber gloves. A P100 respirator may be necessary depending on the amount spilled.

• Contain the Spill: Gently cover the spill with an absorbent material, such as vermiculite or a chemical absorbent pad, to prevent further spread.[3]

• Clean Up: Carefully scoop the absorbed material into a labeled hazardous waste container. Avoid creating dust.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol), followed by soap and water. Place all cleaning materials in the hazardous waste container.

Major Spill (Outside of a fume hood)

• Evacuate: Immediately evacuate the area and alert others.

• Isolate: Close the doors to the laboratory and prevent re-entry.

• Contact Emergency Services: Notify your institution's emergency response team or local fire department.

• Provide Information: Be prepared to provide the Safety Data Sheet (SDS) for (4-Bromophenyl)diphenylphosphine oxide to emergency responders.

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Caption: Spill Response Procedure for (4-Bromophenyl)diphenylphosphine oxide.

Decontamination and Waste Disposal: A Cradle-to-Grave Approach

Proper decontamination and waste disposal are critical to prevent environmental contamination and ensure regulatory compliance.

Decontamination

• Equipment: Non-disposable equipment that has come into contact with the compound should be decontaminated by rinsing with a suitable solvent, followed by washing with soap and water.

• Surfaces: Laboratory benchtops and fume hood surfaces should be wiped down with a solvent and then cleaned with soap and water at the end of each work session.

• Personal Protective Equipment: Contaminated reusable PPE, such as a face shield or butyl gloves, should be thoroughly cleaned before reuse. Disposable PPE must be discarded as hazardous waste.

Waste Disposal

All waste generated from the handling of (4-Bromophenyl)diphenylphosphine oxide must be treated as hazardous waste.

Waste Segregation and Disposal Protocol:

• Solid Waste:

  • Place contaminated solid materials, including used gloves, disposable lab coats, absorbent materials from spills, and weighing papers, into a clearly labeled, sealed plastic bag.

  • This bag should then be placed in a designated hazardous solid waste container.

• Empty Containers:

  • The original container of (4-Bromophenyl)diphenylphosphine oxide, even when empty, will contain residual chemical and should be disposed of as hazardous waste. Do not rinse the container into the drain.

• Liquid Waste:

  • Solutions containing (4-Bromophenyl)diphenylphosphine oxide and solvents used for decontamination should be collected in a designated, labeled hazardous liquid waste container.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name "(4-Bromophenyl)diphenylphosphine oxide".

• Disposal: Follow your institution's and local regulations for the final disposal of hazardous chemical waste. Consult with your Environmental Health and Safety (EHS) department for specific procedures. The Resource Conservation and Recovery Act (RCRA) provides federal guidelines for hazardous waste management in the United States.

By adhering to these detailed protocols, researchers can confidently and safely handle (4-Bromophenyl)diphenylphosphine oxide, ensuring a secure laboratory environment and the advancement of their critical work.

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• 9. TRIPHENYL PHOSPHINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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